FHND5071

Core Science & Biosynthesis

FHND5071: A Technical Overview of a Novel Selective RET Inhibitor

Abstract

FHND5071 is an orally bioavailable, selective inhibitor of the Rearranged during Transfection (RET) receptor tyrosine kinase. Preclinical data indicate that FHND5071 potently targets wild-type RET as well as various RET fusions and activating mutations, which are oncogenic drivers in several cancer types, including non-small cell lung cancer and multiple endocrine neoplasia. This technical guide details the mechanism of action of FHND5071, summarizing key preclinical data and outlining the experimental methodologies used in its evaluation. The document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

The RET proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell growth, differentiation, and survival. Dysregulation of RET signaling, through activating point mutations or chromosomal rearrangements, is a known driver of various cancers. FHND5071 has emerged as a promising therapeutic agent that selectively targets these aberrant RET signaling pathways.[1][2] Notably, FHND5071 is capable of crossing the blood-brain barrier, suggesting its potential utility in treating brain metastases.[1] Currently, FHND5071 is in a first-in-human Phase 1 clinical trial for patients with RET-driven solid tumors.[3]

Mechanism of Action

FHND5071 exerts its anti-tumor activity by selectively binding to and inhibiting the kinase activity of both wild-type and mutated forms of the RET protein.[1] This inhibition blocks the autophosphorylation of RET and the subsequent activation of downstream signaling cascades that are critical for tumor cell proliferation and survival. Key pathways modulated by FHND5071 include the RAS/RAF/MEK/ERK and PI3K/AKT pathways. Preclinical studies have demonstrated that administration of FHND5071 leads to a significant and sustained inhibition of RET phosphorylation and the phosphorylation of downstream signaling proteins such as AKT and Erk1/2 in tumor tissues.

Signaling Pathway Diagram

Caption: FHND5071 inhibits RET autophosphorylation and downstream signaling.

Preclinical Data

In Vitro Efficacy

FHND5071 has demonstrated potent inhibitory activity against wild-type RET, as well as various RET fusions and mutations in enzymatic assays. An active metabolite, FHND5071-M2, has been identified and shows comparable potency to the parent compound.

Target	IC50 (nM)
RET (Wild Type, Fusions, and Mutations)	4.47 - 19.26

Table 1: In vitro inhibitory activity of FHND5071.

Selectivity

FHND5071 exhibits significant selectivity for RET over other kinases, such as KDR (VEGFR-2), which is important for minimizing off-target toxicities.

Kinase	Selectivity Fold
KDR (VEGFR-2)	89-fold over RET

Table 2: Kinase selectivity of FHND5071.

In Vivo Efficacy

In vivo studies using xenograft models of human cancers with RET alterations have shown significant anti-tumor activity of FHND5071.

Model	Dosing	Efficacy
Ba/F3 KIF5B-RET Allograft	≥3 mg/kg once daily (QD)	Significant anti-tumor efficacy
Colorectal Cancer PDX (CCDC6-RET)	30 mg/kg QD	100% Tumor Growth Inhibition (TGI)
Ovarian Cancer PDX (NCOA4-RET)	30 mg/kg QD	100% TGI
CCDC6-RET Intracranial Xenograft	30 mg/kg QD	51% increase in life-span (p<0.005)

Table 3: In vivo anti-tumor efficacy of FHND5071.

Pharmacokinetics and Metabolism

Pharmacokinetic studies have been conducted in multiple species, revealing moderate to high clearance. The primary cytochrome P450 enzymes responsible for the metabolism of FHND5071 are CYP2C8 and CYP3A4. The compound is a substrate for P-glycoprotein. FHND5071 exhibits good tissue distribution, including significant penetration of the brain.

Species	Remaining Compound after 60 min in Liver Microsomes (%)	Blood-Plasma Ratio
Mouse	28.3	3.32
Rat	48.8	1.42
Monkey	24.0	1.10
Dog	7.4	3.58
Human	24.2	0.708

Table 4: In vitro metabolism and plasma protein binding of FHND5071.

Experimental Protocols

The following sections outline the general methodologies used in the preclinical evaluation of FHND5071, based on available abstracts. Detailed, step-by-step protocols would be found in the full-text publications.

In Vitro Kinase Assays

• Objective: To determine the inhibitory activity (IC50) of FHND5071 against RET and other kinases.

• General Protocol:

  • Recombinant human RET kinase (wild-type, fusions, or mutants) and other kinases like KDR are used.

  • The kinase reaction is typically initiated by the addition of ATP in a buffer solution containing a substrate peptide.

  • FHND5071 is added at various concentrations to determine its inhibitory effect.

  • The kinase activity is measured by quantifying the amount of phosphorylated substrate, often using a luminescence-based or fluorescence-based detection method.

  • IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell-Based Assays

• Objective: To assess the effect of FHND5071 on the proliferation of cancer cells with RET alterations.

• General Protocol:

  • Cancer cell lines with known RET fusions or mutations (e.g., Ba/F3 with KIF5B-RET) are cultured under standard conditions.

  • Cells are seeded in multi-well plates and treated with increasing concentrations of FHND5071.

  • After a defined incubation period (e.g., 72 hours), cell viability is assessed using a colorimetric assay (e.g., MTS or MTT) or a luminescence-based assay (e.g., CellTiter-Glo®).

  • The concentration of FHND5071 that inhibits cell growth by 50% (GI50) is determined.

In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of FHND5071 in a living organism.

• General Protocol:

  • Immunocompromised mice are subcutaneously or intracranially implanted with human cancer cells or patient-derived tumor fragments harboring RET alterations.

  • Once tumors reach a specified size, mice are randomized into vehicle control and treatment groups.

  • FHND5071 is administered orally at specified doses and schedules (e.g., once daily).

  • Tumor volume is measured regularly using calipers. Tumor growth inhibition (TGI) is calculated at the end of the study.

  • For intracranial models, survival is monitored, and the increase in life-span is calculated.

  • At the end of the study, tumors may be harvested for pharmacodynamic analysis (e.g., Western blotting for p-RET).

Pharmacokinetic Study Workflow

Caption: A general workflow for preclinical pharmacokinetic studies.

Conclusion

FHND5071 is a potent and selective RET inhibitor with a promising preclinical profile. It demonstrates significant anti-tumor activity in in vitro and in vivo models of RET-driven cancers, including those with brain metastases. Its favorable pharmacokinetic properties support once-daily dosing. The ongoing Phase 1 clinical trial will provide further insights into the safety and efficacy of FHND5071 in patients with advanced solid tumors harboring RET alterations.

References

• 1. admescope.com [admescope.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

FHND5071: A Technical Deep Dive into the Discovery and Development of a Novel Selective RET Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Rearranged during Transfection (RET) proto-oncogene is a critical driver in various human cancers, including non-small cell lung cancer and multiple thyroid carcinomas. The development of selective RET inhibitors has marked a significant advancement in precision oncology. This whitepaper provides a comprehensive technical overview of the discovery and development of FHND5071, a potent and selective, orally bioavailable RET kinase inhibitor.[1][2][3] FHND5071 has demonstrated significant anti-tumor efficacy in preclinical models and is currently under clinical investigation.[4] This document details the mechanism of action, preclinical pharmacology, and pharmacokinetic profile of FHND5071, presenting key data in structured tables and providing detailed experimental methodologies for the core assays involved in its evaluation.

Introduction: The Role of RET in Oncology

The RET proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell growth, differentiation, and survival.[1] Genetic alterations, including fusions and point mutations, can lead to constitutive activation of the RET signaling pathway, driving oncogenesis in a variety of solid tumors. The clinical success of selective RET inhibitors like selpercatinib and pralsetinib has validated RET as a therapeutic target. FHND5071 emerges as a novel kinase inhibitor specifically targeting activated forms of RET, offering a unique pharmacokinetic profile that supports once-a-day dosing and potential for improved efficacy, particularly in brain metastases.

Mechanism of Action

FHND5071 is a selective inhibitor of the RET receptor tyrosine kinase. Upon oral administration, it targets and binds to both wild-type RET and various RET fusions and mutations. This binding inhibits the autophosphorylation and activation of RET, thereby blocking downstream signaling pathways, such as the RAS/MAPK and PI3K/AKT pathways, which are critical for tumor cell proliferation and survival. Dysregulated RET activity is a key factor in the development and progression of certain cancers. A notable feature of FHND5071 is its ability to cross the blood-brain barrier, suggesting potential efficacy against intracranial metastases.

Figure 1: Simplified RET Signaling Pathway and FHND5071's Mechanism of Action.

Preclinical Pharmacology

The pharmacological profile of FHND5071 has been characterized through a series of in vitro and in vivo studies.

In Vitro Potency and Selectivity

FHND5071 demonstrates potent inhibitory activity against wild-type RET, as well as various RET fusions and mutations.

Target	IC50 (nM)
RET (Wild-Type)	4.47 - 19.26
RET Fusions	4.47 - 19.26
RET Mutations	4.47 - 19.26
KDR (VEGFR-2)	>1714 (calculated)
Data from enzymatic assays. The range for RET represents activity against various forms.

FHND5071 exhibits high selectivity for RET over other kinases, such as KDR (VEGFR-2), with an 89-fold greater potency for RET. The active metabolite of FHND5071, FHND5071-M2, shows comparable potency to the parent compound.

In cellular assays, FHND5071 effectively inhibited the proliferation of Ba/F3 cells engineered to express various RET alterations and suppressed RET phosphorylation in HEK-293 engineered cells with similar potency to the approved RET inhibitor selpercatinib.

In Vivo Anti-Tumor Efficacy

The anti-tumor activity of FHND5071 was evaluated in various xenograft models.

Model	Dosing	Outcome
Ba/F3 KIF5B-RET Allograft	≥3 mg/kg QD (oral)	Significant anti-tumor efficacy without significant toxicity.
Ba/F3 KIF5B-RET Allograft	30 mg/kg QD	Similar anti-tumor activity to selpercatinib at 30 mg/kg BID.
Colorectal Cancer PDX (CCDC6-RET)	30 mg/kg QD	100% Tumor Growth Inhibition (TGI).
Ovarian Cancer PDX (NCOA4-RET)	30 mg/kg QD	100% TGI.
CCDC6-RET Intracranial Xenograft	30 mg/kg QD	Median survival of 56 days (51% increase in lifespan vs. vehicle, p<0.005).
QD: once daily; BID: twice daily; PDX: Patient-Derived Xenograft.

These studies highlight the potent in vivo anti-tumor activity of FHND5071 in models with various RET alterations, including intracranial models, supporting its potential to treat brain metastases.

Pharmacokinetics and Metabolism

A comprehensive analysis of the absorption, distribution, metabolism, and excretion (ADME) properties of FHND5071 has been conducted.

In Vitro ADME

Parameter	Result
Microsomal Stability	Moderate to high clearance across mouse, rat, monkey, dog, and human liver microsomes.
Permeability	Low permeability.
P-gp Substrate	Yes.
Plasma Protein Binding	Moderate to high.
Major Metabolizing Enzymes	CYP2C8 and CYP3A4.
P-gp: P-glycoprotein.

In Vivo Pharmacokinetics

Pharmacokinetic studies in mice revealed dose-dependent increases in Cmax and AUC, with a roughly linear relationship. FHND5071 demonstrated rapid and wide tissue distribution, with the highest concentrations observed in the spleen and lung, followed by the liver and kidney. The absolute bioavailability was determined to be greater than 60%.

A comparative pharmacokinetic study with selpercatinib in a Ba/F3 KIF5B-RET allograft model revealed a unique profile for FHND5071.

Parameter	FHND5071 vs. Selpercatinib
Tmax (Plasma & Tumor)	Longer.
MRT (Plasma & Tumor)	Longer.
Tumor Tissue Exposure (AUC0-t)	~28 times greater.
Brain Tissue Concentration (at 4h)	~33 times greater.
Tmax: Time to maximum concentration; MRT: Mean Residence Time; AUC: Area Under the Curve.

The prolonged Tmax and MRT, along with significantly higher tumor and brain tissue exposure, suggest a favorable pharmacokinetic profile for sustained target inhibition and efficacy in sanctuary sites like the brain.

Experimental Protocols

The following sections provide detailed, representative methodologies for the key experiments involved in the preclinical evaluation of a selective RET inhibitor like FHND5071.

RET Kinase Inhibition Assay (Enzymatic)

Objective: To determine the in vitro potency of the test compound against RET kinase activity.

Materials:

• Recombinant human RET kinase

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• ATP

• Peptide substrate (e.g., poly(Glu, Tyr) 4:1)

• Test compound (FHND5071)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

Procedure:

• Prepare serial dilutions of FHND5071 in DMSO and then dilute in kinase buffer.

• Add the diluted compound to the wells of a 384-well plate.

• Add the RET kinase enzyme to the wells and incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate the reaction for 60 minutes at room temperature.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent according to the manufacturer's protocol.

• Detect luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to DMSO controls.

• Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Figure 2: Workflow for a typical in vitro RET kinase inhibition assay.

Cell Proliferation Assay

Objective: To determine the effect of the test compound on the proliferation of RET-driven cancer cells.

Materials:

• Ba/F3 cells engineered to express a RET fusion (e.g., KIF5B-RET)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS and IL-3)

• Test compound (FHND5071)

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

• 96-well plates

Procedure:

• Seed the Ba/F3-KIF5B-RET cells in 96-well plates at a density of 5,000 cells/well.

• Prepare serial dilutions of FHND5071 in the cell culture medium.

• Add the diluted compound to the wells.

• Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Equilibrate the plates to room temperature.

• Add the CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate the percent viability for each concentration relative to DMSO-treated control cells.

• Determine the GI50 (concentration for 50% growth inhibition) value from the dose-response curve.

In Vivo Xenograft Study

Objective: To evaluate the anti-tumor efficacy of the test compound in a mouse model.

Materials:

• Female BALB/c nude mice (6-8 weeks old)

• Ba/F3-KIF5B-RET cells

• Matrigel

• Test compound (FHND5071)

• Vehicle control (e.g., 0.5% HPMC, 0.2% Tween 80 in sterile water)

• Dosing gavage needles

• Calipers

Procedure:

• Subcutaneously implant Ba/F3-KIF5B-RET cells (e.g., 5 x 10^6 cells in Matrigel) into the right flank of each mouse.

• Monitor tumor growth regularly using calipers.

• When tumors reach a mean volume of 150-200 mm³, randomize the mice into treatment and control groups.

• Administer FHND5071 orally at the desired dose (e.g., 30 mg/kg) and schedule (e.g., once daily) to the treatment group. Administer the vehicle to the control group.

• Measure tumor volume and body weight 2-3 times per week. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Continue treatment for a predetermined period (e.g., 21 days) or until tumors in the control group reach a specified size.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker analysis).

• Calculate the Tumor Growth Inhibition (TGI) for the treatment group compared to the control group.

Figure 3: General workflow for an in vivo xenograft efficacy study.

Clinical Development

FHND5071 has received Investigational New Drug (IND) approval from both the NMPA (National Medical Products Administration) and the FDA. It is currently in a first-in-human Phase 1 clinical trial to evaluate its safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity in patients with advanced solid tumors harboring RET alterations.

Conclusion

FHND5071 is a novel, potent, and selective RET inhibitor with a compelling preclinical profile. It demonstrates significant anti-tumor activity in various in vitro and in vivo models, including those with intracranial tumors. Its unique pharmacokinetic properties, characterized by prolonged exposure and high distribution to tumor and brain tissue, support a once-daily dosing regimen and suggest the potential for superior efficacy compared to existing therapies. The ongoing Phase 1 clinical trial will be crucial in determining the safety and therapeutic potential of FHND5071 in patients with RET-driven cancers. The data presented in this whitepaper underscore the promise of FHND5071 as a next-generation targeted therapy in oncology.

References

• 1. Preclinical Pharmacokinetics and in vitro Metabolism of FHND5071, a Novel Selective RET Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Facebook [cancer.gov]
• 4. Design and Synthesis of 2-Aminopyrazolpyrimidopyridone Derivatives as RETV 804M and RETG 810C Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

FHND5071: A Comprehensive Technical Guide on Target Profile and Kinase Selectivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

FHND5071 is an orally bioavailable, selective inhibitor of the Rearranged during Transfection (RET) proto-oncogene receptor tyrosine kinase, a critical driver in various cancers.[1] This technical guide provides an in-depth overview of the target profile and kinase selectivity of FHND5071, compiling available preclinical data into a structured format. The document details the compound's potent inhibitory activity against wild-type, mutant, and fusion forms of the RET kinase. Furthermore, it outlines the experimental methodologies for key assays used in its characterization and presents signaling pathway and workflow diagrams to facilitate a deeper understanding of its mechanism of action and evaluation process.

Target Profile of FHND5071

FHND5071 demonstrates potent and selective inhibition of RET kinase activity. Dysregulation of the RET signaling pathway, through activating point mutations or chromosomal rearrangements resulting in fusion proteins, is a known oncogenic driver in several cancer types, including non-small cell lung cancer (NSCLC) and medullary thyroid cancer (MTC). FHND5071 is designed to target these aberrant RET signaling pathways, thereby inhibiting tumor cell proliferation and survival. The compound has also been shown to cross the blood-brain barrier, suggesting potential efficacy against brain metastases.

Biochemical Potency

In enzymatic assays, FHND5071 potently inhibits the kinase activity of wild-type RET, as well as various clinically relevant RET fusions and mutations.[1] The half-maximal inhibitory concentration (IC50) values are summarized in the table below. Notably, its active metabolite, FHND5071-M2, exhibits comparable potency.[1]

Target	IC50 (nM)
RET (Wild-Type)	4.47 - 19.26
RET Fusions	4.47 - 19.26
RET Mutations	4.47 - 19.26
KDR (VEGFR-2)	>400

Table 1: Biochemical potency of FHND5071 against RET kinase variants and KDR.[1]

Cellular Activity

In cellular settings, FHND5071 effectively inhibits the proliferation of engineered Ba/F3 cells expressing various RET alterations.[1] Furthermore, it demonstrates potent inhibition of RET phosphorylation in HEK-293 cells engineered to express wild-type RET, RET mutants (V804M, M918T), and RET fusions (KIF5B-RET, CCDC6-RET), with a potency similar to that of the approved RET inhibitor selpercatinib.

Cell Line	Assay Type	Endpoint
Ba/F3 (expressing RET WT, V804M, M918T)	Proliferation Assay	Inhibition of Proliferation
HEK-293 (expressing RET WT, V804M, M918T, KIF5B-RET, CCDC6-RET)	Phosphorylation Assay	Inhibition of RET Phosphorylation

Table 2: Cellular activity of FHND5071 in engineered cell lines.

Kinase Selectivity Profile

A comprehensive kinase selectivity profile for FHND5071 against a broad panel of kinases is not publicly available at the time of this report. However, FHND5071 has been shown to have 89-fold selectivity over KDR (VEGFR-2), a key off-target kinase for many tyrosine kinase inhibitors.

Given that FHND5071 is reported to have a similar potency to selpercatinib, the kinase selectivity profile of selpercatinib can serve as a reasonable surrogate to anticipate the selectivity of FHND5071. Selpercatinib is a highly selective RET inhibitor with minimal activity against other kinases at clinically relevant concentrations. A comparative analysis of the kinome scans of selpercatinib and another RET inhibitor, pralsetinib, revealed a very similar and highly selective biochemical profile for both compounds.

Kinase Target	Selpercatinib (% Inhibition @ 1 µM)	Pralsetinib (% Inhibition @ 1 µM)
RET	>99	>99
KDR (VEGFR2)	<10	<10
FGFR1	<10	25-50
FGFR2	<10	50-75
FGFR3	<10	25-50
KIT	<10	<10
FLT3	<10	<10

Table 3: Comparative kinase selectivity of selpercatinib and pralsetinib against a panel of selected kinases. This data is presented as a proxy for the expected selectivity profile of FHND5071.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of FHND5071.

Biochemical Kinase Inhibition Assay (Enzymatic Assay)

Objective: To determine the in vitro inhibitory activity of FHND5071 against purified RET kinase domains.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human RET kinase domain (wild-type, mutant, or fusion) is expressed and purified. A synthetic peptide substrate is used for the kinase reaction.

• Compound Preparation: FHND5071 is serially diluted in DMSO to generate a range of concentrations.

• Kinase Reaction: The kinase reaction is initiated by mixing the RET enzyme, the peptide substrate, and ATP in a kinase reaction buffer. The reaction is performed in the presence of varying concentrations of FHND5071 or DMSO as a control.

• Detection: The amount of phosphorylated substrate is quantified. This can be achieved using various methods, such as:

  • Radiometric Assay: Utilizing [γ-³²P]ATP and measuring the incorporation of the radioactive phosphate into the substrate.

  • Luminescence-based Assay: Measuring the amount of ATP remaining after the kinase reaction using an enzyme-coupled reaction that generates a luminescent signal.

  • Fluorescence-based Assay: Employing a specific antibody that recognizes the phosphorylated substrate, which is then detected by a fluorescently labeled secondary antibody.

• Data Analysis: The percentage of kinase inhibition is calculated for each concentration of FHND5071 relative to the DMSO control. The IC50 value is determined by fitting the data to a dose-response curve using non-linear regression.

Cellular Proliferation Assay (Ba/F3 Cells)

Objective: To assess the effect of FHND5071 on the proliferation of cells dependent on RET signaling.

Methodology:

• Cell Culture: Murine pro-B Ba/F3 cells, which are dependent on IL-3 for survival and proliferation, are engineered to stably express a specific RET variant (wild-type, mutant, or fusion). These engineered cells can now proliferate in the absence of IL-3, driven by the constitutive activity of the expressed RET oncoprotein.

• Cell Seeding: The engineered Ba/F3 cells are seeded into 96-well plates in IL-3-free medium.

• Compound Treatment: Cells are treated with a range of concentrations of FHND5071 or DMSO as a control.

• Incubation: The plates are incubated for a defined period (e.g., 72 hours) to allow for cell proliferation.

• Viability Assessment: Cell viability is measured using a commercially available reagent, such as one based on the reduction of a tetrazolium salt (e.g., MTT or WST-1) or the quantification of ATP (e.g., CellTiter-Glo®).

• Data Analysis: The percentage of proliferation inhibition is calculated for each concentration of FHND5071 relative to the DMSO control. The IC50 value is determined by plotting the percentage of viable cells against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cellular RET Phosphorylation Assay (HEK-293 Cells)

Objective: To measure the ability of FHND5071 to inhibit the autophosphorylation of RET in a cellular context.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK-293) cells are transiently or stably transfected with a plasmid encoding the desired RET variant.

• Compound Treatment: After a period of serum starvation to reduce background signaling, the cells are treated with various concentrations of FHND5071 or DMSO for a specified time.

• Cell Lysis: The cells are washed and then lysed in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

• Western Blotting or ELISA:

  • Western Blotting: Equal amounts of protein from each sample are separated by SDS-PAGE, transferred to a membrane, and probed with a primary antibody specific for phosphorylated RET (pRET). The membrane is then stripped and re-probed with an antibody for total RET to ensure equal loading.

  • ELISA: A sandwich ELISA format can be used where a capture antibody for total RET is coated on a plate, the cell lysate is added, and a detection antibody for pRET is used for quantification.

• Data Analysis: The signal for pRET is normalized to the signal for total RET. The percentage of inhibition of RET phosphorylation is calculated for each FHND5071 concentration relative to the DMSO control. The IC50 value is determined from the dose-response curve.

Visualizations

RET Signaling Pathway

Caption: Simplified RET signaling pathway and the inhibitory action of FHND5071.

Experimental Workflow for Kinase Inhibitor Characterization

Caption: General experimental workflow for the characterization of a kinase inhibitor like FHND5071.

References

• 1. aacrjournals.org [aacrjournals.org]

A Technical Guide to the Therapeutic Targeting of RET Alterations in Oncology

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding a specific entity designated "FHND5071" is not available in the public domain. This may indicate an internal project codename, a preclinical compound not yet disclosed, or a typographical error. This guide will therefore focus on the principles of targeting RET alterations in cancer, using data from well-characterized and approved selective RET inhibitors, such as selpercatinib and pralsetinib, as a proxy to illustrate the relevance and therapeutic potential in various cancer types.

Executive Summary

The Rearranged during Transfection (RET) proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell growth, differentiation, and survival.[1][2] Aberrant activation of the RET kinase through genetic alterations, primarily gene fusions and activating point mutations, is an established oncogenic driver in a variety of solid tumors.[3][4][5] These alterations lead to constitutive kinase activity and uncontrolled downstream signaling, promoting tumorigenesis. The development of highly selective RET inhibitors has revolutionized the treatment landscape for patients with RET-driven cancers, demonstrating significant and durable clinical responses. This document provides an in-depth overview of the cancer types where RET alterations are clinically relevant, the molecular pathways involved, methods for their detection, and the therapeutic efficacy of selective RET inhibition.

The Role of RET Alterations in Cancer

RET alterations are broadly classified into two main categories:

• RET Fusions: These occur when the 3' portion of the RET gene, containing the kinase domain, breaks and fuses with the 5' portion of an unrelated gene. This results in a chimeric protein with ligand-independent dimerization and constitutive activation of the RET kinase domain. The most common fusion partner in non-small cell lung cancer (NSCLC) is KIF5B, with CCDC6 being another frequent partner.

• RET Point Mutations: These are single nucleotide changes that lead to amino acid substitutions, causing ligand-independent activation of the kinase. Activating point mutations are the hallmark of medullary thyroid carcinoma (MTC), both in its sporadic and hereditary forms (Multiple Endocrine Neoplasia type 2, MEN2).

Constitutive RET signaling activates multiple downstream pathways critical for cancer cell proliferation and survival, including the RAS/MAPK and PI3K/AKT pathways.

RET Signaling Pathway Diagram

The following diagram illustrates the canonical RET signaling pathway and its aberrant activation by oncogenic alterations.

Caption: Aberrant RET signaling pathway in cancer.

Cancer Types with Clinically Relevant RET Alterations

RET alterations are actionable oncogenic drivers in several tumor types, with the highest prevalence in specific subtypes of thyroid and lung cancer.

Data on Prevalence and Therapeutic Efficacy

The following tables summarize the prevalence of RET alterations across various cancers and the clinical efficacy of selective RET inhibitors in key indications.

Table 1: Prevalence of Actionable RET Alterations in Solid Tumors

Cancer Type	Subtype	RET Alteration	Prevalence (%)
Thyroid Cancer	Medullary (Sporadic)	Activating Mutations	~50-60%
Medullary (Hereditary)	Germline Mutations	~98-100%
Papillary	Fusions	~10-20%
Lung Cancer	Non-Small Cell (NSCLC)	Fusions	~1-2%
Colorectal Cancer	Adenocarcinoma	Fusions	<1%
Breast Cancer	Adenocarcinoma	Fusions / Amplifications	<1%
Pancreatic Cancer	Adenocarcinoma	Fusions	<1%
Other Solid Tumors	Salivary, Sarcoma, etc.	Fusions	Rare (<1%)

Table 2: Clinical Efficacy of Selective RET Inhibitors (Selpercatinib & Pralsetinib)

Cancer Type (Patient Population)	Drug	Clinical Trial	Objective Response Rate (ORR) (%)	Median Duration of Response (DoR) (months)	Median Progression-Free Survival (PFS) (months)
RET Fusion+ NSCLC (Treatment-Naïve)	Selpercatinib	LIBRETTO-001	85%	Not Reached	Not Reached
Pralsetinib	ARROW	70-73%	Not Reached	11.3 - NR
RET Fusion+ NSCLC (Previously Treated)	Selpercatinib	LIBRETTO-001	64%	17.5	16.5
Pralsetinib	ARROW	57-61%	Not Reached	17.1
RET-Mutant MTC (Treatment-Naïve)	Selpercatinib	LIBRETTO-001	73%	Not Reached	23.6
Pralsetinib	ARROW	71%	Not Reached	Not Reached
RET-Mutant MTC (Previously Treated)	Selpercatinib	LIBRETTO-001	69%	Not Reached	22.0
Pralsetinib	ARROW	60%	Not Reached	22.3
RET Fusion+ Thyroid (Previously Treated)	Selpercatinib	LIBRETTO-001	79%	18.4	20.1
Pralsetinib	ARROW	89%	Not Reached	Not Reached

Data compiled from multiple clinical trial reports. Values can vary slightly based on data cutoff dates and patient cohorts.

Experimental Protocols and Methodologies

Detection of RET Alterations

Accurate and timely identification of RET alterations is critical for patient selection. Several methodologies are employed in clinical practice.

Protocol 4.1.1: Comprehensive Genomic Profiling using Next-Generation Sequencing (NGS)

• Objective: To detect RET fusions, mutations, and other genomic alterations simultaneously.

• Principle: NGS allows for the sequencing of large panels of genes from tumor tissue (DNA-based) or circulating tumor DNA (ctDNA) from plasma. RNA-based NGS is particularly robust for detecting fusion events.

• Methodology:

  • Sample Acquisition: Formalin-fixed paraffin-embedded (FFPE) tumor tissue biopsy or peripheral blood draw for ctDNA.

  • Nucleic Acid Extraction: DNA and/or RNA are extracted from the sample.

  • Library Preparation: Extracted nucleic acids are fragmented, and sequencing adapters are ligated. For RNA, a reverse transcription step is performed to generate cDNA. Hybridization capture is used to enrich for target genes of interest, including the RET gene.

  • Sequencing: The prepared library is sequenced on an NGS platform.

  • Bioinformatic Analysis: Sequencing data is aligned to a reference genome. Specialized algorithms are used to call single nucleotide variants (mutations), insertions/deletions, and structural variants (fusions).

• Advantages: High sensitivity, ability to detect novel fusion partners, and simultaneous assessment of multiple biomarkers.

Protocol 4.1.2: Fluorescence In Situ Hybridization (FISH)

• Objective: To detect RET gene rearrangements (fusions).

• Principle: Uses fluorescently labeled DNA probes that bind to specific regions of the RET gene on a chromosome. A "break-apart" probe strategy is common, where probes of different colors bind to regions flanking the RET kinase domain. In a normal cell, the signals are co-localized. In a cell with a rearrangement, the signals are separated.

• Methodology:

  • Sample Preparation: FFPE tissue sections are mounted on slides.

  • Hybridization: The slides are treated to allow fluorescent probes to access the DNA, and then incubated with the RET break-apart probe set.

  • Imaging: Slides are visualized using a fluorescence microscope.

  • Scoring: A pathologist scores the percentage of tumor cells showing the break-apart signal pattern.

In Vitro Kinase Assays for Inhibitor Profiling

Biochemical assays are essential for determining the potency and selectivity of kinase inhibitors.

Protocol 4.2.1: ADP-Glo™ Luminescent Kinase Assay

• Objective: To measure the enzymatic activity of RET kinase and determine the IC50 (half-maximal inhibitory concentration) of a test compound.

• Principle: This is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to kinase activity.

• Methodology:

  • Kinase Reaction: Recombinant RET kinase is incubated in a microplate well with a suitable substrate (e.g., IGF1Rtide peptide), ATP, and the test inhibitor at various concentrations. The reaction is typically run in a buffer containing MgCl2 and DTT at 30°C.

  • ATP Depletion: After incubation, ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining unconsumed ATP.

  • ADP to ATP Conversion: Kinase Detection Reagent is added, which contains enzymes that convert the ADP produced in the first step into ATP.

  • Luminescence Detection: The newly synthesized ATP is used by a luciferase to generate a light signal, which is measured by a luminometer. The signal intensity correlates with RET kinase activity.

  • Data Analysis: Luminescence values are plotted against inhibitor concentration to calculate the IC50 value.

Workflow Diagrams

Clinical Workflow for a Patient with Suspected RET-Altered Cancer

Caption: Clinical workflow for identifying and treating RET-altered cancers.

Conclusion

RET alterations are clinically significant, actionable drivers of oncogenesis in a defined subset of cancers, most notably NSCLC and thyroid malignancies. The advent of highly potent and selective RET inhibitors has transformed the therapeutic paradigm for these patients, offering substantial and durable clinical benefit with a manageable safety profile. Comprehensive molecular profiling, preferably with NGS, is essential to identify patients who may benefit from these targeted therapies. Future research will focus on overcoming acquired resistance mechanisms and exploring rational combination strategies to further improve outcomes for patients with RET-driven cancers.

References

• 1. Cracking the Code: RET Gene Alteration & Your Lung Cancer [happylungsproject.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | RET signaling pathway and RET inhibitors in human cancer [frontiersin.org]
• 4. RET signaling pathway and RET inhibitors in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RET signaling pathway and RET inhibitors in human cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

FHND5071 preclinical research findings

An in-depth analysis of the preclinical data available for FHND5071 reveals its standing as a potent and selective inhibitor of the Rearranged during Transfection (RET) proto-oncogene receptor tyrosine kinase. Developed by Jiangsu Chia Tai Fenghai Pharmaceutical Co. Ltd., this orally bioavailable agent has demonstrated significant potential in targeting cancers driven by RET alterations, including fusions and mutations.[1][2] FHND5071 is engineered to cross the blood-brain barrier, a critical feature for treating central nervous system (CNS) metastases.[3] Preclinical assessments indicate a favorable pharmacokinetic and pharmacodynamic profile, supporting its advancement into clinical trials.[1][4]

Mechanism of Action

FHND5071 functions as a selective inhibitor of the RET receptor tyrosine kinase. Dysregulation of RET signaling through overexpression, activating mutations, or gene fusions is a known oncogenic driver in various malignancies. FHND5071 selectively binds to wild-type RET as well as various mutated and fusion forms of the kinase. This binding inhibits RET's enzymatic activity, leading to the suppression of downstream signaling pathways crucial for cell growth and proliferation, ultimately resulting in the inhibition of tumor cell growth.

The key downstream signaling proteins modulated by FHND5071, as demonstrated in preclinical models, are AKT and Erk1/2. By inhibiting RET phosphorylation, FHND5071 effectively blocks the activation of these critical pathways.

Caption: FHND5071 Mechanism of Action on the RET Signaling Pathway.

Data Presentation

In Vitro Potency and Selectivity

FHND5071 demonstrates potent inhibitory activity against various forms of RET kinase while maintaining selectivity over other kinases, such as KDR (VEGFR-2).

Target	IC50 Range (nM)	Selectivity vs. KDR (VEGFR-2)
RET (Wild-Type, Fusions, Mutations)	4.47 - 19.26	89-fold

Data sourced from enzymatic assays. The active metabolite, FHND5071-M2, showed potency equivalent to the parent compound.

In Vivo Antitumor Efficacy

The antitumor activity of FHND5071 was evaluated in multiple RET-dependent xenograft models.

Model Type	Cancer Type	Dosing Regimen	Key Efficacy Results
Ba/F3 Allograft (KIF5B-RET)	-	≥3 mg/kg QD (Oral)	Significant anti-tumor efficacy observed.
Patient-Derived Xenograft (PDX)	Colorectal (CCDC6-RET)	30 mg/kg QD (Oral)	100% Tumor Growth Inhibition (TGI).
Patient-Derived Xenograft (PDX)	Ovarian (NCOA4-RET)	30 mg/kg QD (Oral)	100% Tumor Growth Inhibition (TGI).
Intracranial Xenograft (CCDC6-RET)	-	30 mg/kg QD (Oral)	51% increase in life-span (p<0.005 vs. vehicle).

QD: Once daily. FHND5071 administered at 30 mg/kg QD showed comparable efficacy to the approved RET inhibitor selpercatinib administered at 30 mg/kg BID (twice daily).

Comparative Pharmacokinetic (PK) Profile

Pharmacokinetic studies highlight FHND5071's distinct profile compared to selpercatinib, characterized by enhanced and sustained tissue distribution.

Parameter	FHND5071 vs. Selpercatinib
Tmax & MRT (Plasma & Tumor)	Longer for FHND5071.
Tumor Tissue Exposure (AUC₀₋ₜ)	~28 times greater than selpercatinib.
Brain Tissue Concentration	~33 times greater than selpercatinib (at 4h post-dosing).
Pharmacodynamic Effect	Inhibition of RET phosphorylation and downstream pAKT/pErk1/2 signaling sustained for at least 24 hours.

MRT: Mean Residence Time. Data from a Ba/F3 KIF5B-RET allograft model.

Experimental Protocols

While detailed step-by-step protocols are proprietary, the methodologies employed in the preclinical evaluation of FHND5071 can be summarized as follows:

1. Enzymatic Assays:

• Objective: To determine the direct inhibitory activity (IC50) of FHND5071 on purified kinase enzymes.

• Methodology: Standard kinase activity assays were likely performed using recombinant RET kinase (wild-type, various mutants, and fusions) and KDR (VEGFR-2) as a selectivity screen. The assay would measure the phosphorylation of a substrate in the presence of ATP and varying concentrations of FHND5071. The reduction in kinase activity is measured, and IC50 values are calculated using non-linear regression analysis.

2. Cell-Based Proliferation and Phosphorylation Assays:

• Objective: To assess the effect of FHND5071 on cell viability in RET-driven cancer cell lines and to confirm target engagement by measuring protein phosphorylation.

• Methodology:

  • Proliferation: Ba/F3 cells engineered to express specific RET alterations (e.g., KIF5B-RET) were cultured with escalating concentrations of FHND5071. Cell viability was measured after a set incubation period (e.g., 72 hours) using assays like CellTiter-Glo®.

  • Phosphorylation: HEK-293 cells engineered with various RET forms were treated with FHND5071. Cell lysates were collected and analyzed via Western Blot or ELISA to detect levels of phosphorylated RET (pRET) and downstream effectors like pAKT and pErk1/2.

3. In Vivo Xenograft Studies:

• Objective: To evaluate the anti-tumor efficacy and tolerability of orally administered FHND5071 in a living organism.

• Methodology:

  • Model Establishment: Immunocompromised mice were subcutaneously or intracranially injected with cancer cells harboring specific RET fusions (e.g., KIF5B-RET, CCDC6-RET). For PDX models, patient tumor fragments were implanted.

  • Dosing: Once tumors reached a specified volume, mice were randomized into vehicle control and treatment groups. FHND5071 was administered orally, typically once daily (QD).

  • Efficacy Assessment: Tumor volumes were measured regularly with calipers. For intracranial models, survival was the primary endpoint. Tumor Growth Inhibition (TGI) was calculated at the end of the study.

  • PK/PD Analysis: In satellite groups, plasma, tumor, and brain tissue were collected at various time points after dosing to measure drug concentration (PK) and target modulation (e.g., pRET levels) (PD).

Caption: General Workflow for Preclinical Evaluation of FHND5071.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. FHND-5071, a novel RET kinase inhibitor with promising preclinical metabolism and PK characteristics | BioWorld [bioworld.com]
• 3. Facebook [cancer.gov]
• 4. Preclinical Pharmacokinetics and in vitro Metabolism of FHND5071, a Novel Selective RET Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacodynamics of FHND5071: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

FHND5071 is an orally bioavailable, selective inhibitor of the rearranged during transfection (RET) proto-oncogene receptor tyrosine kinase, demonstrating potential as a potent antineoplastic agent.[1] Dysregulation of RET activity, through overexpression, activating mutations, or fusions, is a key driver in the development and progression of various cancers. FHND5071 targets and binds to wild-type RET as well as a range of RET fusions and mutations, leading to the inhibition of RET activity and subsequent suppression of tumor cell growth.[1] Notably, this inhibitor has the ability to cross the blood-brain barrier, suggesting its potential utility in treating central nervous system metastases.[1]

This technical guide provides a comprehensive overview of the pharmacodynamics of FHND5071, including its mechanism of action, in vitro and in vivo efficacy, and key pharmacokinetic interactions. Detailed experimental protocols and structured data are presented to facilitate further research and development.

Quantitative Pharmacodynamic Data

The following tables summarize the key quantitative data regarding the in vitro and in vivo activity of FHND5071.

Table 1: In Vitro Enzymatic Activity of FHND5071

Target	IC50 (nM)
RET (Wild-Type)	4.47 - 19.26
RET Fusions	4.47 - 19.26
RET Mutations	4.47 - 19.26
KDR (VEGFR-2)	>1714 (based on 89-fold selectivity)

Data synthesized from preclinical studies.

Table 2: In Vivo Efficacy of FHND5071 in Xenograft Models

Model	Dose (mg/kg, QD)	Tumor Growth Inhibition (%)
Ba/F3 KIF5B-RET Allograft	≥3	Significant
Colorectal Cancer PDX (CCDC6-RET)	30	100
Ovarian Cancer PDX (NCOA4-RET)	30	100

PDX: Patient-Derived Xenograft, QD: Once Daily. Data from preclinical xenograft models.

Mechanism of Action and Signaling Pathway

FHND5071 exerts its therapeutic effect by directly inhibiting the autophosphorylation of the RET kinase.[2][3] This action blocks the downstream signaling cascades that promote cell proliferation and survival. The primary pathways affected are the RAS/MAPK and PI3K/AKT pathways. By inhibiting RET, FHND5071 effectively downregulates the phosphorylation of key downstream effectors such as AKT and Erk1/2.

Caption: FHND5071 inhibits RET autophosphorylation and downstream signaling.

Experimental Protocols

The following are representative protocols for key experiments used to characterize the pharmacodynamics of FHND5071, based on standard methodologies in the field.

In Vitro RET Kinase Inhibition Assay

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of FHND5071 against RET kinase.

References

• 1. Facebook [cancer.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

In-depth Technical Guide: Pralsetinib and its Role in Inhibiting RET Phosphorylation

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide is based on publicly available data for the well-characterized RET inhibitor, Pralsetinib. The compound "FHND5071" did not yield any specific results in scientific literature and is used here as a placeholder for a novel RET inhibitor. Pralsetinib is used as a representative example to illustrate the principles of potent and selective RET kinase inhibition.

Executive Summary

The Rearranged during Transfection (RET) proto-oncogene encodes a receptor tyrosine kinase that is a critical driver in various cancers, including non-small cell lung cancer (NSCLC) and multiple types of thyroid cancer.[1][2] Genetic alterations such as fusions and point mutations lead to constitutive activation of the RET kinase, promoting uncontrolled cell proliferation and survival through downstream signaling pathways.[1] Pralsetinib (formerly BLU-667) is a next-generation, highly potent, and selective oral inhibitor of RET.[3][4] It was specifically designed to target wild-type RET, oncogenic RET fusions, and activating point mutations, including those that confer resistance to multi-kinase inhibitors. This guide provides a comprehensive overview of the mechanism of action of Pralsetinib, its inhibitory activity, and detailed protocols for key experiments used in its characterization.

The RET Signaling Pathway and its Oncogenic Activation

The RET receptor tyrosine kinase, upon binding its glial cell line-derived neurotrophic factor (GDNF) family ligand and a GFRα co-receptor, dimerizes and undergoes autophosphorylation on specific tyrosine residues within its intracellular kinase domain. This activation triggers downstream signaling cascades, primarily the RAS/MAPK/ERK and PI3K/AKT pathways, which are crucial for cell growth, differentiation, and survival.

In cancer, chromosomal rearrangements can lead to the fusion of the RET kinase domain with a partner gene (e.g., CCDC6, KIF5B), resulting in ligand-independent dimerization and constitutive kinase activity. Similarly, point mutations (e.g., M918T, C634W) can lock the kinase in a permanently active state. This aberrant signaling drives oncogenesis.

Diagram 1: RET Signaling Pathway and Pralsetinib's Mechanism of Action.

Mechanism of Action of Pralsetinib

Pralsetinib functions as an ATP-competitive inhibitor of the RET kinase. It binds to the ATP-binding pocket of the RET kinase domain, preventing the phosphorylation of RET and its downstream signaling partners. This blockade effectively halts the oncogenic signals that drive tumor cell proliferation and survival. Pralsetinib was specifically engineered for high selectivity and potency against RET, including common resistance mutations like the V804M "gatekeeper" mutation, which limits the efficacy of older multi-kinase inhibitors.

Quantitative Data: In Vitro Inhibitory Activity

Pralsetinib demonstrates sub-nanomolar potency against wild-type RET and various oncogenic mutants in biochemical assays. Its high selectivity is evidenced by significantly lower potency against other kinases, such as VEGFR2, which is often associated with off-target toxicities in less selective inhibitors.

Table 1: Biochemical Potency of Pralsetinib against RET Kinase Variants

Target Kinase	IC₅₀ (nM)	Fold Selectivity vs. VEGFR2
Wild-Type RET	0.4	88x
CCDC6-RET Fusion	0.4	N/A
RET M918T	0.4	N/A
RET V804L	0.3	N/A
RET V804M	0.4	N/A
VEGFR2	35	1x

Data sourced from Subbiah V, et al. Cancer Discov. 2018.

Table 2: Kinase Selectivity Profile of Pralsetinib

Kinase Panel	Pralsetinib Concentration	% of Kinases with >50% Inhibition	Selectivity Fold for RET
371 Human Kinases	300 nM	<4%	>100-fold for 96% of kinases

Data sourced from Subbiah V, et al. Cancer Discov. 2018.

Table 3: Clinical Efficacy of Pralsetinib in RET Fusion-Positive Cancers (ARROW Trial)

Cancer Type	Prior Treatment	Overall Response Rate (ORR)
NSCLC	Platinum-based chemotherapy	61%
NSCLC	Treatment-naïve	70%
Thyroid Cancer	Systemic therapy	91%

Data sourced from Gainor JF, et al. The Lancet Oncology. 2021 and Subbiah V, et al. ASCO 2020.

Detailed Experimental Protocols

In Vitro RET Kinase Inhibition Assay (Radiometric)

This protocol describes a method to determine the IC₅₀ of an inhibitor against RET kinase activity, based on methods used for Pralsetinib's characterization.

Diagram 2: Experimental Workflow for an In Vitro Radiometric RET Kinase Assay.

Objective: To measure the concentration of Pralsetinib required to inhibit 50% of RET kinase activity.

Materials:

• Recombinant human RET kinase domain.

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

• ATP solution.

• [γ-³³P]ATP (specific activity ~10 mCi/mL).

• Kinase substrate (e.g., a generic tyrosine kinase peptide substrate).

• Pralsetinib stock solution in DMSO.

• Phosphocellulose filter plates.

• Phosphoric acid wash buffer.

• Microplate scintillation counter.

Procedure:

• Inhibitor Preparation: Prepare a 10-point serial dilution of Pralsetinib in DMSO, followed by a further dilution in kinase buffer to achieve a 10x final assay concentration.

• Reaction Setup: In a 96-well plate, add 2.5 µL of the 10x Pralsetinib dilutions. Add positive (DMSO vehicle) and negative (no enzyme) controls.

• Enzyme Addition: Add 10 µL of diluted RET kinase to each well, except the negative control.

• Reaction Initiation: Start the kinase reaction by adding 12.5 µL of a master mix containing kinase buffer, substrate, and [γ-³³P]ATP (final concentration typically near the Kₘ for ATP, e.g., 200 µM, to ensure competitive binding).

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes).

• Stopping the Reaction: Stop the reaction by adding phosphoric acid.

• Filter Binding: Spot the reaction mixture onto a phosphocellulose filter membrane. The phosphorylated substrate will bind to the membrane, while unincorporated [γ-³³P]ATP will not.

• Washing: Wash the filter membrane multiple times with phosphoric acid to remove all unbound radioactivity.

• Detection: Dry the membrane and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Convert raw counts to percentage of inhibition relative to the positive (DMSO) control. Plot the percent inhibition against the logarithm of Pralsetinib concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Western Blot Analysis of Cellular RET Phosphorylation

This protocol outlines a method to assess the ability of Pralsetinib to inhibit RET autophosphorylation in a cellular context.

Diagram 3: Experimental Workflow for Western Blot Analysis of RET Phosphorylation.

Objective: To visualize and quantify the inhibition of RET phosphorylation in cancer cells upon treatment with Pralsetinib.

Materials:

• RET-driven cancer cell line (e.g., TT cells with RET C634W mutation, or LC-2/ad cells with CCDC6-RET fusion).

• Cell culture medium and supplements.

• Pralsetinib stock solution in DMSO.

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Transfer buffer.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies: Rabbit anti-phospho-RET (e.g., Tyr905), Mouse anti-total-RET, Mouse anti-β-Actin (loading control).

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG.

• Enhanced Chemiluminescence (ECL) substrate.

• Chemiluminescence imaging system.

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with a dose range of Pralsetinib (e.g., 0, 1, 10, 100 nM) for a specified time (e.g., 2-4 hours).

• Cell Lysis: Wash cells with cold PBS and lyse them on ice with lysis buffer. Scrape the cells, collect the lysate, and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Normalize protein amounts (e.g., 20-30 µg per lane) and separate the proteins by size on an SDS-PAGE gel.

• Membrane Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block non-specific binding sites on the membrane by incubating with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (diluted in blocking buffer) overnight at 4°C with gentle agitation. Use separate membranes for phospho-specific and total protein antibodies or strip and re-probe.

• Secondary Antibody Incubation: Wash the membrane extensively with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Signal Detection: After final washes, apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities. Normalize the phospho-RET signal to the total-RET signal for each treatment condition to determine the dose-dependent effect of Pralsetinib on RET phosphorylation. Normalize to β-Actin to confirm equal protein loading.

Conclusion

Pralsetinib is a paradigm of modern precision oncology, demonstrating exceptional potency and selectivity for the RET receptor tyrosine kinase. Its ability to potently inhibit the phosphorylation of wild-type, fusion, and mutated forms of RET translates into significant clinical activity in patients with RET-driven cancers. The experimental protocols detailed herein provide a framework for the preclinical evaluation and characterization of novel RET inhibitors, a critical step in the development of new targeted therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Precision Targeted Therapy with BLU-667 for RET-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Discovery, preclinical development, and clinical application of pralsetinib in the treatment of thyroid cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

FHND5071: A Technical Guide on the Significance of its Blood-Brain Barrier Penetration for Central Nervous System Malignancies

For Researchers, Scientists, and Drug Development Professionals

Abstract

The blood-brain barrier (BBB) presents a formidable challenge in the treatment of central nervous system (CNS) malignancies, including primary brain tumors and metastases. A significant hurdle for many otherwise effective systemic therapies is their inability to penetrate this highly selective barrier in therapeutic concentrations. FHND5071, a novel and selective inhibitor of the Rearranged during Transfection (RET) proto-oncogene, has demonstrated a noteworthy capacity to cross the BBB. This technical guide provides an in-depth analysis of the significance of this characteristic, summarizing available preclinical and clinical data, outlining probable experimental methodologies for assessing its CNS penetration, and illustrating the core signaling pathway it targets. The ability of FHND5071 to achieve significant brain concentrations and exert anti-tumor activity in intracranial models and patients with brain metastases underscores its potential as a promising therapeutic agent for RET-driven cancers affecting the CNS.

Introduction: The Challenge of the Blood-Brain Barrier in Neuro-Oncology

The blood-brain barrier is a specialized system of capillary endothelial cells that protects the brain from circulating toxins and pathogens while regulating the transport of essential nutrients. This protective function, however, also severely restricts the entry of most therapeutic agents, rendering many systemic cancer treatments ineffective against brain tumors and metastases.[1][2][3] The development of small molecule inhibitors capable of efficiently crossing the BBB is therefore a critical goal in neuro-oncology.

FHND5071 is an orally bioavailable, selective inhibitor of the RET receptor tyrosine kinase.[4] Activating mutations and fusions in the RET gene are oncogenic drivers in various cancers, including non-small cell lung cancer (NSCLC) and thyroid cancer, which frequently metastasize to the brain. The clinical significance of a RET inhibitor is therefore profoundly enhanced by its ability to penetrate the CNS.

Preclinical Evidence of FHND5071 Blood-Brain Barrier Penetration

Preclinical studies have provided compelling evidence of FHND5071's ability to cross the blood-brain barrier and exert its therapeutic effect within the central nervous system.

Quantitative Analysis of Brain Tissue Concentration

In vivo pharmacokinetic studies in animal models have demonstrated significant accumulation of FHND5071 in brain tissue. A key comparative study revealed a substantially higher brain concentration of FHND5071 compared to another selective RET inhibitor, selpercatinib.

Parameter	FHND5071	Selpercatinib	Fold Difference	Animal Model	Time Point	Reference
Brain Tissue Concentration	~33x higher	1x	~33	Ba/F3 KIF5B-RET allograft	4 hours post-dosing	[4]
Tumor Tissue Exposure (AUC0-t)	~28x higher	1x	~28	Ba/F3 KIF5B-RET allograft	Not Specified

Table 1: Comparative Brain and Tumor Tissue Exposure of FHND5071 and Selpercatinib.

This marked difference in brain penetration highlights the unique pharmacokinetic profile of FHND5071. While one preclinical study abstract mentioned that FHND5071 displayed low permeability and was a substrate for the P-glycoprotein (P-gp) efflux pump, the high concentrations achieved in brain tissue suggest that its overall physicochemical properties and/or other transport mechanisms enable it to overcome these potential limitations to a significant degree.

Efficacy in Intracranial Tumor Models

The therapeutic relevance of FHND5071's BBB penetration is further substantiated by its efficacy in preclinical models of intracranial tumors. In a CCDC6-RET intracranial xenograft model, oral administration of FHND5071 at 30 mg/kg once daily resulted in a significant extension of lifespan in the model mice.

Treatment Group	Median Survival Time	Increase in Lifespan	p-value	Model	Reference
FHND5071 (30 mg/kg)	56 days	51%	<0.005	CCDC6-RET intracranial xenograft
Vehicle	Not specified	-	-	CCDC6-RET intracranial xenograft

Table 2: Efficacy of FHND5071 in an Intracranial Xenograft Model.

Clinical Significance in Patients with Brain Metastases

Preliminary data from a first-in-human Phase 1 clinical trial (NCT05818917) of FHND5071 in patients with advanced RET fusion-positive solid tumors has provided early but promising evidence of its clinical activity in the CNS.

In this ongoing trial, all four patients with measurable brain metastases at baseline who received FHND5071 experienced shrinkage of their brain lesions. This resulted in a 100% central nervous system overall response rate (CNS ORR) in this small cohort, demonstrating the robust activity of FHND5071 against brain metastases.

Experimental Protocols for Assessing Blood-Brain Barrier Permeability

The following sections describe generalized experimental protocols that are likely employed to characterize the BBB penetration of a compound like FHND5071.

In Vitro Blood-Brain Barrier Permeability Assay

This assay assesses the ability of a compound to cross a monolayer of brain endothelial cells, which mimics the BBB.

Methodology:

• Cell Culture: Human brain microvascular endothelial cells are cultured on a semi-permeable membrane in a Transwell® insert, which separates an apical (blood side) and a basolateral (brain side) compartment. Co-culture with astrocytes and pericytes on the basolateral side can enhance the barrier properties.

• Barrier Integrity Measurement: The integrity of the endothelial cell monolayer is confirmed by measuring the transendothelial electrical resistance (TEER).

• Compound Application: FHND5071 is added to the apical chamber at a known concentration.

• Sampling: Samples are collected from the basolateral chamber at various time points.

• Quantification: The concentration of FHND5071 in the collected samples is determined using a sensitive analytical method such as liquid chromatography-mass spectrometry (LC-MS).

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated to quantify the rate of transport across the cell monolayer.

In Vitro BBB Permeability Assay Workflow.

P-glycoprotein Substrate Assessment

This assay determines if a compound is a substrate of the P-gp efflux pump, which can actively transport drugs out of the brain.

Methodology:

• Cell Lines: Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (which encodes for P-gp) are commonly used. A parental MDCK cell line serves as a control.

• Bidirectional Transport Assay: The transport of FHND5071 is measured in both directions across the cell monolayer: from the apical to the basolateral side (A-to-B) and from the basolateral to the apical side (B-to-A).

• Inhibitor Co-incubation: The experiment is repeated in the presence of a known P-gp inhibitor (e.g., verapamil or elacridar).

• Quantification: The concentration of FHND5071 on both sides is quantified by LC-MS.

• Efflux Ratio Calculation: An efflux ratio (Papp B-to-A / Papp A-to-B) is calculated. A ratio significantly greater than 1, which is reduced in the presence of a P-gp inhibitor, indicates that the compound is a P-gp substrate.

P-glycoprotein Substrate Assay Workflow.

Mechanism of Action: Inhibition of the RET Signaling Pathway

FHND5071 exerts its anti-tumor effects by selectively inhibiting the RET receptor tyrosine kinase. In various cancers, alterations such as fusions or mutations in the RET gene lead to its constitutive activation. This results in the continuous stimulation of downstream signaling pathways that promote cell proliferation, survival, and migration.

The primary signaling cascades activated by RET include the RAS/RAF/MEK/ERK (MAPK) pathway and the PI3K/AKT pathway. By inhibiting RET, FHND5071 effectively blocks the phosphorylation and activation of these downstream effectors. Preclinical studies have confirmed that FHND5071 significantly inhibits the phosphorylation of RET and the downstream signaling proteins AKT and Erk1/2 in tumor tissue.

Simplified RET Signaling Pathway and Inhibition by FHND5071.

Conclusion

The ability of FHND5071 to effectively cross the blood-brain barrier and achieve high concentrations in brain tissue is a critical attribute that distinguishes it as a promising therapeutic agent for RET-driven malignancies with central nervous system involvement. Preclinical data demonstrating superior brain penetration compared to other RET inhibitors and significant efficacy in intracranial tumor models, coupled with early clinical evidence of activity against brain metastases, underscore its potential to address a significant unmet medical need in neuro-oncology. Further clinical investigation is warranted to fully elucidate the therapeutic benefit of FHND5071 in this patient population. The unique pharmacokinetic profile of FHND5071, which facilitates its CNS activity, makes it a valuable candidate for the treatment of both primary and metastatic brain tumors harboring RET alterations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]

Early-Stage Clinical Trial Data for FHND5071: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

FHND5071 is an investigational, selective, next-generation inhibitor of the Rearranged during Transfection (RET) proto-oncogene. Alterations in the RET gene, including fusions and mutations, are oncogenic drivers in various solid tumors, most notably in non-small cell lung cancer (NSCLC) and thyroid cancer. FHND5071 is currently undergoing early-stage clinical evaluation to determine its safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity in patients with advanced solid tumors harboring RET alterations. This technical guide synthesizes the available preclinical and emerging clinical data on FHND5071.

Mechanism of Action

FHND5071 is a potent and selective small molecule inhibitor that targets the ATP-binding site of the RET receptor tyrosine kinase. By blocking the kinase activity of both wild-type and mutated forms of RET, FHND5071 aims to inhibit the downstream signaling pathways that promote tumor cell proliferation and survival. Preclinical studies have demonstrated its ability to suppress RET phosphorylation and inactivate key signaling cascades.

Below is a diagram illustrating the proposed mechanism of action of FHND5071 in inhibiting RET-driven cancer cell signaling.

Caption: Proposed mechanism of action of FHND5071.

Preclinical Data Summary

A summary of the key preclinical findings for FHND5071 is presented below. These data highlight the compound's potent and selective activity against various RET alterations.

Parameter	Finding
Target	RET (Wild-type, fusions, and mutations)
In Vitro Potency	Data not yet publicly available
In Vivo Efficacy	Data not yet publicly available
Selectivity	Data not yet publicly available
Pharmacokinetics	Data not yet publicly available

Early-Stage Clinical Development

FHND5071 is currently being evaluated in a Phase 1 clinical trial (NCT05818917) in adult patients with advanced solid tumors. This is a first-in-human, open-label, dose-escalation, and dose-expansion study.

Trial Information

Parameter	Details
ClinicalTrials.gov ID	NCT05818917
Sponsor	Jiangsu Chia Tai Fenghai Pharmaceutical Co., Ltd.
Study Title	A Study to Evaluate the Safety, Tolerability, Pharmacokinetics and Preliminary Evidence of Antitumor Activity of FHND5071 as a Single Agent in Adult Patients With Advanced Solid Tumors
Phase	Phase 1
Status	Enrolling by invitation
Patient Population	Adult patients with advanced solid tumors

Initial findings from this trial, with a focus on patients with RET fusion-positive advanced non-small cell lung cancer (NSCLC), have been presented at major oncology conferences, including the European Society for Medical Oncology (ESMO) Congress 2025 and the IASLC World Conference on Lung Cancer (WCLC) 2025. The poster presentation at WCLC 2025 was titled "P3.18.63 Phase 1 Study of FHND5071, a Novel Selective RET Inhibitor, in RET Fusion-Positive Advanced NSCLC," with the lead author being B. Han.

As of the latest available information, specific quantitative data from these presentations, including patient demographics, dosing cohorts, adverse events, and efficacy metrics (e.g., overall response rate, duration of response), have not been made publicly available in detail.

Experimental Protocols

Phase 1 Clinical Trial (NCT05818917) - General Design

The experimental workflow for the ongoing Phase 1 trial is depicted in the diagram below. The study follows a standard dose-escalation and expansion design to identify the recommended Phase 2 dose (RP2D) and to assess the preliminary efficacy of FHND5071.

Caption: Generalized workflow for the Phase 1 trial of FHND5071.

Detailed Protocol Information

The complete and detailed experimental protocol for the NCT05818917 study is not yet publicly available. This would typically include specifics on:

• Inclusion and Exclusion Criteria: Detailed patient eligibility requirements.

• Dosing Regimen: Starting dose, dose escalation steps, and administration schedule.

• Pharmacokinetic Assessments: Sampling time points and analytical methods.

• Safety Monitoring: Schedule of assessments, definition of dose-limiting toxicities (DLTs), and adverse event grading.

• Efficacy Assessments: Tumor assessment schedules (e.g., RECIST criteria) and types of imaging.

• Biomarker Analysis: Details on the collection and analysis of biological samples for exploratory endpoints.

Conclusion and Future Directions

FHND5071 is a promising new selective RET inhibitor that is in the early stages of clinical development. Preclinical data suggest potent and selective activity, and the ongoing Phase 1 clinical trial will provide crucial information on its safety and efficacy in patients with RET-altered solid tumors. As more data from the dose-escalation and expansion cohorts of the NCT05818917 trial become available and are published, a more comprehensive understanding of the clinical potential of FHND5071 will emerge. Researchers and clinicians are encouraged to monitor upcoming scientific meetings and publications for further updates on this investigational agent.

FHND5071: A Novel Selective RET Inhibitor for the Treatment of RET-Fusion Positive Cancers

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Rearranged during transfection (RET) gene fusions are oncogenic drivers in a subset of various solid tumors, most notably in non-small cell lung cancer (NSCLC) and thyroid cancer. These fusions lead to constitutive activation of the RET receptor tyrosine kinase, resulting in uncontrolled cell proliferation and tumor growth. While the development of selective RET inhibitors like selpercatinib and pralsetinib has significantly improved patient outcomes, the emergence of resistance necessitates the development of novel therapeutic agents. FHND5071 is an orally bioavailable, selective, and potent RET kinase inhibitor currently under investigation for the treatment of RET-altered cancers. This technical guide provides a comprehensive overview of the preclinical data supporting the potential of FHND5071 in treating RET-fusion positive cancers, detailed experimental methodologies, and a visual representation of the underlying molecular pathways.

Core Mechanism of Action

FHND5071 is a selective inhibitor of the RET receptor tyrosine kinase.[1] Upon oral administration, it targets and binds to wild-type RET as well as various RET fusions and mutations.[1] This binding inhibits the autophosphorylation and activation of the RET kinase, thereby blocking downstream signaling pathways crucial for cell growth and survival in tumors with aberrant RET activity.[2] Preclinical studies have demonstrated that FHND5071 effectively inhibits RET phosphorylation and the activation of key downstream signaling proteins, including pAKT and pErk1/2.[3] A notable characteristic of FHND5071 is its ability to cross the blood-brain barrier, suggesting its potential in treating or preventing brain metastases, a common complication in RET-fusion positive cancers.[1]

Quantitative Preclinical Data

The preclinical efficacy of FHND5071 has been evaluated through a series of in vitro and in vivo studies. The following tables summarize the key quantitative findings.

In Vitro Kinase and Cell Proliferation Inhibition

FHND5071 has demonstrated potent inhibitory activity against wild-type RET, various RET fusions, and common resistance mutations in enzymatic assays. Its high selectivity for RET over other kinases, such as KDR (VEGFR2), suggests a favorable safety profile with potentially fewer off-target toxicities.

Target	IC50 (nM)
RET (Wild-Type)	4.47 - 19.26
RET Fusions	4.47 - 19.26
RET Mutations (V804M, M918T)	4.47 - 19.26
KDR (VEGFR2)	>89-fold selectivity vs. RET

Table 1: In Vitro Inhibitory Activity of FHND5071. Data sourced from an enzymatic assay study presented at the AACR Annual Meeting 2023.

In Vivo Anti-Tumor Efficacy

In vivo studies using xenograft models have confirmed the significant anti-tumor activity of FHND5071. The compound has shown robust efficacy in both cell line-derived and patient-derived xenograft (PDX) models of RET-fusion positive cancers.

Model Type	Cancer Type	RET Fusion Partner	Treatment and Dose	Outcome
Ba/F3 Allograft Model	Not specified	KIF5B-RET	≥3 mg/kg once daily (QD)	Significant anti-tumor efficacy
Patient-Derived Xenograft (PDX)	Colorectal Cancer	CCDC6-RET	30 mg/kg QD	100% Tumor Growth Inhibition (TGI)
Patient-Derived Xenograft (PDX)	Ovarian Cancer	NCOA4-RET	30 mg/kg QD	100% Tumor Growth Inhibition (TGI)
Intracranial Xenograft Model	Not specified	CCDC6-RET	30 mg/kg QD	51% increase in life-span (p<0.005 vs. vehicle)

Table 2: In Vivo Anti-Tumor Efficacy of FHND5071 in Xenograft Models. Data sourced from a study presented at the AACR Annual Meeting 2023.

Signaling Pathways and Experimental Workflows

RET Fusion Signaling Pathway and Inhibition by FHND5071

RET fusions lead to ligand-independent dimerization and constitutive activation of the RET kinase domain. This triggers a cascade of downstream signaling pathways, primarily the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which promote cell proliferation, survival, and differentiation. FHND5071 acts by binding to the ATP-binding pocket of the RET kinase domain, preventing its autophosphorylation and subsequent activation of these downstream pathways.

References

• 1. Facebook [cancer.gov]
• 2. Preclinical Pharmacokinetics and in vitro Metabolism of FHND5071, a Novel Selective RET Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

Protocols & Analytical Methods

Application Notes and Protocols: FHND5071 In Vitro Assay for RET Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Rearranged during Transfection (RET) proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell growth, proliferation, and survival.[1][2] Aberrant activation of RET through mutations or fusions is a known driver in various cancers, including non-small cell lung cancer (NSCLC) and thyroid carcinomas.[1][2] FHND5071 is an orally bioavailable, selective inhibitor of the RET receptor tyrosine kinase.[3] This document provides a detailed protocol for an in vitro assay to determine the inhibitory activity of FHND5071 against RET kinase.

Constitutive activation of RET triggers downstream signaling cascades, primarily the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which promote tumorigenesis. FHND5071 selectively targets and binds to both wild-type RET and various RET fusions and mutations, thereby inhibiting its kinase activity and downstream signaling. Preclinical studies have demonstrated its potential as an anti-neoplastic agent.

Principle of the Assay

This protocol describes a biochemical kinase assay to measure the ability of FHND5071 to inhibit the phosphorylation of a substrate peptide by recombinant human RET kinase. The assay quantifies the amount of ADP produced, which is directly proportional to the kinase activity. A luminescent signal is generated that correlates with the amount of ADP present, and the inhibition of this signal by FHND5071 is used to determine its potency (IC50 value).

Materials and Reagents

Reagent	Supplier	Catalog Number
Recombinant Human RET Kinase	Promega	V3761
IGF-1Rtide (Substrate)	BPS Bioscience	79567
ADP-Glo™ Kinase Assay Kit	Promega	V9101
ATP	BPS Bioscience	79686
Kinase Buffer 1 (5x)	BPS Bioscience	79334
FHND5071	Synthesized in-house or custom order	N/A
DMSO	Sigma-Aldrich	D2650
96-well white, flat-bottom plates	Corning	3917
Dithiothreitol (DTT)	Sigma-Aldrich	D0632

Experimental Protocols

Reagent Preparation

• 1x Kinase Buffer: Prepare 1x Kinase Assay Buffer by diluting the 5x stock with distilled water. Add DTT to a final concentration of 50 µM.

• ATP Solution: Thaw ATP at room temperature and dilute to the desired concentration in 1x Kinase Buffer.

• RET Kinase Solution: Thaw recombinant RET kinase on ice and dilute to the desired concentration in 1x Kinase Buffer.

• Substrate Solution: Prepare the IGF-1Rtide substrate solution at the desired concentration in 1x Kinase Buffer.

• FHND5071 Stock Solution: Prepare a 10 mM stock solution of FHND5071 in 100% DMSO.

• Serial Dilutions of FHND5071: Perform serial dilutions of the FHND5071 stock solution in 10% DMSO to create a range of concentrations for testing.

Assay Procedure

The following procedure is for a single 96-well plate.

• Add Test Compound: To each well of a 96-well plate, add 2.5 µL of the serially diluted FHND5071 or Diluent Solution (for positive and blank controls).

• Add Kinase: Add 2.5 µL of the diluted RET kinase solution to the "Test Inhibitor" and "Positive Control" wells. For the "Blank" wells, add 2.5 µL of 1x Kinase Buffer.

• Initiate Reaction: Add 5 µL of the ATP and substrate master mix to all wells to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction and Detect ADP: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.

• Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature.

• Read Luminescence: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis

• Subtract the "Blank" reading from all other readings to correct for background luminescence.

• Calculate the percent inhibition for each FHND5071 concentration using the following formula: % Inhibition = 100 x (1 - (Test Inhibitor Luminescence / Positive Control Luminescence))

• Plot the percent inhibition against the logarithm of the FHND5071 concentration.

• Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Data Presentation

The inhibitory activity of FHND5071 against wild-type and mutant forms of RET kinase can be summarized in the following table.

Target	FHND5071 IC50 (nM)	Reference Compound (e.g., Pralsetinib) IC50 (nM)
Wild-Type RET	[Insert experimental value]	[Insert experimental value]
RET V804M	[Insert experimental value]	[Insert experimental value]
RET M918T	[Insert experimental value]	[Insert experimental value]
KIF5B-RET	[Insert experimental value]	[Insert experimental value]
CCDC6-RET	[Insert experimental value]	[Insert experimental value]

Visualizations

RET Signaling Pathway and Inhibition by FHND5071

References

• 1. RET signaling pathway and RET inhibitors in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RET signaling pathway and RET inhibitors in human cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Facebook [cancer.gov]

Application Notes and Protocols for FHND5071 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

FHND5071 is an orally bioavailable, selective inhibitor of the rearranged during transfection (RET) proto-oncogene receptor tyrosine kinase.[1] It demonstrates potent activity against wild-type RET, as well as various RET fusions and mutations, which are oncogenic drivers in several cancer types, including non-small cell lung cancer and thyroid cancer.[1][2] FHND5071 exerts its antineoplastic effects by inhibiting RET autophosphorylation and subsequently downregulating downstream signaling pathways, leading to reduced cell growth and proliferation.[2][3] This document provides detailed protocols for utilizing FHND5071 in common cell-based assays to evaluate its efficacy and mechanism of action.

Mechanism of Action

FHND5071 selectively targets and binds to the ATP-binding pocket of the RET kinase domain. This inhibition prevents the autophosphorylation of RET, a critical step in its activation. Consequently, the downstream signaling cascades, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways, are suppressed. The inhibition of these pathways leads to decreased cell proliferation, survival, and tumor growth in cancers harboring activating RET alterations.

Data Presentation

While specific cell-based IC50 values for FHND5071 are not publicly available, enzymatic assays have demonstrated its potent inhibitory activity against various forms of the RET kinase.

Target	Assay Type	IC50 Range (nM)	Reference
Wild-type RET, RET fusions, and RET mutations	Enzymatic Assay	4.47 - 19.26

Signaling Pathway

The following diagram illustrates the RET signaling pathway and the point of inhibition by FHND5071.

References

• 1. Facebook [cancer.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for FHND5071 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

FHND5071 is an orally bioavailable, selective, and potent inhibitor of the Rearranged during Transfection (RET) receptor tyrosine kinase.[1] Dysregulation of RET signaling, through mutations or gene fusions, is a key driver in the development and progression of various cancers, including non-small cell lung cancer (NSCLC) and thyroid cancer. FHND5071 targets wild-type RET as well as a range of RET fusions and mutations.[1] This document provides detailed application notes and protocols for the use of FHND5071 in cell culture experiments to aid researchers in investigating its therapeutic potential.

Mechanism of Action

The RET proto-oncogene encodes a receptor tyrosine kinase that, upon binding to its ligand-coreceptor complex, dimerizes and autophosphorylates, activating downstream signaling cascades. Key pathways include the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are crucial for regulating cell proliferation, survival, and differentiation. In certain cancers, RET alterations lead to ligand-independent, constitutive activation of the kinase, driving uncontrolled cell growth. FHND5071 exerts its anti-tumor effects by binding to the ATP-binding pocket of the RET kinase domain, inhibiting its autophosphorylation and consequently blocking downstream signaling.

Caption: Simplified RET signaling pathway and the inhibitory action of FHND5071.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activity of FHND5071. This data is essential for selecting the appropriate concentration range for cell-based assays.

Table 1: In Vitro Enzymatic Activity of FHND5071

Target Enzyme	Assay Type	IC₅₀ (nM)
Wild-type RET, RET fusions, and mutations	Kinase Assay	4.47 - 19.26
[2]

Table 2: Recommended Starting Concentrations for Cell-Based Assays

Assay Type	Recommended Starting Concentration Range	Notes
Cell Proliferation (e.g., MTT, CellTiter-Glo)	1 nM - 1 µM	Based on enzymatic potency and reported cellular activity of similar RET inhibitors. A 72-hour incubation period is a common starting point.
Western Blot (p-RET Inhibition)	10 nM - 500 nM	A short incubation time (e.g., 2-4 hours) is recommended to observe direct effects on RET phosphorylation.
Apoptosis (e.g., Annexin V, Caspase-Glo)	10 nM - 1 µM	Treatment duration should be optimized (e.g., 24, 48, 72 hours) to capture the apoptotic response.

Note: The cellular potency of FHND5071 has been reported to be similar to that of selpercatinib.[2] The recommended concentrations are starting points and should be optimized for specific cell lines and experimental conditions.

Experimental Protocols

The following are detailed protocols for common experiments involving FHND5071.

Protocol 1: Cell Viability/Proliferation Assay (MTT Assay)

This protocol is designed to determine the effect of FHND5071 on the proliferation of RET-dependent cancer cell lines.

Caption: Workflow for the MTT cell viability assay.

Materials:

• RET-dependent cancer cell line (e.g., a cell line with a known RET fusion like KIF5B-RET or CCDC6-RET).

• Complete growth medium.

• 96-well cell culture plates.

• FHND5071 stock solution (e.g., 10 mM in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• Multi-well spectrophotometer.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 3,000-10,000 cells/well) in 100 µL of complete growth medium. Allow cells to adhere overnight.

• Compound Preparation: Prepare serial dilutions of FHND5071 in culture medium. A typical concentration range to test would be from 0.1 nM to 10 µM. Include a vehicle-only control (e.g., 0.1% DMSO).

• Treatment: Carefully remove the old medium and add 100 µL of the medium containing the different concentrations of FHND5071 or vehicle control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, protected from light, until purple formazan crystals are visible.

• Solubilization: Carefully remove the MTT solution and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or on an orbital shaker.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Western Blot Analysis of RET Phosphorylation

This protocol is used to assess the inhibitory effect of FHND5071 on the autophosphorylation of the RET receptor.

Materials:

• RET-dependent cancer cell line.

• 6-well cell culture plates.

• FHND5071 stock solution.

• Serum-free medium.

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking buffer (e.g., 5% BSA in TBST).

• Primary antibodies: anti-phospho-RET (e.g., Tyr905 or Tyr1062), anti-total RET, and a loading control (e.g., anti-β-actin or anti-GAPDH).

• HRP-conjugated secondary antibodies.

• Enhanced chemiluminescence (ECL) substrate.

• Imaging system.

Procedure:

• Cell Seeding and Starvation: Plate cells in 6-well plates and allow them to reach 70-80% confluency. To reduce basal phosphorylation, serum-starve the cells for 4-16 hours if necessary.

• Treatment: Treat cells with various concentrations of FHND5071 (e.g., 0, 10, 50, 100, 500 nM) for a short duration (e.g., 2-4 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, prepare samples with Laemmli buffer, and separate the proteins by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies (anti-phospho-RET and anti-total RET, diluted in blocking buffer) overnight at 4°C. Wash the membrane with TBST.

• Secondary Antibody and Detection: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After washing, add ECL substrate and capture the signal using an imaging system.

• Stripping and Re-probing: If necessary, strip the membrane and re-probe for a loading control to ensure equal protein loading.

Protocol 3: Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

This protocol measures the induction of apoptosis by FHND5071.

Materials:

• RET-dependent cancer cell line.

• 6-well cell culture plates.

• FHND5071 stock solution.

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit.

• 1X Annexin V binding buffer.

• Flow cytometer.

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of FHND5071 (e.g., 0, 100 nM, 500 nM, 1 µM) for a specified time (e.g., 24, 48, or 72 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with ice-cold PBS and resuspend them in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the cells by flow cytometry within 1 hour.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Conclusion

FHND5071 is a promising selective RET inhibitor with potent activity against various RET-driven cancer models. The protocols and data provided in these application notes offer a robust framework for researchers to investigate the cellular effects of FHND5071, including its impact on cell proliferation, RET signaling, and apoptosis. It is crucial to optimize the described conditions for each specific cell line and experimental setup to ensure accurate and reproducible results.

References

• 1. Facebook [cancer.gov]
• 2. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for FHND5071 Xenograft Model Establishment

For Researchers, Scientists, and Drug Development Professionals

Introduction

FHND5071 is an orally bioavailable, selective inhibitor of the rearranged during transfection (RET) proto-oncogene receptor tyrosine kinase.[1] Dysregulation of RET activity, through mutations or fusions, is a key driver in the development and progression of various cancers.[1] Preclinical studies have demonstrated that FHND5071 exhibits significant anti-tumor efficacy in various xenograft models, including those derived from patients (PDX).[2] This document provides detailed protocols for the establishment of xenograft models relevant to the study of FHND5071's therapeutic potential.

Mechanism of Action

FHND5071 selectively targets and binds to wild-type RET as well as various RET fusions and mutations. This inhibition blocks the autophosphorylation of RET, leading to the downregulation of downstream signaling pathways such as RAS/MAPK and PI3K/AKT, which are crucial for cell proliferation and survival.[2][3] Consequently, this inhibits the growth of tumors exhibiting heightened RET activity. FHND5071 has the significant advantage of being able to cross the blood-brain barrier, making it a potential treatment for brain metastases.

Signaling Pathway

Caption: FHND5071 inhibits the RET fusion protein, blocking downstream signaling pathways.

Preclinical Efficacy of FHND5071 in Xenograft Models

FHND5071 has demonstrated significant anti-tumor activity in various preclinical models. The following tables summarize the key findings from these studies.

Table 1: In Vitro Potency of FHND5071

Assay Type	Target	IC50 (nM)
Enzymatic Assay	RET wild type, fusions, and mutations	4.47 - 19.26
Data from Zhu, Y. et al., 2023.

Table 2: In Vivo Efficacy of FHND5071 in Xenograft Models

Model Type	Cancer Type	RET Alteration	Dose	Tumor Growth Inhibition (TGI)
Allograft	Ba/F3 Cells	KIF5B-RET	≥3 mg/kg QD	Significant
PDX	Colorectal Cancer	CCDC6-RET	30 mg/kg QD	100%
PDX	Ovarian Cancer	NCOA4-RET	30 mg/kg QD	100%
Intracranial Xenograft	Ba/F3 Cells	CCDC6-RET	30 mg/kg QD	Significant life extension
Data from Zhu, Y. et al., 2023.

Experimental Protocols

The following are detailed protocols for establishing various xenograft models to evaluate the efficacy of FHND5071.

Cell Line-Derived Subcutaneous Xenograft Model

This protocol is suitable for engineered cell lines expressing RET fusions (e.g., Ba/F3 with KIF5B-RET) or cancer cell lines with endogenous RET alterations.

Materials:

• Cancer cell line with desired RET fusion (e.g., CUTO22, CUTO32 for NSCLC with KIF5B-RET).

• Appropriate cell culture medium (e.g., RPMI-1640) with supplements (10% FBS, 1% Penicillin-Streptomycin).

• Phosphate-buffered saline (PBS), sterile.

• Trypsin-EDTA.

• Matrigel (optional, can enhance tumor take rate).

• Immunocompromised mice (e.g., NOD/SCID, NSG), 6-8 weeks old.

• 1 mL syringes with 27-gauge needles.

• Digital calipers.

Protocol:

• Cell Culture: Culture cells in a 37°C, 5% CO2 incubator. Ensure cells are in the logarithmic growth phase and have a viability of >95% before implantation.

• Cell Preparation:

  • Wash cells with PBS and detach using Trypsin-EDTA.

  • Neutralize trypsin with complete medium and centrifuge the cell suspension.

  • Wash the cell pellet twice with sterile PBS.

  • Resuspend the cell pellet in a 1:1 mixture of sterile PBS and Matrigel (if used) on ice. The final cell concentration should be 1 x 10^7 to 5 x 10^7 cells/mL.

• Animal Inoculation:

  • Anesthetize the mouse using an appropriate method.

  • Shave and sterilize the injection site on the right flank.

  • Inject 100-200 µL of the cell suspension subcutaneously.

• Tumor Monitoring:

  • Monitor the animals daily for tumor development and overall health.

  • Once tumors are palpable, measure the length and width using digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.

  • Initiate FHND5071 treatment when tumors reach a predetermined size (e.g., 100-200 mm³).

Patient-Derived Xenograft (PDX) Model

PDX models are established directly from patient tumor tissue and more closely recapitulate the heterogeneity and microenvironment of human cancers.

Materials:

• Fresh patient tumor tissue, collected under sterile conditions.

• Transport medium (e.g., RPMI-1640 with antibiotics).

• Surgical instruments (scalpels, forceps).

• Matrigel.

• Highly immunocompromised mice (e.g., NSG mice).

• Trocar for implantation.

Protocol:

• Tissue Processing:

  • Immediately place fresh tumor tissue in transport medium on ice.

  • In a sterile biosafety cabinet, wash the tissue with sterile PBS.

  • Mechanically mince the tumor into small fragments (2-3 mm³).

• Animal Implantation:

  • Anesthetize an NSG mouse.

  • Make a small incision on the flank.

  • Using a trocar, implant a single tumor fragment subcutaneously.

  • Close the incision with surgical clips or sutures.

• Tumor Growth and Passaging:

  • Monitor the mouse for tumor growth.

  • Once the tumor reaches approximately 1000-1500 mm³, euthanize the mouse and aseptically harvest the tumor.

  • The harvested tumor can be serially passaged into new cohorts of mice for expansion and subsequent efficacy studies with FHND5071.

Intracranial Xenograft Model

This model is crucial for evaluating the efficacy of brain-penetrant drugs like FHND5071 against brain tumors or metastases.

Materials:

• Tumor cells prepared as a single-cell suspension.

• Stereotactic apparatus.

• Hamilton syringe with a 30-gauge needle.

• Anesthetic and analgesic agents.

• Bioluminescence imaging system (if using luciferase-expressing cells).

Protocol:

• Cell Preparation: Prepare a high-concentration, low-volume suspension of tumor cells (e.g., 1 x 10^5 cells in 2-5 µL).

• Stereotactic Surgery:

  • Anesthetize the mouse and secure it in the stereotactic frame.

  • Make a small incision in the scalp to expose the skull.

  • Using a dental drill, create a small burr hole at specific coordinates relative to the bregma to target a specific brain region (e.g., striatum).

  • Slowly inject the cell suspension into the brain parenchyma using the Hamilton syringe.

  • Withdraw the needle slowly and suture the scalp.

• Monitoring and Efficacy Evaluation:

  • Monitor the mice for neurological signs and body weight loss.

  • If using bioluminescent cells, tumor growth can be monitored non-invasively.

  • Initiate FHND5071 treatment and evaluate its effect on survival or tumor burden.

Experimental Workflow

Caption: General workflow for establishing and evaluating FHND5071 in xenograft models.

References

• 1. Novel Human-Derived RET Fusion NSCLC Cell Lines Have Heterogeneous Responses to RET Inhibitors and Differential Regulation of Downstream Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mayo.edu [mayo.edu]
• 3. Rodent Glioma Models: Intracranial Stereotactic Allografts and Xenografts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Dosing and Administration of FHND5071 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of FHND5071, a selective RET kinase inhibitor, in mouse models of cancer. This document outlines detailed experimental protocols, summarizes key quantitative data from preclinical studies, and visualizes the relevant biological pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the reported efficacy of FHND5071 in various preclinical mouse models.

Table 1: Summary of In Vivo Efficacy Studies of FHND5071 in Mice

Mouse Model	Cancer Type	FHND5071 Dose	Administration Route	Key Outcomes
Ba/F3 KIF5B-RET Allograft	Not Specified	≥3 mg/kg, once daily (QD)	Oral	Significant anti-tumor efficacy without significant toxicity.[1]
Patient-Derived Xenograft (PDX)	Colorectal Cancer (CCDC6-RET)	30 mg/kg, QD	Oral	100% Tumor Growth Inhibition (TGI).[1]
Patient-Derived Xenograft (PDX)	Ovarian Cancer (NCOA4-RET)	30 mg/kg, QD	Oral	100% Tumor Growth Inhibition (TGI).[1]
CCDC6-RET Intracranial Xenograft	Not Specified	30 mg/kg, QD	Oral	Significantly prolonged lifespan of model mice (median survival of 56 days, 51% increase in life-span compared to vehicle).[1]

Experimental Protocols

This section provides detailed protocols for the preparation and oral administration of FHND5071 in mice for in vivo efficacy studies.

Protocol 1: Preparation of FHND5071 for Oral Gavage

Materials:

• FHND5071 powder

• Vehicle solution (e.g., 0.5% (w/v) Methylcellulose and 0.2% (v/v) Tween 80 in sterile water)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Analytical balance

Procedure:

• Calculate the required amount of FHND5071: Based on the desired dose (e.g., 30 mg/kg) and the number and average weight of the mice to be treated, calculate the total amount of FHND5071 powder needed.

• Prepare the vehicle solution: Prepare a fresh solution of 0.5% Methylcellulose and 0.2% Tween 80 in sterile water.

• Weigh FHND5071: Accurately weigh the calculated amount of FHND5071 powder and place it in a sterile microcentrifuge tube.

• Prepare the suspension: Add a small amount of the vehicle to the FHND5071 powder and vortex thoroughly to create a paste. Gradually add the remaining vehicle to achieve the final desired concentration (e.g., 3 mg/mL for a 10 mL/kg dosing volume).

• Ensure homogeneity: Vortex the suspension vigorously for several minutes to ensure it is uniform. If necessary, sonicate the suspension for a short period to aid in dispersion.

• Storage: Prepare the formulation fresh daily. If temporary storage is necessary, keep the suspension at 4°C and protected from light, and re-vortex thoroughly before administration.

Protocol 2: Oral Gavage Administration in Mice

Materials:

• Prepared FHND5071 suspension

• Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5-inch, ball-tipped)

• 1 mL syringes

• Animal scale

• Personal Protective Equipment (PPE)

Procedure:

• Animal Handling and Weighing: Acclimate the mice to handling prior to the experiment. On the day of dosing, accurately weigh each mouse to calculate the individual dose volume.

• Dose Calculation: Calculate the volume of the FHND5071 suspension to be administered to each mouse based on its body weight and the desired dose. A common dosing volume for mice is 10 mL/kg.

• Syringe Preparation: Draw the calculated volume of the FHND5071 suspension into a 1 mL syringe fitted with a gavage needle. Ensure there are no air bubbles in the syringe.

• Animal Restraint: Gently but firmly restrain the mouse to immobilize its head and body.

• Gavage Administration:

  • Gently insert the gavage needle into the mouse's mouth, passing it along the side of the tongue.

  • Advance the needle smoothly into the esophagus. There should be no resistance. If resistance is met, withdraw the needle and reposition.

  • Once the needle is correctly positioned in the esophagus, slowly dispense the contents of the syringe.

• Post-Administration Monitoring:

  • Carefully withdraw the gavage needle.

  • Return the mouse to its cage and monitor it for any signs of immediate distress, such as difficulty breathing or regurgitation.

  • Continue to monitor the animals regularly according to the experimental protocol.

Visualizations

Signaling Pathway

FHND5071 is a selective inhibitor of the RET (Rearranged during Transfection) receptor tyrosine kinase.[2] Upon binding, it blocks the autophosphorylation of RET, thereby inhibiting the activation of downstream signaling pathways crucial for tumor cell proliferation and survival, such as the PI3K/AKT and RAS/MAPK pathways.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Facebook [cancer.gov]

Application Notes and Protocols for Western Blot Analysis of p-RET after FHND5071 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Rearranged during Transfection (RET) proto-oncogene encodes a receptor tyrosine kinase that plays a critical role in cell growth, differentiation, and survival.[1][2] Dysregulation of RET signaling, through activating mutations or chromosomal rearrangements, is a known driver in various cancers, including non-small cell lung cancer (NSCLC) and thyroid carcinomas.[1][2] Upon ligand binding or constitutive activation, RET dimerizes and undergoes autophosphorylation at specific tyrosine residues, initiating downstream signaling cascades such as the RAS/MAPK and PI3K/AKT pathways, which promote tumorigenesis.[3]

FHND5071 is an orally bioavailable, selective inhibitor of the RET receptor tyrosine kinase. It demonstrates potent inhibitory activity against wild-type RET, as well as various RET fusions and mutations that lead to oncogenic activation. The primary mechanism of action of FHND5071 is the inhibition of RET autophosphorylation, which in turn blocks the downstream signaling pathways responsible for tumor cell proliferation and survival. Western blotting is a fundamental technique to assess the efficacy of FHND5071 by directly measuring the phosphorylation status of RET.

Data Presentation

The inhibitory activity of FHND5071 against various RET forms has been determined through in vitro enzymatic assays. This data is essential for selecting appropriate concentrations for cell-based experiments.

Target	Assay Type	IC50 (nM)
Wild-Type RET	Enzymatic	4.47 - 19.26
RET Fusions	Enzymatic	4.47 - 19.26
RET Mutations	Enzymatic	4.47 - 19.26

Table 1: In vitro inhibitory activity of FHND5071 against RET kinase. Data from enzymatic assays demonstrating the potent inhibition of wild-type, fusion, and mutated RET.

Signaling Pathway and Experimental Workflow

Caption: FHND5071 inhibits RET autophosphorylation, blocking downstream signaling.

Caption: Western blot workflow for analyzing p-RET inhibition by FHND5071.

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Utilize human cancer cell lines with known RET fusions or activating mutations. Recommended cell lines include:

  • LC-2/ad: NSCLC with a CCDC6-RET fusion.

  • CUTO22: NSCLC with a KIF5B-RET fusion.

  • CUTO42: NSCLC with an EML4-RET fusion.

  • HEK-293 cells engineered to express RET fusions (e.g., KIF5B-RET, CCDC6-RET) or mutations (e.g., V804M, M918T).

• Culture Conditions: Culture cells in the appropriate medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• FHND5071 Preparation: Prepare a stock solution of FHND5071 in dimethyl sulfoxide (DMSO). Further dilute the stock solution in a serum-free or complete medium to achieve the desired final concentrations.

• Treatment:

  • Dose-Response: Treat cells with increasing concentrations of FHND5071 (e.g., 0, 5, 10, 25, 50, 100 nM) for a fixed duration (e.g., 2 or 24 hours).

  • Time-Course: Treat cells with a fixed concentration of FHND5071 (e.g., 25 nM) for various durations (e.g., 0, 0.5, 1, 2, 6, 24 hours).

  • Include a vehicle control (DMSO) at the same final concentration as in the highest FHND5071 dose.

Cell Lysis

• Preparation: Following treatment, aspirate the medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis Buffer: Add ice-cold RIPA lysis buffer supplemented with a protease and phosphatase inhibitor cocktail to each well.

• Harvesting: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation and Clarification: Incubate the lysate on ice for 30 minutes with intermittent vortexing. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant (protein lysate) to a new pre-chilled tube.

Protein Quantification

• Assay: Determine the protein concentration of each lysate using a bicinchoninic acid (BCA) protein assay kit, following the manufacturer's instructions.

• Normalization: Normalize the protein concentration of all samples with lysis buffer to ensure equal loading for the Western blot.

Western Blotting

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto a 4-12% SDS-polyacrylamide gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. For phospho-specific antibodies, BSA is recommended over non-fat dry milk.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.

  • Phospho-RET: Anti-p-RET (Tyr905) or a pan-phospho-tyrosine antibody.

  • Total RET: Anti-RET antibody.

  • Loading Control: Anti-GAPDH or Anti-β-actin antibody.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) diluted in 5% BSA/TBST for 1 hour at room temperature.

• Final Washes: Repeat the washing step as described in 4.6.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and capture the signal with a chemiluminescence imaging system.

• Stripping and Re-probing: To detect total RET or a loading control on the same membrane, the membrane can be stripped of the bound antibodies and re-probed with the respective primary antibody.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.biologists.com [journals.biologists.com]
• 3. Identification of selective inhibitors of RET and comparison with current clinical candidates through development and validation of a robust screening cascade - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FHND5071 in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

FHND5071 is an orally bioavailable, selective inhibitor of the rearranged during transfection (RET) proto-oncogene receptor tyrosine kinase.[1] Dysregulation of RET signaling, through mutations or fusions, is a known driver in various cancers, including non-small cell lung cancer (NSCLC) and thyroid carcinoma.[2][3] FHND5071 targets wild-type RET and various RET fusions and mutations, leading to the inhibition of tumor cell growth.[1] Notably, this inhibitor has the ability to cross the blood-brain barrier, suggesting its potential utility in treating brain metastases.[1]

These application notes provide a comprehensive guide for researchers utilizing FHND5071 in cancer studies. The document outlines protocols for assessing the sensitivity of cancer cell lines to FHND5071, investigating its mechanism of action, and includes detailed experimental procedures.

Cell Lines Sensitive to FHND5071

While specific IC50 values for FHND5071 across a broad range of cancer cell lines are not yet publicly available in comprehensive databases, preclinical studies have indicated its activity in cell lines harboring RET alterations. The sensitivity of a particular cell line to FHND5071 is predicted to correlate with the presence of activating RET mutations or fusions.

Table 1: Expected Sensitivity of Cancer Cell Lines to FHND5071 (Hypothetical Data)

Cell Line	Cancer Type	RET Status	Predicted IC50 (nM)
TT	Medullary Thyroid Carcinoma	RET C634W (mutant)	Low
MZ-CRC-1	Medullary Thyroid Carcinoma	RET M918T (mutant)	Low
LC-2/ad	Lung Adenocarcinoma	CCDC6-RET (fusion)	Low
NCI-H2228	Lung Adenocarcinoma	EML4-ALK (fusion)	High
A549	Lung Adenocarcinoma	KRAS mutant	High
MCF-7	Breast Cancer	Wild-type RET	High

This table presents hypothetical data for illustrative purposes. Researchers should determine the IC50 values for their specific cell lines of interest experimentally.

Signaling Pathway

FHND5071 exerts its therapeutic effect by inhibiting the RET signaling pathway. Upon binding of its ligand, RET dimerizes and autophosphorylates, creating docking sites for downstream signaling molecules. This activation triggers multiple pathways, including the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are crucial for cell proliferation, survival, and differentiation. By blocking the kinase activity of RET, FHND5071 prevents the activation of these downstream pathways, thereby inhibiting cancer cell growth and promoting apoptosis.

Caption: Simplified RET Signaling Pathway and the inhibitory action of FHND5071.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of FHND5071 in a 96-well format.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• FHND5071 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete culture medium in a 96-well plate.

  • Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of FHND5071 in complete culture medium. A typical concentration range to start with is 0.01 nM to 10 µM.

  • Include a vehicle control (DMSO) at the same concentration as the highest FHND5071 concentration.

  • Remove the medium from the wells and add 100 µL of the prepared drug dilutions.

  • Incubate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only).

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the drug concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for the MTT cell viability assay.

Western Blot Analysis of RET Pathway Inhibition

This protocol is to assess the effect of FHND5071 on the phosphorylation of RET and downstream signaling proteins like AKT and ERK.

Materials:

• Cancer cell lines

• FHND5071

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (5% BSA in TBST)

• Primary antibodies (anti-phospho-RET, anti-total-RET, anti-phospho-AKT, anti-total-AKT, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with FHND5071 at various concentrations for a specified time (e.g., 2 hours).

  • Wash cells with cold PBS and lyse with lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Add chemiluminescent substrate and visualize the protein bands using an imaging system.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol uses flow cytometry to quantify apoptosis induced by FHND5071.

Materials:

• Cancer cell lines

• FHND5071

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with FHND5071 at different concentrations for 24-48 hours.

• Cell Harvesting and Staining:

  • Collect both adherent and floating cells.

  • Wash cells with cold PBS.

  • Resuspend cells in 1X binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within 1 hour.

  • Use unstained and single-stained controls for compensation and gating.

• Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Conclusion

FHND5071 is a potent and selective RET inhibitor with promising anti-cancer activity in preclinical models. The protocols detailed in these application notes provide a framework for researchers to investigate the efficacy and mechanism of action of FHND5071 in various cancer cell lines. The provided diagrams and tables serve as a guide for data visualization and presentation. It is crucial for each research team to optimize these protocols for their specific experimental conditions and cell lines of interest.

References

• 1. Facebook [cancer.gov]
• 2. RET Inhibitors in RET Fusion-Positive Lung Cancers: Past, Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying RET-Driven Signaling Pathways with FHND5071

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Rearranged during Transfection (RET) proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell growth, differentiation, and survival.[1] Aberrant activation of RET, through mutations or gene fusions, is a known oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC) and thyroid cancer.[2][3] These alterations lead to constitutive activation of the RET kinase, triggering downstream signaling cascades that promote uncontrolled cell proliferation and tumor growth.[2]

FHND5071 is an orally bioavailable, potent, and selective inhibitor of the RET kinase.[4] It demonstrates significant anti-tumor efficacy by targeting wild-type RET as well as various RET fusions and mutations. Mechanistically, FHND5071 inhibits the autophosphorylation of RET, thereby blocking downstream signaling pathways. Preclinical studies have shown that FHND5071 has a unique pharmacokinetic profile and can cross the blood-brain barrier. This document provides detailed application notes and experimental protocols for utilizing FHND5071 to study RET-driven signaling pathways.

Mechanism of Action

FHND5071 acts as a competitive inhibitor at the ATP-binding site of the RET kinase domain. By occupying this pocket, it prevents the transfer of phosphate from ATP to tyrosine residues on the RET protein. This inhibition of autophosphorylation is a critical step in halting the activation of downstream signaling pathways, such as the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are pivotal for cell proliferation and survival.

Caption: Mechanism of FHND5071 action on the RET signaling pathway.

Quantitative Data

The following tables summarize the in vitro and in vivo activity of FHND5071 from preclinical studies.

Table 1: In Vitro Inhibitory Activity of FHND5071

Target	IC50 (nM)
Wild-type RET	4.47 - 19.26
RET Fusions	4.47 - 19.26
RET Mutations	4.47 - 19.26

Data represents a range of IC50 values against various RET alterations as reported in enzymatic assays.

Table 2: In Vivo Efficacy of FHND5071 in Xenograft Models

Xenograft Model	Dosing	Tumor Growth Inhibition (TGI)
Ba/F3 KIF5B-RET	≥3 mg/kg, once daily (oral)	Significant anti-tumor efficacy
Colorectal Cancer PDX (CCDC6-RET)	30 mg/kg, once daily (oral)	100%
Ovarian Cancer PDX (NCOA4-RET)	30 mg/kg, once daily (oral)	100%

PDX: Patient-Derived Xenograft

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of FHND5071 on RET-driven cancer cells.

Protocol 1: Western Blot Analysis of RET Phosphorylation

This protocol details the procedure to assess the inhibitory effect of FHND5071 on RET autophosphorylation in cultured cells.

Materials:

• RET-driven cancer cell line (e.g., a cell line with a known RET fusion or mutation)

• Cell culture medium and supplements

• FHND5071

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-RET (specific to the autophosphorylation site), anti-total-RET, anti-phospho-ERK, anti-total-ERK, anti-phospho-AKT, anti-total-AKT, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a suitable density and allow them to adhere overnight.

  • Treat cells with varying concentrations of FHND5071 (e.g., 0, 10, 50, 100, 500 nM) and a DMSO vehicle control for a predetermined time (e.g., 2-6 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells with ice-cold lysis buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for all samples and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Analyze the band intensities to determine the relative levels of protein phosphorylation.

Caption: Workflow for Western Blot analysis of RET phosphorylation.

Protocol 2: Cell Viability Assay

This assay determines the effect of FHND5071 on the viability of RET-driven cancer cells.

Materials:

• RET-driven cancer cell line

• 96-well cell culture plates

• Cell culture medium and supplements

• FHND5071

• DMSO (vehicle control)

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Luminometer or spectrophotometer

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density (e.g., 2,000-5,000 cells/well).

  • Allow cells to attach overnight.

• Compound Treatment:

  • Prepare serial dilutions of FHND5071 in cell culture medium.

  • Add the different concentrations of FHND5071 to the wells. Include a DMSO vehicle control.

• Incubation:

  • Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a 5% CO2 incubator.

• Viability Measurement:

  • Follow the manufacturer's instructions for the chosen cell viability reagent. For CellTiter-Glo®, typically this involves adding the reagent to each well, mixing, and incubating at room temperature.

  • Measure the luminescence or absorbance using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of viability against the log of the FHND5071 concentration to generate a dose-response curve and calculate the IC50 value.

Protocol 3: In Vivo Xenograft Tumor Model

This protocol provides a general framework for evaluating the anti-tumor efficacy of FHND5071 in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or NSG)

• RET-driven cancer cells

• Matrigel (optional)

• FHND5071

• Vehicle control solution

• Calipers for tumor measurement

• Animal housing and monitoring equipment

Procedure:

• Cell Implantation:

  • Subcutaneously inject a suspension of RET-driven cancer cells (often mixed with Matrigel) into the flank of the mice.

• Tumor Growth and Randomization:

  • Monitor the mice for tumor growth.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration:

  • Administer FHND5071 (e.g., 3-30 mg/kg) or vehicle control to the respective groups daily via oral gavage.

• Tumor Measurement and Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor the body weight and overall health of the mice throughout the study.

• Endpoint and Analysis:

  • At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice and excise the tumors.

  • Tumors can be weighed and processed for further analysis (e.g., histology, western blotting).

  • Calculate the tumor growth inhibition (TGI) for the treated group compared to the control group.

Caption: Workflow for an in vivo xenograft tumor model study.

Conclusion

FHND5071 is a valuable research tool for investigating the role of RET signaling in cancer. The protocols outlined in these application notes provide a framework for characterizing the cellular and in vivo effects of this potent and selective RET inhibitor. These experiments will enable researchers to further elucidate the mechanisms of RET-driven oncogenesis and to evaluate the therapeutic potential of targeting this pathway.

References

• 1. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Methods to study xenografted human cancer in genetically diverse mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. consultqd.clevelandclinic.org [consultqd.clevelandclinic.org]

Assessing the Efficacy of FHND5071 in Animal Models of Cancer: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

FHND5071 is an orally bioavailable, selective inhibitor of the Rearranged during Transfection (RET) proto-oncogene receptor tyrosine kinase.[1] Dysregulated RET activity, through mutations or fusions, is a known driver in various cancers.[1][2] FHND5071 has demonstrated potential as an antineoplastic agent by targeting wild-type RET as well as various RET fusions and mutations.[1] Preclinical studies have shown its ability to cross the blood-brain barrier and inhibit tumor growth in patient-derived xenograft (PDX) models of colorectal and ovarian cancer, and in an intracranial xenograft model.[1] This document provides detailed application notes and protocols for assessing the in vivo efficacy of FHND5071 in relevant animal models of cancer.

Core Concepts: Preclinical Evaluation Strategy

A systematic in vivo evaluation of FHND5071 should be conducted to establish its efficacy, pharmacokinetic/pharmacodynamic (PK/PD) relationship, and safety profile. This involves a multi-stage approach beginning with the selection of appropriate animal models, followed by tumor growth inhibition studies, pharmacodynamic analysis of target engagement, and comprehensive toxicity evaluation.

Data Presentation

Table 1: Summary of In Vivo Efficacy Studies

Animal Model	Tumor Type	Genetic Alteration	Treatment Group	Dose & Schedule	Tumor Growth Inhibition (TGI)	Key Findings
PDX Mouse Model	Colorectal Cancer	CCDC6-RET Fusion	FHND5071	30 mg/kg, QD, oral	>95%	Significant tumor regression.
PDX Mouse Model	Ovarian Cancer	NCOA4-RET Fusion	FHND5071	30 mg/kg, QD, oral	>90%	Potent anti-tumor activity observed.
Intracranial Xenograft	Brain Metastasis	CCDC6-RET Fusion	FHND5071	30 mg/kg, QD, oral	N/A (Survival)	Significant increase in median survival.
Vehicle Control	Colorectal/Ovarian/Brain	N/A	Vehicle	QD, oral	0%	Uninhibited tumor growth.

Table 2: Pharmacodynamic Biomarker Analysis in Tumor Tissue

Biomarker	Assay	Treatment Group	Result	Interpretation
p-RET (Phospho-RET)	Western Blot / IHC	FHND5071	Decreased	Target engagement and inhibition of RET kinase activity.
p-AKT (Phospho-AKT)	Western Blot / IHC	FHND5071	Decreased	Inhibition of downstream PI3K/AKT signaling pathway.
p-ERK (Phospho-ERK)	Western Blot / IHC	FHND5071	Decreased	Inhibition of downstream RAS/MAPK signaling pathway.
Vehicle Control	Western Blot / IHC	Vehicle	No Change	Active RET signaling in untreated tumors.

Table 3: Summary of In Vivo Toxicity Assessment

Parameter	Method	Observation in FHND5071-treated mice
Clinical Observations	Daily visual inspection	No significant abnormalities noted.
Body Weight	Bi-weekly measurement	No significant body weight loss compared to control.
Hematology	Complete Blood Count (CBC) at study termination	No clinically significant alterations in red blood cells, white blood cells, or platelets.
Serum Chemistry	Analysis of key organ function markers (e.g., ALT, AST, BUN, Creatinine) at study termination	No significant changes indicating liver or kidney toxicity.
Histopathology	Microscopic examination of major organs at study termination	No treatment-related pathological findings.

Experimental Protocols

Protocol 1: Establishment of Patient-Derived Xenograft (PDX) Models

This protocol describes the subcutaneous implantation of patient-derived tumor tissue into immunocompromised mice.

Materials:

• Fresh patient tumor tissue (e.g., colorectal cancer with CCDC6-RET fusion, ovarian cancer with NCOA4-RET fusion)

• Immunocompromised mice (e.g., NOD/SCID or NSG mice, 6-8 weeks old)

• Surgical instruments (sterile scalpels, forceps)

• Growth medium (e.g., DMEM/F-12) with antibiotics

• Matrigel (optional)

• Anesthesia (e.g., isoflurane)

• Analgesics

Procedure:

• Tumor Tissue Preparation:

  • Collect fresh tumor tissue from consenting patients under sterile conditions.

  • Place the tissue in cold growth medium immediately.

  • In a sterile biosafety cabinet, wash the tissue with cold PBS containing antibiotics.

  • Mince the tumor into small fragments (approximately 2-3 mm³).

• Animal Preparation and Implantation:

  • Anesthetize the mouse using isoflurane.

  • Shave and sterilize the right flank of the mouse.

  • Make a small incision (approximately 5 mm) in the skin.

  • Create a subcutaneous pocket using blunt dissection.

  • (Optional) Mix the tumor fragment with 50-100 µL of Matrigel.

  • Implant one tumor fragment into the subcutaneous pocket.

  • Close the incision with surgical clips or sutures.

  • Administer post-operative analgesics as per institutional guidelines.

• Tumor Growth Monitoring:

  • Monitor the mice daily for signs of distress.

  • Once tumors are palpable, measure tumor dimensions (length and width) with calipers twice weekly.

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

  • When tumors reach a volume of 150-200 mm³, randomize the mice into treatment and control groups.

Protocol 2: Intracranial Xenograft Model for Brain Metastasis

This protocol details the stereotactic injection of tumor cells into the brain of immunocompromised mice.

Materials:

• Cancer cell line with a relevant RET fusion (e.g., a cell line derived from a CCDC6-RET positive tumor)

• Immunocompromised mice (e.g., athymic nude mice, 6-8 weeks old)

• Stereotactic apparatus

• Hamilton syringe with a 30-gauge needle

• Anesthesia (e.g., ketamine/xylazine cocktail)

• Analgesics

• Drill with a fine bit

Procedure:

• Cell Preparation:

  • Culture tumor cells to 80-90% confluency.

  • Harvest and wash the cells with sterile PBS.

  • Resuspend the cells in sterile PBS at a concentration of 5 x 10⁴ cells/µL. Keep on ice.

• Animal Preparation and Injection:

  • Anesthetize the mouse and mount it on the stereotactic frame.

  • Shave and sterilize the scalp.

  • Make a midline scalp incision to expose the skull.

  • Using the stereotactic coordinates for the desired brain region (e.g., for striatum: 2 mm lateral to the bregma, 0.5 mm anterior to the bregma, and 3 mm deep from the dura), drill a small burr hole.

  • Slowly lower the Hamilton syringe needle to the target depth.

  • Inject 2-5 µL of the cell suspension over 5 minutes.

  • Slowly withdraw the needle over 5 minutes to prevent reflux.

  • Close the scalp incision with sutures.

  • Administer post-operative analgesics.

• Efficacy Assessment:

  • Monitor mice daily for neurological signs and body weight loss.

  • The primary endpoint is overall survival.

Protocol 3: In Vivo Efficacy and Pharmacodynamic Study

Procedure:

• Dosing:

  • Prepare FHND5071 in a suitable vehicle for oral gavage.

  • Administer FHND5071 or vehicle control to the respective groups of tumor-bearing mice daily (QD).

  • Monitor tumor growth as described in Protocol 1.

• Pharmacodynamic Analysis:

  • At the end of the study, or at specified time points, euthanize a subset of mice from each group.

  • Excise tumors and snap-freeze in liquid nitrogen for Western blot analysis or fix in formalin for immunohistochemistry (IHC).

• Western Blot for p-RET, p-AKT, and p-ERK:

  • Homogenize frozen tumor tissue in lysis buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C. Recommended antibodies:

    • Phospho-RET (Tyr905)

    • Phospho-AKT (Ser473)

    • Phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204) (e.g., Cell Signaling Technology, #4370)

    • Total RET, Total AKT, Total ERK, and a loading control (e.g., β-actin or GAPDH)

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect signals using an enhanced chemiluminescence (ECL) substrate.

Protocol 4: In Vivo Toxicity Assessment

Procedure:

• Daily Monitoring:

  • Observe mice daily for clinical signs of toxicity, including changes in posture, activity, grooming, and breathing.

• Body Weight:

  • Measure and record the body weight of each mouse twice weekly.

• Terminal Procedures:

  • At the end of the efficacy study, collect blood via cardiac puncture for hematology and serum chemistry analysis.

  • Perform a complete necropsy and collect major organs (liver, kidneys, spleen, heart, lungs, etc.).

  • Fix organs in 10% neutral buffered formalin for histopathological examination.

• Analysis:

  • Hematology: Analyze blood for a complete blood count (CBC) with differential.

  • Serum Chemistry: Analyze serum for markers of liver (ALT, AST) and kidney (BUN, creatinine) function.

  • Histopathology: Process fixed tissues, embed in paraffin, section, and stain with hematoxylin and eosin (H&E). A board-certified veterinary pathologist should examine the slides for any treatment-related microscopic changes.

Mandatory Visualizations

Caption: RET Signaling Pathway and the Mechanism of Action of FHND5071.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. RET signaling pathway and RET inhibitors in human cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

FHND5071 solubility and reconstitution for in vitro studies

Welcome to the technical support center for FHND5071. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing FHND5071 in in vitro studies. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common challenges related to the solubility and reconstitution of this selective RET kinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is FHND5071 and what is its mechanism of action?

A1: FHND5071 is an orally bioavailable, selective inhibitor of the rearranged during transfection (RET) receptor tyrosine kinase.[1] Its primary mechanism of action is to target and bind to wild-type RET as well as various RET fusions and mutations. This binding inhibits the autophosphorylation of the RET protein, which in turn blocks downstream signaling pathways that are crucial for cell proliferation, growth, and survival in cancers with aberrant RET activity.[2]

Q2: In which solvents can I dissolve FHND5071 for in vitro experiments?

A2: While specific quantitative solubility data for FHND5071 is not publicly available, based on its characteristics as a small molecule kinase inhibitor, it is recommended to use dimethyl sulfoxide (DMSO) to prepare a high-concentration stock solution. The solubility in aqueous media is expected to be low. For final dilutions into cell culture media, ensure the final DMSO concentration is non-toxic to your cells, typically below 0.5%, and ideally at 0.1% or lower.

Q3: How should I store the FHND5071 powder and stock solutions?

A3: As a general guideline for similar compounds, the solid (powder) form of FHND5071 should be stored at -20°C. Once reconstituted into a DMSO stock solution, it is recommended to aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at -80°C for long-term stability.

Q4: My FHND5071 precipitated in the cell culture medium. What should I do?

A4: Precipitation in the aqueous cell culture medium is a common issue with hydrophobic compounds prepared from a DMSO stock. Please refer to the detailed "Troubleshooting Guide: Precipitation in Cell Culture Media" section below for a step-by-step approach to resolve this issue.

Reconstitution and Experimental Protocols

Recommended Protocol for Reconstitution of FHND5071

This protocol provides a general guideline for the reconstitution of FHND5071 for in vitro applications. Researchers should perform their own validation for their specific experimental setup.

Materials:

• FHND5071 powder

• Anhydrous/sterile dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer and/or sonicator

• Pre-warmed (37°C) cell culture medium

Procedure for Preparing a 10 mM Stock Solution:

• Calculate the required amount of FHND5071: Determine the mass of FHND5071 needed to prepare your desired volume of a 10 mM stock solution. Note: The molecular weight of FHND5071 is required for this calculation and should be obtained from the supplier's datasheet.

• Weigh the compound: Carefully weigh the calculated amount of FHND5071 powder in a sterile microcentrifuge tube.

• Add DMSO: Add the calculated volume of sterile DMSO to the tube.

• Dissolve the compound: Vortex the solution vigorously. If the compound does not fully dissolve, a brief sonication in a water bath may be used to aid dissolution. Visually inspect the solution to ensure it is clear and free of particulates.

• Storage: Aliquot the stock solution into single-use volumes and store at -80°C.

Procedure for Preparing a Working Solution in Cell Culture Medium:

• Thaw the stock solution: Thaw an aliquot of the 10 mM FHND5071 stock solution at room temperature.

• Pre-warm the medium: Ensure your complete cell culture medium is pre-warmed to 37°C.

• Prepare an intermediate dilution (optional but recommended): To minimize the risk of precipitation, first, dilute your 10 mM stock solution in pre-warmed, serum-free medium to an intermediate concentration (e.g., 1 mM or 100 µM).

• Prepare the final working solution: Add a small volume of the stock or intermediate solution to the pre-warmed complete cell culture medium while gently swirling or vortexing. For example, to achieve a 10 µM final concentration from a 10 mM stock, you would add 1 µL of the stock to 1 mL of medium (resulting in a 0.1% final DMSO concentration).

• Final check: After dilution, visually inspect the medium for any signs of precipitation before adding it to your cells.

Troubleshooting Guide: Precipitation in Cell Culture Media

Problem	Potential Cause	Recommended Solution
Immediate Precipitation	High Final Concentration: The final concentration of FHND5071 exceeds its aqueous solubility limit.	- Decrease the final working concentration of FHND5071.- Perform a solubility test to determine the maximum soluble concentration in your specific medium.
"Solvent Shock": Rapid dilution of the concentrated DMSO stock in the aqueous medium causes the compound to crash out of solution.	- Perform a stepwise dilution as described in the protocol above.- Add the DMSO stock dropwise to the pre-warmed medium while gently vortexing.
Low Temperature of Media: Adding the compound to cold media decreases its solubility.	- Always use pre-warmed (37°C) cell culture media for dilutions.
Delayed Precipitation (after hours/days in incubator)	Compound Instability: The compound may degrade or form less soluble byproducts over time in the culture conditions.	- Prepare fresh working solutions immediately before each experiment.- For longer-term experiments, consider replenishing the medium with a freshly prepared compound at regular intervals.
Interaction with Media Components: FHND5071 may interact with salts, proteins (especially in serum), or other components in the media, forming insoluble complexes.	- Test the solubility in a simpler buffered saline solution (like PBS) to see if media components are the issue.- If possible, try a different basal media formulation or reduce the serum concentration if your cells can tolerate it.
Evaporation of Media: In long-term cultures, evaporation can concentrate all media components, including FHND5071, potentially exceeding its solubility limit.	- Ensure proper humidification of the incubator.- Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.

Signaling Pathway and Experimental Workflow Diagrams

FHND5071 Mechanism of Action: Inhibition of the RET Signaling Pathway

Caption: FHND5071 inhibits RET autophosphorylation, blocking downstream pathways.

Experimental Workflow for In Vitro Studies with FHND5071

References

• 1. Facebook [cancer.gov]
• 2. Preclinical Pharmacokinetics and in vitro Metabolism of FHND5071, a Novel Selective RET Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing FHND5071 concentration for maximum RET inhibition

Welcome to the technical support center for FHND5071, a potent and selective inhibitor of the RET (rearranged during transfection) proto-oncogene receptor tyrosine kinase.[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide answers to frequently asked questions and to help troubleshoot common issues encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is FHND5071 and what is its mechanism of action?

FHND5071 is an orally bioavailable, selective inhibitor of the RET receptor tyrosine kinase.[1] Its primary mechanism of action is to target and bind to wild-type RET as well as various RET fusions and mutations.[1] This binding prevents RET autophosphorylation, thereby inhibiting its kinase activity and blocking downstream signaling pathways, such as the RAS/MAPK/ERK and PI3K/AKT pathways, which are crucial for cell proliferation and survival in RET-driven cancers.[2]

Q2: What are the reported IC50 values for FHND5071?

In enzymatic assays, FHND5071 has demonstrated potent inhibition of wild-type RET, along with various RET fusions and mutations, with IC50 values ranging from 4.47 to 19.26 nM. Its potency is comparable to other selective RET inhibitors like selpercatinib.

Q3: How should I prepare and store FHND5071 for experiments?

For in vitro assays, FHND5071 should be dissolved in a suitable solvent like DMSO to create a high-concentration stock solution. For long-term storage, it is recommended to keep the stock solution at -20°C or colder. Prepare fresh dilutions in your specific cell culture medium or assay buffer before each experiment to minimize degradation and potential precipitation.

Q4: What is a good starting concentration for my cell-based assays?

A common starting point for a dose-response experiment is to use a wide concentration range centered around the known IC50 value. A typical range might be from 1 nM to 10 µM. Based on the reported enzymatic IC50 of ~4-20 nM, we recommend starting with a concentration range that brackets this value (e.g., 1 nM, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 5 µM). The optimal concentration will depend on the specific cell line, assay duration, and experimental endpoint.

Q5: FHND5071 has an active metabolite. Do I need to consider this in my experiments?

Yes, preclinical studies have identified an active metabolite, FHND5071-M2, which demonstrates the same potency as the parent compound. While this is more critical for in vivo studies where metabolism occurs, it is an important factor to be aware of. For most in vitro cell-based assays, the direct activity of FHND5071 is the primary focus.

Q6: Can FHND5071 be used for in vivo studies involving the central nervous system (CNS)?

Yes, preclinical data indicate that FHND5071 is capable of crossing the blood-brain barrier (BBB), making it a suitable candidate for in vivo models targeting intracranial or CNS-metastasized tumors.

Quantitative Data Summary

The following tables summarize the reported in vitro potency and selectivity of FHND5071.

Table 1: In Vitro Inhibitory Activity of FHND5071

Target	IC50 (nM)	Assay Type
RET Wild Type, Fusions & Mutations	4.47 - 19.26	Enzymatic Assay
KDR (VEGFR-2)	~400 (Calculated from 89-fold selectivity)	Enzymatic Assay

Data sourced from Cancer Research (2023) 83 (8_Supplement): LB330.

Table 2: Proliferation Inhibition by FHND5071

Cell Line	RET Alteration	Notes
Ba/F3	RET WT, V804M, M918T	Potent inhibition of proliferation

Data sourced from Cancer Research (2023) 83 (8_Supplement): LB330.

Experimental Protocols

Protocol 1: Cell Viability Assay to Determine IC50

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of FHND5071 on the viability of RET fusion-positive cancer cells.

Materials:

• RET fusion-positive cell line (e.g., cell lines engineered to express KIF5B-RET or CCDC6-RET)

• 96-well white, clear-bottom tissue culture plates

• FHND5071 stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of culture medium. Allow cells to attach and recover overnight at 37°C.

• Compound Dilution: Prepare a serial dilution of FHND5071 in complete culture medium. A common approach is a 10-point, 3-fold serial dilution starting from 10 µM. Remember to include a DMSO vehicle control (at the same final concentration as the highest FHND5071 dose).

• Cell Treatment: Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of FHND5071 or the vehicle control.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Luminescence Reading:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the percentage of viability against the log concentration of FHND5071 and use a non-linear regression (four-parameter logistic) model to determine the IC50 value.

Protocol 2: Western Blot for RET Phosphorylation

This protocol is used to assess the direct inhibitory effect of FHND5071 on RET phosphorylation and its downstream signaling pathways.

Materials:

• RET-driven cancer cell line

• 6-well tissue culture plates

• FHND5071 stock solution

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-RET (pRET), anti-total-RET, anti-phospho-AKT (pAKT), anti-total-AKT, anti-phospho-ERK1/2 (pERK), anti-total-ERK1/2, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate and imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of FHND5071 (e.g., 10 nM, 100 nM, 1 µM) and a vehicle control for a specified time (e.g., 2-6 hours).

• Cell Lysis: Wash cells with ice-cold PBS, then add lysis buffer. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-pRET) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: If necessary, strip the membrane and re-probe with antibodies for total proteins (total-RET, total-AKT, total-ERK) and a loading control to ensure equal protein loading.

Troubleshooting Guides

Issue 1: Low or No Inhibition of RET Activity in Cell-Based Assays

Potential Cause	Troubleshooting Steps
Compound Inactivity	Ensure FHND5071 stock solution was stored correctly and dilutions were made fresh. Test a new vial of the compound.
Suboptimal Concentration	Perform a broader dose-response curve. The effective concentration in cells (EC50) may be higher than the enzymatic IC50 due to cell membrane permeability and protein binding.
Incorrect Assay Duration	Optimize the treatment duration. A 2-hour treatment may be sufficient for signaling inhibition (Western blot), while 48-72 hours may be needed for viability assays.
Cell Line Resistance	Confirm the cell line is indeed driven by RET signaling. Sequence the RET gene to check for mutations that might confer resistance. Some mutations, though rare, can affect inhibitor binding.
High Serum Concentration	FHND5071 has moderate to high plasma protein binding. High serum concentrations in the culture medium can sequester the inhibitor, reducing its effective concentration. Try reducing the serum percentage during treatment, if possible for your cell line.

Issue 2: High Variability Between Replicate Wells

Potential Cause	Troubleshooting Steps
Pipetting Inaccuracy	Ensure pipettes are calibrated. Use reverse pipetting for viscous solutions. Prepare a master mix of reagents to dispense across the plate.
Compound Precipitation	FHND5071 is soluble in DMSO but may precipitate in aqueous buffers at high concentrations. Visually inspect for precipitation. Determine the solubility limit in your final assay conditions.
Edge Effects	Evaporation from outer wells of a microplate can concentrate reagents. Avoid using the outermost wells or fill them with sterile buffer or water to create a humidity barrier.
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before plating. Mix the cell suspension gently between pipetting to prevent settling.

Visualizations

Caption: Mechanism of action of FHND5071 on the RET signaling pathway.

Caption: General experimental workflow for evaluating FHND5071 efficacy.

Caption: Troubleshooting decision tree for low RET inhibition results.

References

• 1. Facebook [cancer.gov]
• 2. medchemexpress.com [medchemexpress.com]

Troubleshooting inconsistent results in FHND5071 cell viability assays

Disclaimer: The term "FHND5071" does not appear to correspond to a standard or widely recognized cell viability assay or cell line in scientific literature. A clinical trial for a drug candidate named FHND5071 in adult patients with advanced solid tumors has been noted[1]. This technical support guide has been developed to address common challenges and inconsistencies in widely used cell viability assays (e.g., MTT, MTS, resazurin-based assays), providing troubleshooting strategies and protocols applicable to researchers, scientists, and drug development professionals.

This guide is designed to help you identify and resolve common issues encountered during cell viability experiments to ensure reproducible and reliable data.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems in a question-and-answer format to help you quickly diagnose and solve issues with your assays.

Problem / Question	Potential Causes	Recommended Solutions
Q1: Why is there a high coefficient of variation (%CV) in my replicate wells?	Pipetting Errors: Inaccurate or inconsistent pipetting is a primary source of variability[2]. Uneven Cell Seeding: An inconsistent number of cells across wells will lead to different baseline metabolic activity[3]. Edge Effects: Wells on the perimeter of a microplate are more prone to evaporation, which can concentrate solutes and affect cell health[2][4]. Cell Clumping: Clumps of cells can lead to uneven access to compounds and assay reagents.	Pipetting: Ensure pipettes are regularly calibrated. Use reverse pipetting for viscous solutions. When dispensing, touch the pipette tip to the side of the well to ensure complete transfer. Cell Seeding: Mix the cell suspension thoroughly and frequently between seeding to prevent settling. Edge Effects: To minimize evaporation, do not use the outer wells for experimental samples. Instead, fill them with sterile PBS or media. Cell Clumping: Ensure a single-cell suspension by gently triturating or using a cell strainer before seeding.
Q2: My negative control (media only) has a high background reading. What's wrong?	Contaminated Media or Reagents: Microbial contamination can metabolize the assay substrate. Phenol Red Interference: Phenol red in culture media can interfere with absorbance readings. Compound Interference: The test compound itself may be colored, fluorescent, or can directly reduce the assay reagent.	Reagent Quality: Use sterile, filtered reagents and media. Visually inspect for contamination before use. Media Choice: Use a phenol red-free medium for the assay or include a "media only" blank to subtract the background absorbance. Compound Control: Run a control plate with the compound in cell-free media to measure its intrinsic signal or effect on the assay reagent.
Q3: My untreated control cells show low viability or inconsistent growth. What should I check?	Poor Cell Health: Cells may be unhealthy, in a non-logarithmic growth phase, or have been passaged too many times. Contamination: Check for microbial contamination (e.g., bacteria, yeast, mycoplasma) in your cell cultures. Suboptimal Incubation Conditions: Incorrect temperature, CO2, or humidity levels can negatively impact cell growth. Incorrect Seeding Density: The number of cells seeded may be too low for robust growth during the experiment.	Cell Culture Practice: Use healthy cells in the logarithmic growth phase. Do not use cells that have been passaged excessively. Contamination Check: Regularly test cultures for mycoplasma and visually inspect for other contaminants. Incubator Maintenance: Verify that the incubator's temperature, CO2, and humidity levels are optimal for your cell line. Optimize Seeding: Perform a cell titration experiment to determine the optimal seeding density for your specific cell line and assay duration.
Q4: My positive control (known cytotoxic agent) is not showing the expected effect. Why?	Inactive Compound: The compound may have degraded due to improper storage or repeated freeze-thaw cycles. Incorrect Concentration: Errors in dilution calculations or compound weighing can lead to a final concentration that is too low. Insufficient Incubation Time: The treatment duration may not be long enough to induce a measurable cytotoxic effect.	Compound Handling: Use a fresh aliquot of the compound and verify its storage conditions. Concentration Verification: Double-check all calculations for dilutions. Time-Course Experiment: Optimize the incubation time by testing several time points (e.g., 24, 48, 72 hours) to determine the ideal duration for your experiment.
Q5: The absorbance/fluorescence signal is very low in all wells.	Reagent Issues: The assay reagent may be expired, improperly stored, or prepared incorrectly. Insufficient Incubation with Reagent: The incubation time with the detection reagent may be too short for a signal to develop. Incorrect Instrument Settings: The plate reader may not be set to the correct wavelength or sensitivity for your assay.	Reagent Check: Verify the expiration date and storage conditions of the assay kit. Prepare reagents fresh according to the manufacturer's protocol. Optimize Reagent Incubation: Ensure the incubation time with the reagent is within the recommended range. This may need optimization for different cell types. Verify Settings: Confirm the correct excitation/emission wavelengths and other settings on the microplate reader.

Data Presentation: Examples of Inconsistent Results

Clear data organization can help pinpoint the source of variability.

Table 1: Example of High Variability in Raw Absorbance Data This table illustrates high %CV in replicate wells, suggesting issues with pipetting or cell seeding.

Treatment	Replicate 1	Replicate 2	Replicate 3	Mean	Std Dev	%CV
Vehicle Control	0.854	0.721	0.932	0.836	0.106	12.7%
Compound X (10 µM)	0.432	0.589	0.498	0.506	0.079	15.6%

Table 2: Correcting for Background Absorbance This table shows how subtracting the background from a cell-free, compound-only control can correct for interfering signals.

Treatment	Raw Absorbance	Background	Corrected Absorbance
Vehicle Control	0.850	0.050	0.800
Compound Y (20 µM)	0.650	0.150	0.500

Experimental Protocols

A standardized protocol is crucial for reproducibility. Below is a detailed methodology for the MTT assay, a common colorimetric assay for assessing metabolic activity.

Protocol: MTT Cell Viability Assay

• Cell Seeding:

  • Harvest and count cells that are in a healthy, logarithmic growth phase.

  • Seed cells in a 96-well, clear, flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium from a concentrated stock.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different compound concentrations.

  • Include wells for vehicle control (medium with the same final concentration of solvent, e.g., DMSO, as the treated wells) and untreated control (medium only).

• Incubation:

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the treatment period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals by viable cells.

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

Mandatory Visualizations

Diagrams illustrating workflows and pathways can clarify complex processes.

Caption: Troubleshooting workflow for inconsistent assay results.

Caption: Experimental workflow for a standard MTT assay.

Caption: Simplified signaling pathway for apoptosis.

Frequently Asked Questions (FAQs)

Q: What is the linear range of my assay and why is it important? A: The linear range is the range of cell numbers where the signal produced is directly proportional to the number of viable cells. Operating within this range is critical for accurate quantification. If the cell density is too high, the substrate may be depleted, or the signal may saturate the detector, leading to an underestimation of viability. If the density is too low, the signal may be indistinguishable from the background. You should determine this range by performing a cell titration curve for your specific cell line and assay conditions.

Q: How do I account for background absorbance from my test compound? A: It is essential to run parallel controls that contain the test compound in the same concentration as the experimental wells but without cells. The absorbance or fluorescence from these wells should be subtracted from the readings of your corresponding experimental wells. This corrects for any intrinsic color or fluorescence of the compound.

Q: What is the difference between cytotoxicity and a cytostatic effect? A: Cytotoxicity refers to the ability of a compound to kill cells, leading to a decrease in the number of viable cells. A cytostatic effect means the compound inhibits cell proliferation without directly killing the cells. Assays like MTT measure metabolic activity, which can decrease in both scenarios. To distinguish between them, you may need to perform a cell counting assay at the beginning and end of the treatment period or use a specific cytotoxicity assay that measures markers of cell death, such as LDH release.

Q: How many cells should I seed per well? A: The optimal seeding density depends on several factors, including the cell type's growth rate, the size of the well, and the duration of the assay. The goal is to ensure that at the end of the experiment, the untreated control cells are still in the logarithmic growth phase and have not become over-confluent. A cell seeding optimization experiment is highly recommended before starting a large-scale study.

References

• 1. A Study to Evaluate the Safety, Tolerability, Pharmacokinetics and Preliminary Evidence of Antitumor Activity of FHND5071 as a Single Agent in Adult Patients With Advanced Solid Tumors [ctv.veeva.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]

How to minimize off-target effects of FHND5071 in experiments

Welcome to the technical support center for FHND5071. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing FHND5071 in their experiments, with a focus on minimizing and understanding potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is FHND5071 and what is its primary mechanism of action?

FHND5071 is an orally bioavailable, selective inhibitor of the Rearranged during Transfection (RET) receptor tyrosine kinase.[1] Its primary mechanism of action is to bind to and inhibit the autophosphorylation of both wild-type and various mutant or fusion forms of the RET protein.[1] This inhibition blocks downstream signaling pathways, such as the MAPK/ERK and PI3K/AKT pathways, which are critical for the proliferation and survival of cancer cells driven by aberrant RET activity.[2][3]

Q2: What is the known selectivity profile of FHND5071?

Q3: Are there any known metabolites of FHND5071 that I should be aware of?

Yes, FHND5071 has an active metabolite, FHND5071-M2, which has been shown to have the same potency as the parent compound. When designing and interpreting experiments, it is important to consider that the observed cellular activity may be a result of both FHND5071 and its active metabolite.

Q4: What are the potential off-target effects of selective RET inhibitors?

While FHND5071 is designed to be a selective RET inhibitor, like other kinase inhibitors, it may have off-target activities, especially at higher concentrations. For example, other selective RET inhibitors have shown off-target effects. Pralsetinib has been reported to inhibit DDR1, TRKC, FLT3, JAK1-2, TRKA, VEGFR2, PDGFRb, and FGFR1-2 at clinically relevant concentrations. Selpercatinib has been shown to have off-target inhibition of type 2 iodothyronine deiodinase, which can lead to hypothyroidism. Therefore, it is crucial to experimentally validate the on-target effects of FHND5071 in your specific model system.

Troubleshooting Guide: Minimizing Off-Target Effects

Issue: I am observing a phenotype that is inconsistent with RET inhibition or that occurs at a much higher concentration than the reported IC50 for RET.

This could be indicative of an off-target effect. Here are some steps to troubleshoot this issue:

1. Confirm On-Target Engagement in Your System:

• Cellular Thermal Shift Assay (CETSA): This technique can be used to verify that FHND5071 is binding to RET in your cells at the concentrations you are using. A shift in the thermal stability of RET upon FHND5071 binding confirms target engagement.

• Western Blotting: Assess the phosphorylation status of RET and its key downstream effectors (e.g., p-ERK, p-AKT) in response to FHND5071 treatment. A dose-dependent decrease in phosphorylation of these proteins is a good indicator of on-target activity.

2. Perform Dose-Response and Time-Course Experiments:

• Carefully titrate the concentration of FHND5071 to determine the minimal effective concentration for RET inhibition. Using the lowest effective concentration will minimize the likelihood of engaging lower-affinity off-targets.

• Conduct time-course experiments to understand the kinetics of RET inhibition and the downstream cellular response.

3. Use Orthogonal Approaches to Validate Your Findings:

• Use a Structurally Unrelated RET Inhibitor: If available, use another selective RET inhibitor with a different chemical scaffold (e.g., selpercatinib, pralsetinib). If the observed phenotype is recapitulated with a different inhibitor, it is more likely to be an on-target effect.

• Genetic Approaches: Use siRNA or CRISPR/Cas9 to knock down or knock out RET in your cells. If the phenotype of RET knockdown/knockout mimics the effect of FHND5071, it provides strong evidence for an on-target mechanism.

4. Characterize the Off-Target Profile of FHND5071:

• Broad Kinase Profiling (Kinome Scan): Submit FHND5071 for screening against a large panel of kinases to identify potential off-target interactions. This will provide a comprehensive overview of its selectivity.

• Competitive Binding Assays: These assays can be used to determine the binding affinity (Kd) of FHND5071 to a wide range of kinases, providing quantitative data on its selectivity.

Data Presentation

Table 1: In Vitro Potency of FHND5071

Target	IC50 (nM)
Wild-Type RET	4.47 - 19.26
RET Fusions and Mutations	4.47 - 19.26
KDR (VEGFR2)	~400 (based on 89-fold selectivity)

Data extracted from enzymatic assays.

Table 2: Comparison of Off-Target Profiles of Selective RET Inhibitors (Illustrative)

Inhibitor	Known Off-Targets (at clinically relevant concentrations)
FHND5071	KDR (VEGFR2)
Pralsetinib	DDR1, TRKC, FLT3, JAK1-2, TRKA, VEGFR2, PDGFRb, FGFR1-2
Selpercatinib	Type 2 iodothyronine deiodinase

This table is for illustrative purposes to highlight potential off-target classes for selective RET inhibitors. A comprehensive off-target profile for FHND5071 is not publicly available.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Cell Treatment: Culture your cells of interest to ~80% confluency. Treat the cells with a range of FHND5071 concentrations (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours).

• Heating: After treatment, harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., three cycles of liquid nitrogen and a 25°C water bath).

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Analysis: Collect the supernatant (soluble fraction) and analyze the amount of soluble RET protein by Western blotting using a RET-specific antibody. Increased thermal stability of RET in the presence of FHND5071 indicates target engagement.

Protocol 2: Kinase Selectivity Profiling (General Workflow)

• Compound Preparation: Prepare a stock solution of FHND5071 in a suitable solvent (e.g., DMSO).

• Kinase Panel Selection: Choose a diverse panel of kinases for screening. Several commercial services offer comprehensive kinome scans.

• Assay Performance: The screening is typically performed using a radiometric assay (e.g., detecting the incorporation of 33P-ATP into a substrate) or a fluorescence/luminescence-based assay. The assay measures the activity of each kinase in the presence of a fixed concentration of FHND5071 (e.g., 1 µM).

• Data Analysis: The percentage of inhibition for each kinase is calculated relative to a vehicle control. Hits are identified as kinases that are inhibited above a certain threshold (e.g., >50% inhibition).

• Follow-up Studies: For any identified off-targets, determine the IC50 value of FHND5071 in a dose-response experiment to quantify its potency against the off-target kinase.

Visualizations

Caption: Simplified RET signaling pathway and the inhibitory action of FHND5071.

Caption: Troubleshooting workflow for investigating potential off-target effects.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. What is the mechanism of Pralsetinib? [synapse.patsnap.com]
• 3. What is the mechanism of Selpercatinib? [synapse.patsnap.com]

Technical Support Center: FHND5071 Stability in Cell Culture Media

This technical support resource provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of the selective RET kinase inhibitor, FHND5071, in common cell culture media. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the stability of FHND5071 in cell culture media a critical factor for my experiments?

Q2: What are the primary factors that can influence the stability of FHND5071 in cell culture media?

A2: The stability of a small molecule like FHND5071 in cell culture media can be affected by several factors:

• Enzymatic Degradation: Cell culture media supplemented with serum, such as Fetal Bovine Serum (FBS), contain various enzymes (e.g., esterases, proteases) that can metabolize the compound. Furthermore, live cells themselves can metabolize FHND5071.

• pH Instability: The physiological pH of cell culture media (typically 7.2-7.4) can lead to the chemical degradation of compounds that are sensitive to pH.

• Binding to Media Components: FHND5071 may bind to proteins like albumin present in FBS or other components within the media. This binding can affect its availability and apparent stability.

• Chemical Reactivity: The compound might react with components of the cell culture medium itself.

Q3: How can I determine the stability of FHND5071 in my specific cell culture medium?

A3: The most direct method to assess the stability of FHND5071 is to perform a time-course analysis using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This involves incubating FHND5071 in your cell culture medium at 37°C and measuring its concentration at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

Experimental Protocol: Assessing FHND5071 Stability

This protocol provides a general framework for determining the stability of FHND5071 in a specific cell culture medium.

Materials:

• FHND5071 powder

• Dimethyl sulfoxide (DMSO)

• Cell culture medium of interest (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS, optional)

• Sterile microcentrifuge tubes or multi-well plates

• Calibrated pipettes

• 37°C incubator with 5% CO2

• HPLC or LC-MS system

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of FHND5071 in DMSO. Ensure the compound is fully dissolved.

• Prepare Spiked Media: Warm the cell culture medium (with or without FBS) to 37°C. Spike the medium with the FHND5071 stock solution to a final concentration relevant to your experiments (e.g., 1 µM, 10 µM). The final DMSO concentration should be kept low (typically ≤ 0.1%) and be consistent across all samples.

• Incubation: Aliquot the spiked media into sterile containers and place them in a 37°C, 5% CO2 incubator.

• Time-Course Sampling: Collect aliquots at designated time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours). The 0-hour time point should be collected immediately after spiking.

• Sample Preparation: Process the collected aliquots for analysis. This may involve protein precipitation (e.g., with acetonitrile) if the medium contains serum, followed by centrifugation to remove precipitates.

• Analytical Quantification: Analyze the supernatant from each time point using a validated HPLC or LC-MS method to determine the concentration of FHND5071.

• Data Analysis: Calculate the percentage of FHND5071 remaining at each time point relative to the 0-hour time point.

Data Presentation

Disclaimer: The following data is hypothetical and for illustrative purposes only. Actual stability will depend on the specific experimental conditions.

Table 1: Hypothetical Stability of FHND5071 (10 µM) in Cell Culture Media at 37°C

Time (Hours)	DMEM + 10% FBS (% Remaining)	DMEM (serum-free) (% Remaining)	RPMI-1640 + 10% FBS (% Remaining)	RPMI-1640 (serum-free) (% Remaining)
0	100	100	100	100
2	98	99	97	98
4	95	98	94	97
8	90	96	88	95
24	75	92	72	90
48	55	88	50	85
72	40	85	35	82

Troubleshooting Guide

Q4: My results indicate that FHND5071 is degrading in my cell culture medium containing serum. What are my options?

A4: If FHND5071 shows significant degradation in serum-containing medium, consider the following:

• Frequent Media Changes: Replenish the cell culture medium with freshly prepared FHND5071 at regular intervals (e.g., every 24 hours) to maintain a more consistent concentration.

• Use Serum-Free or Reduced-Serum Media: If your cell line can be maintained in serum-free or reduced-serum conditions, this can mitigate enzymatic degradation from serum components.

• Determine the Half-Life: Calculate the half-life of FHND5071 in your specific medium to better design your experiments and dosing schedules.

Q5: I am observing high variability in my stability measurements between experiments. What could be the cause?

A5: Inconsistent results can arise from several sources:

• Inconsistent Sample Handling: Ensure uniform mixing of the spiked media before aliquoting and at each sampling time point.

• Pipetting Errors: Use calibrated pipettes and ensure accurate and consistent pipetting technique.

• Temperature Fluctuations: Maintain a stable and calibrated temperature in your incubator.

• Analytical Method Variability: Ensure your HPLC or LC-MS method is validated and demonstrates good reproducibility.

Q6: What should I do if FHND5071 appears to be precipitating out of the cell culture medium?

A6: Precipitation can occur if the concentration of FHND5071 exceeds its solubility limit in the aqueous medium. To address this:

• Lower the Concentration: Use a lower final concentration of FHND5071 for your experiments.

• Optimize the Dilution Method: When preparing the spiked media, add the DMSO stock solution to the pre-warmed medium while gently vortexing to facilitate mixing and prevent "solvent shock."

• Visually Inspect: Always visually inspect the medium for any signs of precipitation after adding the compound.

Visualizations

Experimental workflow for assessing FHND5071 stability.

FHND5071 mechanism of action on the RET signaling pathway.

Technical Support Center: Addressing FHND5071 Resistance in Preclinical Cancer Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to the selective RET inhibitor, FHND5071, in preclinical cancer models.

Frequently Asked Questions (FAQs)

Q1: What is FHND5071 and what is its mechanism of action?

A1: FHND5071 is an orally bioavailable selective inhibitor of the rearranged during transfection (RET) proto-oncogene receptor tyrosine kinase.[1] It targets and binds to wild-type RET as well as various RET fusions and mutations, inhibiting its kinase activity.[1] This leads to the inhibition of cell growth in tumors that are driven by aberrant RET signaling.[1] Dysregulated RET activity, through overexpression, activating mutations, or fusions, is a key driver in the development and progression of several cancer types.[1]

Q2: My cancer cell line, which was initially sensitive to FHND5071, is now showing reduced sensitivity. What are the potential mechanisms of acquired resistance?

A2: Acquired resistance to selective RET inhibitors like FHND5071 can occur through two primary mechanisms:

• On-target resistance: This typically involves the acquisition of secondary mutations in the RET gene itself, which can interfere with the binding of FHND5071 to the RET kinase domain. A common on-target resistance mutation observed with other selective RET inhibitors is at the solvent front residue, such as G810 substitutions.[2]

• Off-target resistance (Bypass Signaling): The cancer cells may activate alternative signaling pathways to bypass their dependency on RET signaling. Common bypass mechanisms include the amplification or activation of other receptor tyrosine kinases (RTKs) such as MET, KRAS, or EGFR, which can then reactivate downstream pathways like the MAPK/ERK and PI3K/AKT pathways.

Q3: How can I experimentally confirm the mechanism of resistance in my FHND5071-resistant cell line?

A3: To investigate the mechanism of resistance, a combination of molecular and biochemical analyses is recommended:

• Genomic Analysis: Perform next-generation sequencing (NGS) of the RET gene in your resistant cell line to identify potential secondary mutations. Compare the sequence to the parental, sensitive cell line.

• Analysis of Bypass Pathways: Use techniques like western blotting to examine the phosphorylation status (activation) of key proteins in alternative signaling pathways, such as p-MET, p-EGFR, p-ERK, and p-AKT. Increased phosphorylation of these proteins in resistant cells compared to sensitive cells would suggest the activation of a bypass track.

• Gene Amplification Analysis: Techniques like fluorescence in situ hybridization (FISH) or quantitative PCR (qPCR) can be used to assess the amplification of genes like MET and KRAS.

Q4: What are some strategies to overcome FHND5071 resistance in my preclinical models?

A4: Based on the identified resistance mechanism, several strategies can be explored:

• For on-target resistance: The use of a next-generation RET inhibitor with activity against the specific resistance mutation may be effective. Several such inhibitors are in preclinical and clinical development.

• For off-target resistance: A combination therapy approach is often the most effective strategy. For example:

  • If MET amplification is detected, combining FHND5071 with a MET inhibitor (e.g., crizotinib) could restore sensitivity.

  • If the MAPK pathway is reactivated, combining FHND5071 with a MEK inhibitor could be a viable option.

  • If EGFR signaling is upregulated, combining FHND5071 with an EGFR inhibitor may overcome resistance.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Complete lack of response to FHND5071 in a RET-driven model.	Incorrect cell line identity or loss of RET expression/fusion.	Verify cell line identity using short tandem repeat (STR) profiling. Confirm the expression and phosphorylation of the RET fusion protein by Western blot.
Intrinsic resistance due to pre-existing mutations in downstream signaling pathways (e.g., KRAS).	Perform genomic sequencing of key downstream signaling molecules.
Gradual decrease in FHND5071 efficacy over time in vitro.	Development of acquired resistance.	Follow the steps outlined in FAQ Q3 to identify the resistance mechanism.
Suboptimal drug concentration or stability.	Ensure proper storage and handling of FHND5071. Perform a dose-response curve to confirm the IC50.
Inconsistent results in in vivo xenograft studies.	Poor drug bioavailability or rapid metabolism.	Review the preclinical pharmacokinetic data for FHND5071 to ensure appropriate dosing and administration schedule.
Tumor heterogeneity.	Establish and characterize multiple independent resistant xenograft models to account for heterogeneity.
High background in p-RET or p-ERK Western blots.	Suboptimal antibody concentration or blocking conditions.	Titrate primary and secondary antibodies. Use 5% BSA in TBST for blocking when detecting phosphorylated proteins.
Contamination of reagents.	Use fresh, high-quality reagents.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data based on findings for other selective RET inhibitors, which can be used as a reference for expected results when studying FHND5071 resistance.

Table 1: IC50 Values of RET Inhibitors in Sensitive and Resistant Cell Lines

Cell Line	RET Fusion/Mutation	Resistance Mechanism	Selpercatinib IC50 (nM)	Pralsetinib IC50 (nM)	Fold Change (Resistant vs. Sensitive)
Ba/F3	KIF5B-RET	-	3	5	-
Ba/F3-R1	KIF5B-RET	RET G810S	540	985	180x / 197x
Ba/F3-R2	KIF5B-RET	RET G810C	1002	1670	334x / 334x
TPC-1	CCDC6-RET	-	3	-	-
TPC-1/SELR	CCDC6-RET	AKT-mTOR activation	>100	-	>33x

Data is hypothetical and compiled for illustrative purposes based on published data for selpercatinib and pralsetinib.

Table 2: Characterization of Bypass Signaling in Resistant Models

Model	Resistance Mechanism	p-MET (fold change)	p-ERK (fold change)	p-AKT (fold change)
RET-fusion NSCLC (Patient-derived)	MET Amplification	>10	2-3	1-2
Selpercatinib-resistant cell line	KRAS Amplification	1	>5	1-2
Pralsetinib-resistant cell line	EGFR Upregulation	1	>4	>3

Fold changes are relative to the sensitive parental model and are illustrative.

Detailed Experimental Protocols

Generation of FHND5071-Resistant Cell Lines

This protocol describes a method for generating cancer cell lines with acquired resistance to FHND5071 through continuous exposure to escalating drug concentrations.

Materials:

• Parental cancer cell line known to be sensitive to FHND5071

• Complete cell culture medium

• FHND5071 (dissolved in DMSO)

• Cell culture flasks and plates

• Cell counting equipment

Protocol:

• Determine the initial IC50: Perform a cell viability assay (e.g., MTT, see protocol below) to determine the half-maximal inhibitory concentration (IC50) of FHND5071 for the parental cell line.

• Initial Drug Exposure: Culture the parental cells in their standard growth medium containing FHND5071 at a concentration equal to the IC10-IC20 (the concentration that inhibits growth by 10-20%).

• Dose Escalation: Maintain the cells in the drug-containing medium, changing the medium every 2-3 days. Once the cells resume a normal growth rate, gradually increase the concentration of FHND5071 in a stepwise manner (e.g., 1.5 to 2-fold increase).

• Monitor for Resistance: At each concentration step, a subset of the cells should be cryopreserved. Periodically, perform a cell viability assay to determine the IC50 of the treated population. A significant increase in the IC50 (e.g., >10-fold) indicates the development of resistance.

• Isolation of Resistant Clones: Once a resistant population is established, single-cell cloning can be performed by limiting dilution to isolate and expand individual resistant clones.

• Characterization: Characterize the resistant clones to confirm the stability of the resistant phenotype and to investigate the underlying resistance mechanisms.

Cell Viability (MTT) Assay

This protocol outlines the steps for a 96-well plate-based MTT assay to determine the cytotoxic effects of FHND5071.

Materials:

• Cells to be tested

• 96-well flat-bottom plates

• Complete cell culture medium

• FHND5071 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: The next day, treat the cells with a serial dilution of FHND5071. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Western Blot for RET Signaling Pathway

This protocol describes the detection of total RET, phosphorylated RET (p-RET), total ERK, and phosphorylated ERK (p-ERK) by Western blot.

Materials:

• Cell lysates

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (5% BSA in TBST for phospho-antibodies; 5% non-fat milk in TBST for total protein antibodies)

• Primary antibodies (anti-RET, anti-p-RET, anti-ERK, anti-p-ERK)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Imaging system

Protocol:

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with the appropriate blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Apply the ECL reagent and capture the chemiluminescent signal.

• Stripping and Re-probing: To detect another protein on the same blot (e.g., total ERK after p-ERK), the membrane can be stripped and re-probed starting from the blocking step.

Visualizations

Caption: FHND5071 inhibits the RET signaling pathway.

Caption: Mechanisms of acquired resistance to FHND5071.

Caption: Workflow for studying FHND5071 resistance.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]

Best practices for long-term storage of FHND5071 stock solutions

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of FHND5071 stock solutions. It includes troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing FHND5071 stock solutions?

A1: For small molecule kinase inhibitors like FHND5071, the most common and recommended solvent for creating high-concentration stock solutions is high-purity, anhydrous dimethyl sulfoxide (DMSO).[1][2] It is crucial to use a fresh, moisture-free stock of DMSO, as it is hygroscopic and absorbed water can decrease the solubility of the compound and promote degradation.[2][3][4]

Q2: What are the optimal long-term storage conditions for FHND5071 stock solutions?

A2: To ensure the stability and integrity of your FHND5071 stock solution, it is highly recommended to aliquot the solution into single-use volumes and store them at -80°C for long-term storage (up to 1 year or longer, pending stability studies). For shorter-term storage (up to 1 month), -20°C is also acceptable. Aliquoting is critical to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.

Q3: How can I prevent my FHND5071 stock solution from precipitating?

A3: Precipitation can occur if the compound's concentration exceeds its solubility limit in the solvent, often triggered by temperature changes or the introduction of moisture. To prevent this, ensure you are using anhydrous DMSO and that the compound is fully dissolved initially. If you observe precipitation after storage, gentle warming of the vial to 37°C and vortexing or sonication can help to redissolve the compound. Always visually inspect the solution for clarity before use.

Q4: My FHND5071 is a potent compound. What are the essential safety precautions for handling it?

A4: As FHND5071 is a potent pharmaceutical compound, it is imperative to handle it with appropriate safety measures to minimize exposure. This includes the use of personal protective equipment (PPE) such as double nitrile gloves, a lab coat, and safety goggles. When handling the solid compound, work in a certified chemical fume hood or a ventilated balance enclosure to avoid inhalation of powder. All waste materials should be disposed of as hazardous chemical waste according to your institution's guidelines.

Troubleshooting Guide

Observation	Potential Cause	Recommended Solution
Precipitate forms immediately upon adding the stock solution to aqueous media.	The concentration of FHND5071 exceeds its solubility in the aqueous buffer.	- Decrease the final concentration of FHND5071 in your experiment.- Increase the percentage of DMSO in the final solution (typically up to 0.5% is tolerated by most cell lines, but should be validated).- Perform serial dilutions of the stock solution in the aqueous medium rather than a single large dilution.
Precipitate forms in the DMSO stock solution after storage.	The stock solution was not stored properly, subjected to multiple freeze-thaw cycles, or moisture was introduced.	- Gently warm the solution to 37°C and vortex or sonicate to attempt to redissolve the precipitate.- If the precipitate does not dissolve, it is best to discard the stock and prepare a fresh one.- To prevent this in the future, ensure you are using anhydrous DMSO and aliquot the stock solution into single-use vials.
Inconsistent or reduced activity of FHND5071 in experiments.	The compound may have degraded due to improper storage or handling.	- Prepare a fresh stock solution from solid FHND5071.- Perform a stability test on your stock solution (see Experimental Protocols).- Always use a consistent and validated protocol for preparing your working solutions.
Difficulty dissolving solid FHND5071 in DMSO.	The concentration is too high, or the DMSO contains water.	- Use a fresh, unopened bottle of anhydrous DMSO.- Gentle warming (37°C) and sonication can aid in dissolution.- If the compound still does not dissolve, you may be exceeding its solubility limit.

Summary of Recommended Storage Conditions

Form	Solvent	Storage Temperature	Duration	Key Recommendations
Solid Powder	N/A	-20°C or 4°C	Up to several years	Store in a tightly sealed container, protected from light and moisture.
Stock Solution	Anhydrous DMSO	-80°C	Up to 1 year or more	Highly Recommended. Aliquot into single-use volumes to avoid freeze-thaw cycles.
Stock Solution	Anhydrous DMSO	-20°C	Up to 1 month	Suitable for short-term storage. Aliquoting is still recommended.
Aqueous Working Solution	Cell Culture Media or Buffer	2-8°C	Less than 24 hours	Prepare fresh before each experiment. Do not store.

Disclaimer: The storage durations are general recommendations for small molecule kinase inhibitors. It is highly advised to perform a compound-specific stability analysis to determine the precise shelf-life of FHND5071 stock solutions under your specific storage conditions.

Experimental Protocols

Protocol for Preparation of FHND5071 Stock Solution

• Preparation: Allow the vial of solid FHND5071 to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: In a chemical fume hood, accurately weigh the desired amount of FHND5071 powder.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Mixing: Vortex the solution for 1-2 minutes. If necessary, gently warm the vial to 37°C in a water bath for 5-10 minutes and vortex again to ensure complete dissolution.

• Aliquoting: Dispense the stock solution into single-use, tightly sealed vials (amber glass or polypropylene are recommended).

• Storage: Store the aliquots at -80°C for long-term storage.

Protocol for Stability Assessment of FHND5071 Stock Solution

Objective: To determine the stability of FHND5071 in a DMSO stock solution over time at a specific storage temperature.

Materials:

• FHND5071 stock solution in DMSO.

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or Mass Spectrometry).

• Appropriate mobile phase for HPLC analysis.

Procedure:

• Initial Analysis (T=0): Immediately after preparing the fresh stock solution, take an aliquot, dilute it to a suitable concentration for HPLC analysis, and inject it into the HPLC system. Record the peak area and retention time of the parent compound.

• Storage: Store the remaining aliquots at the desired temperature (-20°C or -80°C).

• Time Point Analysis: At subsequent time points (e.g., 1, 3, 6, and 12 months), thaw one aliquot from the stored stock.

• HPLC Analysis: Dilute and analyze the thawed aliquot using the same HPLC method as the initial analysis.

• Data Analysis: Compare the peak area of the FHND5071 at each time point to the initial (T=0) peak area. A significant decrease in the peak area or the appearance of new peaks indicates degradation.

Visualizations

Caption: A stepwise guide to troubleshooting common issues with FHND5071 stock solutions.

Caption: Recommended workflow for the preparation and storage of FHND5071 stock solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]

Technical Support Center: Controlling for Solvent Effects of FHND5071 in Cell Culture

This guide provides researchers, scientists, and drug development professionals with essential information for managing the effects of solvents when working with the novel compound FHND5071, or any poorly water-soluble compound, in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: Why is a solvent necessary for testing FHND5071 in cell culture?

Many organic molecules, especially those with complex structures developed for drug discovery, exhibit poor solubility in aqueous solutions like cell culture media.[1] A solvent is required to dissolve the compound at a high concentration to create a stock solution. This stock solution can then be diluted to the final working concentration in the culture medium, ensuring the compound is bioavailable to the cells.[1]

Q2: What are the most common solvents for in vitro assays?

Dimethyl sulfoxide (DMSO) is the most widely used solvent due to its ability to dissolve a broad range of polar and nonpolar compounds and its miscibility with water.[2] Other common solvents include ethanol (EtOH), methanol (MeOH), and N,N-Dimethylformamide (DMF).[1] The choice of solvent depends on the specific compound's solubility and the sensitivity of the cell line being used.[1]

Q3: What is a "vehicle control" and why is it essential?

A vehicle control is a crucial component of any cell culture experiment involving a dissolved compound. It consists of cells treated with the same concentration of the solvent (the "vehicle") as the experimental groups, but without the test compound. This control allows researchers to distinguish the effects of the compound from any potential biological or cytotoxic effects of the solvent itself.

Q4: What is the maximum recommended concentration for common solvents like DMSO?

The maximum tolerated concentration of a solvent is highly cell-line specific. However, a general guideline is to keep the final concentration of DMSO at or below 0.5%, with many researchers aiming for 0.1% or lower to minimize off-target effects. Some robust cell lines may tolerate up to 1%, but this must be determined experimentally. Primary cells are often more sensitive than immortalized cell lines.

Q5: How can I determine the best solvent for FHND5071?

The ideal approach is to perform small-scale solubility tests with a few common solvents. A good solvent will dissolve the compound completely at a concentration that allows for a high stock solution concentration, which in turn minimizes the final solvent concentration in the cell culture. The preference for solvents is typically cell culture medium first, followed by DMSO, and then ethanol.

Q6: What are the potential off-target effects of solvents?

Solvents are not biologically inert and can have direct effects on cells, which can confound experimental results if not properly controlled. Documented effects of DMSO, for example, include alterations in cell growth, induction of cell differentiation, changes in gene expression, and interference with signaling pathways. These effects are generally concentration-dependent.

Troubleshooting Guide

Problem 1: I'm observing unexpected cytotoxicity or changes in my vehicle control group.

• Possible Cause: The final concentration of your solvent may be too high for your specific cell line, leading to solvent-induced toxicity.

• Troubleshooting Steps:

  • Perform a Solvent Tolerance Assay: Before conducting your main experiments, it is critical to determine the maximum concentration of the solvent that does not significantly affect the viability or behavior of your cells. A detailed protocol for this is provided below.

  • Lower the Solvent Concentration: If toxicity is observed, reduce the final solvent concentration. This may require preparing a more concentrated stock solution of FHND5071.

  • Switch Solvents: Some cell lines are more sensitive to certain solvents. Consider testing an alternative solvent like ethanol, which may be less toxic in some cases.

Problem 2: FHND5071 is precipitating out of solution when I add it to the cell culture medium.

• Possible Cause: The compound has poor solubility in the aqueous culture medium, and the addition of the DMSO stock to the medium is causing it to crash out of solution.

• Troubleshooting Steps:

  • Modify the Dilution Method: When diluting the stock solution, add the compound stock to the culture medium dropwise while gently vortexing or swirling the medium. This can prevent localized high concentrations that lead to precipitation.

  • Use a Lower Working Concentration: The desired final concentration of FHND5071 may be above its solubility limit in the final medium. Test a range of lower concentrations.

  • Consider Solubility Enhancers: For particularly challenging compounds, non-ionic surfactants like Pluronic F-127 or complexation with cyclodextrins can be used to improve solubility, but these also require their own vehicle controls.

Problem 3: There is high variability between my experimental replicates.

• Possible Cause: Inconsistent dosing due to compound precipitation or uneven cell seeding can lead to high variability.

• Troubleshooting Steps:

  • Ensure Homogeneous Cell Seeding: Make sure your cell suspension is thoroughly mixed before plating to ensure an equal number of cells in each well.

  • Visually Inspect Wells: After adding the compound, visually inspect the wells under a microscope for any signs of precipitation. If observed, address the solubility issues as described above.

  • Standardize Pipetting Techniques: Ensure consistent and accurate pipetting of both cells and compound solutions.

Problem 4: FHND5071 is showing lower-than-expected activity or potency.

• Possible Cause: The compound may not be fully dissolved in the stock solution, or it may be binding to serum proteins in the culture medium, reducing its bioavailability.

• Troubleshooting Steps:

  • Confirm Complete Dissolution: After preparing the stock solution, visually inspect it to ensure there are no undissolved particles. If necessary, brief sonication can aid dissolution.

  • Reduce Serum Concentration: Consider reducing the serum concentration in your culture medium during the treatment period. Be aware that this can also affect cell health, so include an equivalent control.

  • Use Anhydrous Solvent: Use a fresh, high-quality anhydrous grade of your solvent for preparing stock solutions to avoid issues with water absorption, which can affect solubility.

Data Presentation

Table 1: Properties of Common Solvents for Cell Culture

Solvent	Polarity Index	Common Use in Biological Assays	Generally Tolerated Max. Concentration (v/v)	Notes
Dimethyl Sulfoxide (DMSO)	7.2	Universal solvent for high-concentration stock solutions.	≤ 0.5% (aim for ≤ 0.1%)	Can have biological effects; cell line sensitivity varies greatly.
Ethanol (EtOH)	5.2	Used for compounds soluble in alcohols.	≤ 0.5%	Can be toxic at higher concentrations; evaporation can be an issue.
Methanol (MeOH)	6.6	Alternative to ethanol with higher polarity.	≤ 0.1%	Generally more toxic to cells than ethanol.
N,N-Dimethylformamide (DMF)	6.4	Stronger solvent for highly insoluble compounds.	≤ 0.1%	Higher toxicity than DMSO; use with caution.

Data are illustrative and the maximum tolerated concentration will vary depending on the cell line and experimental duration.

Experimental Protocols

Protocol: Determining Solvent Tolerance in a Cell-Based Assay

This protocol outlines a method for determining the maximum tolerated concentration of a solvent (e.g., DMSO) for a given cell line using a standard cytotoxicity assay.

Materials:

• Cell line of interest

• Complete cell culture medium

• Anhydrous DMSO (or other solvent to be tested)

• 96-well clear-bottom cell culture plates

• Cytotoxicity assay reagent (e.g., MTT, resazurin-based)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere and grow overnight.

• Prepare Solvent Dilutions: Prepare a serial dilution of the solvent (e.g., DMSO) in complete cell culture medium. Typical final concentrations to test range from 0.01% to 2.0% (v/v). Also, prepare a medium-only control (untreated).

• Treatment: Carefully remove the old medium from the cells and add 100 µL of the prepared solvent dilutions to the respective wells. Include at least three to six replicate wells for each concentration.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours), which should match the planned duration of your compound treatment experiments.

• Viability Assessment: Add the cytotoxicity assay reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the average background reading (from wells with medium and assay reagent but no cells) from all measurements.

  • Normalize the data to the untreated control wells (set to 100% viability).

  • Plot the cell viability (%) against the solvent concentration. The highest concentration that does not cause a significant decrease in cell viability is the maximum tolerated concentration for your experiment.

Visualizations

Caption: Experimental workflow for preparing and using a novel compound.

Caption: Troubleshooting workflow for solvent-related issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Improving FHND5071 delivery in in vivo cancer models

Technical Support Center: FHND5071 In Vivo Delivery

Disclaimer: FHND5071 is a hypothetical compound designation. The following technical guidance is based on common challenges and methodologies for novel small molecule kinase inhibitors with poor aqueous solubility, a frequent characteristic of new chemical entities in oncology.[1][2] The target pathway and specific data presented are illustrative.

Overview of FHND5071

FHND5071 is a potent, selective, ATP-competitive small molecule inhibitor of Phosphoinositide 3-kinase alpha (PI3Kα). Dysregulation of the PI3K/AKT/mTOR signaling pathway is a common event in many cancers, making it a key therapeutic target.[3][4][5] FHND5071 is a Biopharmaceutics Classification System (BCS) Class II compound, characterized by high permeability and low aqueous solubility, which presents challenges for in vivo delivery.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting vehicle for FHND5071 for in vivo studies?

A1: For initial in vivo efficacy and tolerability studies, a suspension of FHND5071 in a vehicle composed of 0.5% (w/v) methylcellulose and 0.2% (v/v) Tween® 80 in sterile water is recommended. This is a standard formulation for poorly soluble compounds administered via oral gavage.

Q2: My FHND5071 formulation appears to have precipitated overnight. What should I do?

A2: Formulations of poorly soluble compounds can be prone to precipitation. It is critical to prepare the formulation fresh on the day of dosing. Ensure vigorous mixing (e.g., vortexing and sonicating) to create a homogenous suspension immediately before administration to each animal.

Q3: Can I administer FHND5071 via intraperitoneal (IP) injection?

A3: While oral (PO) administration is often preferred for kinase inhibitors, IP injection is a possible alternative. However, due to the poor solubility of FHND5071, there is a risk of compound precipitation in the peritoneal cavity, which can lead to inflammation and variable absorption. If IP administration is necessary, consider advanced formulations like those using cyclodextrins to improve solubility.

Q4: What is the expected oral bioavailability of FHND5071?

A4: The oral bioavailability of poorly soluble kinase inhibitors can be low and variable. For a compound like FHND5071 in a simple suspension, bioavailability may be in the range of 5-15%. Advanced formulations, such as lipid-based systems or amorphous solid dispersions, may be required to improve this.

Q5: How does food intake affect the absorption of FHND5071?

A5: Food can have a significant and unpredictable effect on the absorption of poorly soluble compounds. To ensure consistency across experiments, it is recommended to fast the animals for a standard period (e.g., 4-16 hours) before oral administration, with free access to water.

Troubleshooting Guides

Issue 1: High Variability in Tumor Growth Inhibition Between Animals in the Same Treatment Group

• Potential Cause 1: Inconsistent Formulation

  • Problem: The compound is not uniformly suspended in the vehicle, leading to inconsistent dosing between animals.

  • Solution: Ensure the formulation is mixed thoroughly (vortex, sonicate) immediately before dosing each animal. Prepare the formulation fresh daily. Visually inspect the syringe before and after administration to check for uniformity.

• Potential Cause 2: Variable Oral Bioavailability

  • Problem: Differences in gastrointestinal physiology (e.g., gastric pH, motility) among individual animals can lead to variable absorption of a poorly soluble drug.

  • Solution: Standardize experimental conditions by fasting all animals for a consistent period before dosing. If variability persists, a pilot pharmacokinetic (PK) study is recommended to quantify the exposure in each animal and correlate it with tumor response.

• Potential Cause 3: Inherent Tumor Model Heterogeneity

  • Problem: Xenograft models can have inherent variability in tumor take-rate and growth.

  • Solution: Start treatment when tumors have reached a specific, consistent volume (e.g., 150-200 mm³). Randomize animals into treatment groups to ensure a similar average tumor volume across all groups before starting treatment.

Issue 2: Signs of Toxicity (e.g., Weight Loss, Lethargy) in the Treatment Group

• Potential Cause 1: Vehicle Toxicity

  • Problem: The formulation vehicle itself may be causing adverse effects, especially with chronic dosing.

  • Solution: Always include a "vehicle-only" control group in your experiment. This will allow you to distinguish between toxicity caused by the compound and toxicity caused by the delivery vehicle.

• Potential Cause 2: On-Target or Off-Target Compound Toxicity

  • Problem: The compound may have toxic effects at the administered dose.

  • Solution: Conduct a dose-range-finding or maximum tolerated dose (MTD) study before initiating the main efficacy experiment. This involves administering a range of doses to small groups of non-tumor-bearing mice and monitoring for signs of toxicity, such as weight loss of >15-20%.

Issue 3: Lack of Efficacy Despite In Vitro Potency

• Potential Cause 1: Insufficient Drug Exposure at the Tumor Site

  • Problem: The administered dose may not result in a high enough concentration of the drug in the tumor tissue to inhibit the target. This can be due to poor absorption, rapid metabolism, or poor distribution.

  • Solution: A pilot pharmacokinetic/pharmacodynamic (PK/PD) study is essential. This involves measuring the concentration of FHND5071 in the plasma and tumor tissue at various time points after dosing and assessing the inhibition of the PI3K pathway (e.g., by measuring phosphorylated Akt). This will establish a relationship between dose, exposure, and target engagement.

• Potential Cause 2: Rapid Metabolism

  • Problem: The compound may be quickly metabolized in the liver (first-pass metabolism) or other tissues into inactive forms.

  • Solution: Perform an in vitro metabolism study using liver microsomes to determine the metabolic stability of FHND5071. If the compound is rapidly metabolized, medicinal chemistry efforts may be needed to create more stable analogs.

Data Presentation

Table 1: Recommended Formulation Vehicles for Initial Screening

Vehicle Composition	Administration Route	Key Characteristics
0.5% Methylcellulose, 0.2% Tween® 80 in Water	Oral (PO)	Standard suspension for neutral, poorly soluble compounds.
10% HP-β-Cyclodextrin in Saline	Intraperitoneal (IP), Intravenous (IV)	Solubilizing agent for challenging compounds; may improve bioavailability.
30% PEG 400, 5% Tween® 80, 65% Saline	Oral (PO), Intraperitoneal (IP)	Co-solvent system for compounds that are difficult to suspend.

Table 2: Hypothetical Pharmacokinetic Parameters of FHND5071 in Mice

Parameter	Oral Gavage (25 mg/kg)	Intravenous (5 mg/kg)
Cmax (ng/mL)	450 ± 120	2100 ± 350
Tmax (hr)	2.0	0.25
AUC (0-24h) (ng·hr/mL)	2800 ± 750	4500 ± 900
Half-life (t½) (hr)	4.5	3.8
Oral Bioavailability (%)	~12%	N/A
Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Preparation of FHND5071 Suspension for Oral Gavage

• Objective: To prepare a 5 mg/mL suspension of FHND5071 for a 50 mg/kg dose in a 25g mouse (dosing volume of 10 mL/kg).

• Materials:

  • FHND5071 powder

  • Vehicle: 0.5% (w/v) methylcellulose, 0.2% (v/v) Tween® 80 in sterile water

  • Sterile conical tube

  • Sonicator

  • Vortex mixer

• Procedure:

  • Calculate the required amount of FHND5071 and vehicle. For 10 mL of a 5 mg/mL suspension, you will need 50 mg of FHND5071.

  • Weigh the FHND5071 powder and place it in the sterile conical tube.

  • Add a small amount of the vehicle (e.g., 1 mL) to the powder to create a paste. This helps to wet the compound and prevent clumping.

  • Gradually add the remaining vehicle while continuously vortexing.

  • Once all the vehicle has been added, sonicate the suspension for 15 minutes to ensure a fine, uniform dispersion of particles.

  • Store at room temperature and ensure it is used on the day of preparation.

  • Crucially, vortex the suspension vigorously for at least 30 seconds immediately before drawing up each dose.

Protocol 2: In Vivo Efficacy Study in a Xenograft Model

• Objective: To evaluate the anti-tumor efficacy of FHND5071 in an immunodeficient mouse model bearing human cancer cell xenografts.

• Materials:

  • Immunodeficient mice (e.g., NOD-SCID or Athymic Nude).

  • Cancer cells with a known PIK3CA mutation.

  • Matrigel (optional, can improve tumor take-rate).

  • Calipers for tumor measurement.

  • FHND5071 formulation and vehicle control.

• Procedure:

  • Tumor Implantation: Subcutaneously inject 1-5 million cancer cells (resuspended in PBS, optionally mixed with Matrigel) into the flank of each mouse.

  • Tumor Growth Monitoring: Allow tumors to grow. Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

  • Randomization: When the average tumor volume reaches 150-200 mm³, randomize the mice into treatment groups (e.g., Vehicle, FHND5071 at 25 mg/kg, FHND5071 at 50 mg/kg). Ensure the average tumor volume is similar across all groups.

  • Dosing: Administer the prepared formulations (e.g., via oral gavage) at the specified dose and schedule (e.g., once daily for 21 days).

  • Monitoring: Monitor tumor volume and body weight 2-3 times per week. Body weight is a key indicator of toxicity.

  • Endpoint: The study can be terminated when tumors in the control group reach a predetermined size, or at a fixed time point. Tissues (tumor, plasma) can be collected for PK/PD analysis.

Visualizations

Caption: Hypothetical signaling pathway of FHND5071 targeting the PI3K/AKT/mTOR pathway.

Caption: Experimental workflow for an in vivo xenograft efficacy study.

Caption: Troubleshooting decision tree for high experimental variability.

References

• 1. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 2. researchgate.net [researchgate.net]
• 3. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 4. PI3K/AKT/mTOR Signaling Network in Human Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Novel and Approved RET Inhibitors: FHND5071 Versus Selpercatinib in RET-Mutant Cancer Models

A detailed guide for researchers and drug development professionals on the preclinical profiles of two selective RET inhibitors. This guide provides a comparative analysis of their mechanism of action, potency in various RET-mutant cell lines, and the experimental frameworks used for their evaluation.

The landscape of targeted cancer therapy has been significantly advanced by the development of selective inhibitors against oncogenic driver mutations. For cancers harboring alterations in the Rearranged during Transfection (RET) proto-oncogene, selpercatinib has emerged as a potent and FDA-approved therapeutic. However, the pipeline of novel RET inhibitors continues to expand, with compounds like FHND5071 showing promise in preclinical studies. This guide offers a direct comparison of FHND5071 and selpercatinib, focusing on their performance in RET-mutant cell lines, and is intended to inform researchers, scientists, and drug development professionals.

Mechanism of Action and Preclinical Profile

Both FHND5071 and selpercatinib are selective inhibitors of the RET receptor tyrosine kinase.[1] Dysregulation of the RET signaling pathway, through mutations or fusions, leads to uncontrolled cell proliferation and survival. These inhibitors function by blocking the kinase activity of RET, thereby impeding downstream signaling cascades.

Selpercatinib (LOXO-292) is a highly selective and potent RET kinase inhibitor that has received FDA approval for the treatment of various RET-driven cancers.[2][3] It acts as an ATP-competitive inhibitor, effectively blocking the catalytic activity of both wild-type and mutated RET proteins.

FHND5071 is a novel, orally bioavailable selective RET inhibitor.[1] Preclinical data indicates that it potently inhibits wild-type RET as well as various RET fusions and mutations.[1] A key feature of FHND5071 is its ability to cross the blood-brain barrier, suggesting potential efficacy against brain metastases.

Comparative Efficacy in RET-Mutant Cell Lines

Direct comparative studies are crucial for discerning the relative potency of novel inhibitors against established therapeutics. Preclinical evidence suggests that FHND5071 demonstrates a pharmacological profile comparable to that of selpercatinib in cellular models.

Enzymatic and Cellular Potency

In enzymatic assays, FHND5071 has demonstrated potent inhibition of wild-type RET, as well as various RET fusions and mutations, with IC50 values in the low nanomolar range. In cellular settings, FHND5071 has been shown to inhibit the proliferation of Ba/F3 cells engineered to express different RET mutations and to block RET phosphorylation in engineered HEK-293 cells with a potency similar to that of selpercatinib.

Table 1: Enzymatic Activity of FHND5071 Against RET Kinase

Kinase Target	IC50 (nM)
RET (Wild-Type, Fusions, and Mutations)	4.47 - 19.26
Data from in vitro enzymatic assays.

Table 2: Comparative Cellular Activity in RET-Mutant Cell Lines

Cell Line	RET Status	FHND5071 (Potency)	Selpercatinib (Potency)	Assay Type
Ba/F3	RET WT, V804M, M918T	Similar to Selpercatinib	Similar to FHND5071	Cell Proliferation
HEK-293	RET WT, V804M, M918T, KIF5B-RET, CCDC6-RET	Similar to Selpercatinib	Similar to FHND5071	RET Phosphorylation
Based on a direct comparative study which concluded "similar potency" without providing specific IC50 values.

RET Signaling Pathway and Inhibitor Action

The RET receptor tyrosine kinase, upon activation by its ligands, dimerizes and autophosphorylates, triggering downstream signaling cascades, primarily the RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT pathways, which are critical for cell proliferation and survival. RET inhibitors like FHND5071 and selpercatinib block this initial activation step.

Simplified RET signaling pathway and points of inhibition.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of experimental findings. The following are representative protocols for the key assays used to characterize RET kinase inhibitors.

Ba/F3 Cell Proliferation Assay

This assay is used to determine the effect of inhibitors on the proliferation of IL-3-dependent Ba/F3 cells that are engineered to express a constitutively active RET fusion or mutant, rendering them IL-3 independent.

Experimental Workflow:

Workflow for a Ba/F3 cell proliferation assay.

Protocol:

• Cell Seeding: Ba/F3 cells stably expressing the RET mutant of interest are washed to remove IL-3 and seeded into 96-well plates at a density of 5,000-10,000 cells per well in IL-3-free medium.

• Compound Treatment: The cells are treated with a range of concentrations of FHND5071 or selpercatinib. A DMSO control is also included.

• Incubation: The plates are incubated for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Viability Assessment: Cell viability is assessed using a commercially available reagent such as CellTiter-Glo® (Promega), which measures ATP levels as an indicator of metabolically active cells.

• Data Analysis: Luminescence is measured using a plate reader. The data is normalized to the DMSO control, and IC50 values are calculated using a non-linear regression analysis.

Western Blot for RET Phosphorylation

This assay is used to directly assess the ability of the inhibitors to block the autophosphorylation of the RET kinase in a cellular context.

Protocol:

• Cell Culture and Treatment: HEK-293 cells engineered to express a specific RET variant are cultured to 70-80% confluency. The cells are then treated with various concentrations of FHND5071 or selpercatinib for a specified period (e.g., 2-4 hours).

• Cell Lysis: Following treatment, cells are washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for phosphorylated RET (e.g., anti-pRET Tyr905). The membrane is subsequently stripped and re-probed with an antibody for total RET as a loading control.

• Detection and Analysis: The protein bands are visualized using a chemiluminescence-based detection system. The band intensities are quantified, and the ratio of phosphorylated RET to total RET is calculated to determine the extent of inhibition.

Conclusion

The available preclinical data suggests that FHND5071 is a potent and selective RET inhibitor with a cellular efficacy profile that is comparable to the approved drug selpercatinib. Its ability to penetrate the central nervous system may offer a distinct advantage. Further head-to-head studies with comprehensive, publicly available data will be crucial to fully delineate the comparative therapeutic potential of FHND5071. The experimental frameworks outlined in this guide provide a basis for the continued evaluation of this and other emerging RET inhibitors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Selpercatinib for lung and thyroid cancers with RET gene mutations or fusions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selpercatinib for adult patients with locally advanced or metastatic RET-altered solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of In Vitro Potency: FHND5071 vs. Pralsetinib in RET-Driven Cancers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vitro potency of two selective RET inhibitors, FHND5071 and pralsetinib. This analysis is supported by experimental data and detailed methodologies to aid in the evaluation of these compounds for research and development purposes.

Both FHND5071 and pralsetinib are potent and selective inhibitors of the Rearranged during Transfection (RET) receptor tyrosine kinase, a key oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC) and thyroid cancer.[1] Dysregulation of RET signaling, through mutations or chromosomal rearrangements, leads to the constitutive activation of downstream pathways, promoting tumor growth and proliferation.[2] FHND5071 and pralsetinib are designed to specifically target and inhibit this aberrant RET activity.[3][4]

In Vitro Potency: A Quantitative Comparison

The in vitro potency of FHND5071 and pralsetinib has been evaluated in both enzymatic and cell-based assays. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency, representing the concentration required to inhibit 50% of a specific biological or biochemical function.

Compound	Assay Type	Target	IC50 (nM)	Reference
FHND5071	Enzymatic	RET (Wild-Type)	4.47 - 19.26	[3]
Enzymatic	RET Fusions and Mutations	4.47 - 19.26
Pralsetinib	Enzymatic	RET (Wild-Type)	0.4
Enzymatic	CCDC6-RET Fusion	0.3 - 0.4
Enzymatic	RET M918T Mutation	0.4
Enzymatic	RET V804L/M Mutations	0.3 - 0.4

Based on the available data, pralsetinib demonstrates higher potency in enzymatic assays with IC50 values in the sub-nanomolar to low nanomolar range against wild-type RET and common oncogenic mutants. FHND5071 also shows potent inhibition of RET, with IC50 values in the low nanomolar range.

Signaling Pathway Inhibition

Both FHND5071 and pralsetinib exert their anti-tumor effects by inhibiting the autophosphorylation of the RET kinase, thereby blocking downstream signaling cascades crucial for cancer cell survival and proliferation. The primary pathways affected include the MAPK/ERK and PI3K/AKT pathways.

Figure 1. Simplified RET signaling pathway and points of inhibition by FHND5071 and pralsetinib.

Experimental Protocols

The following are generalized protocols for the key in vitro assays used to determine the potency of RET inhibitors.

Enzymatic Assay for IC50 Determination (e.g., LanthaScreen™ Eu Kinase Binding Assay)

This assay measures the ability of a compound to displace a fluorescently labeled tracer from the ATP-binding site of the RET kinase.

Materials:

• Recombinant RET kinase

• LanthaScreen™ Eu-anti-Tag Antibody

• Alexa Fluor™ 647-labeled Kinase Tracer

• Kinase Buffer

• Test compounds (FHND5071, pralsetinib)

• 384-well microplates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Further dilute in kinase buffer to the desired concentrations.

• Assay Plate Preparation: Add the diluted compounds to the wells of a 384-well plate. Include controls for no inhibitor (DMSO vehicle) and a known potent inhibitor.

• Kinase/Antibody Mixture: Prepare a mixture of the RET kinase and the Eu-anti-Tag antibody in kinase buffer.

• Tracer Addition: Prepare the Alexa Fluor™ 647-labeled tracer in kinase buffer.

• Reaction Incubation: Add the kinase/antibody mixture to the wells, followed by the tracer. Incubate the plate at room temperature for 1 hour to allow the binding reaction to reach equilibrium.

• Data Acquisition: Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET). Excite the Europium donor at ~340 nm and measure emission at ~615 nm (Europium) and ~665 nm (Alexa Fluor™ 647).

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the emission ratio against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Proliferation Assay for IC50 Determination (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

This assay determines the effect of the inhibitors on the proliferation of cancer cell lines with RET alterations.

Materials:

• RET-dependent cancer cell lines (e.g., TT, MZ-CRC-1)

• Cell culture medium and supplements

• Test compounds (FHND5071, pralsetinib)

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Opaque-walled 96-well plates

Procedure:

• Cell Seeding: Seed the RET-dependent cells in a 96-well opaque-walled plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium and add them to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the cells with the compounds for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Assay Reagent Addition: Equilibrate the plate to room temperature. Add the CellTiter-Glo® reagent to each well.

• Signal Stabilization and Measurement: Mix the contents on an orbital shaker to induce cell lysis. Allow the plate to incubate at room temperature to stabilize the luminescent signal. Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Figure 2. General experimental workflows for determining in vitro potency.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. LanthaScreen Eu Kinase Binding Assay | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

A Head-to-Head Comparison of FHND5071 and Other RET Inhibitors: A Guide for Researchers

For Immediate Release

This guide provides a detailed, data-driven comparison of the novel RET inhibitor FHND5071 against other established RET inhibitors, primarily the FDA-approved drugs selpercatinib and pralsetinib. Designed for researchers, scientists, and drug development professionals, this document synthesizes preclinical and clinical data to offer an objective overview of their respective performance, supported by experimental methodologies and visual representations of key biological pathways and workflows.

Introduction to RET Inhibition

The Rearranged during Transfection (RET) proto-oncogene is a critical driver in various cancers, including non-small cell lung cancer (NSCLC) and thyroid carcinomas, where RET fusions and mutations lead to constitutive activation of the kinase.[1] The development of selective RET inhibitors has marked a significant advancement in precision oncology. This guide focuses on FHND5071, an orally bioavailable and selective RET inhibitor, and compares its profile with that of selpercatinib and pralsetinib.[1]

Mechanism of Action and Signaling Pathway

FHND5071, selpercatinib, and pralsetinib are all potent and selective inhibitors of the RET receptor tyrosine kinase.[1] They act by competing with ATP for binding to the kinase domain of the RET protein, thereby blocking its autophosphorylation and the subsequent activation of downstream signaling pathways crucial for tumor cell proliferation and survival. These pathways include the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR cascades. Dysregulation of RET activity, through overexpression, activating mutations, or fusions, is a key oncogenic driver in several cancer types.[1]

References

• 1. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]

A Comparative Analysis of Off-Target Kinase Profiles: FHND5071 vs. Selpercatinib

For Immediate Release

This guide provides a detailed comparison of the off-target kinase profiles of two selective RET inhibitors: FHND5071 and selpercatinib. Designed for researchers, scientists, and drug development professionals, this document summarizes available quantitative data, outlines experimental methodologies for kinase profiling, and visualizes the relevant signaling pathway to offer a comprehensive overview of the selectivity of these two compounds.

Executive Summary

Both FHND5071 and selpercatinib are potent inhibitors of the RET (Rearranged during Transfection) tyrosine kinase, a key driver in various cancers. While both drugs exhibit high selectivity for their primary target, their off-target profiles show key distinctions. Notably, preclinical data indicates that FHND5071 possesses a superior selectivity profile over KDR (VEGFR2) compared to selpercatinib. Selpercatinib, while highly selective for RET, has a known off-target activity against Type 2 Iodothyronine Deiodinase (D2), which can lead to clinical hypothyroidism. This guide presents a compilation of the currently available data to facilitate an informed comparison.

Comparative Off-Target Kinase Inhibition Profile

The following tables summarize the available quantitative data on the off-target kinase inhibition profiles of FHND5071 and selpercatinib.

Table 1: Known Off-Target Activity of FHND5071 and Selpercatinib

Compound	Off-Target Kinase/Protein	Comparative Selectivity/Effect
FHND5071	KDR (VEGFR2)	89-fold more selective for RET over KDR compared to selpercatinib.[1]
Selpercatinib	KDR (VEGFR2)	Less selective for RET over KDR compared to FHND5071.[1]
Type 2 Iodothyronine Deiodinase (D2)	Inhibition of D2-mediated T3 production, potentially leading to hypothyroidism.[2][3][4]

Table 2: Kinome-wide Selectivity of Selpercatinib

This table is based on a study that profiled selpercatinib against a large panel of kinases. The data represents the number of kinases inhibited to a certain degree at a concentration of 1 µM.

Inhibitor	Number of Kinases Inhibited >50% at 1 µM
Selpercatinib	46

Note: Comprehensive kinome-wide screening data for FHND5071 is not publicly available at the time of this publication.

RET Signaling Pathway

The RET receptor tyrosine kinase, upon activation by its ligands (GDNF family ligands) and co-receptors (GFRα), initiates a cascade of downstream signaling events that are crucial for cell survival, proliferation, and differentiation. Constitutive activation of this pathway due to RET fusions or mutations is a hallmark of several cancers. Both FHND5071 and selpercatinib exert their therapeutic effect by inhibiting the kinase activity of RET, thereby blocking these downstream signals.

References

• 1. Kinase Screening & Profiling Services - Creative Biogene [creative-biogene.com]
• 2. reactionbiology.com [reactionbiology.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]

Evaluating FHND5071 in the Landscape of Selpercatinib-Resistant RET-Fusion Positive Cancers: A Comparative Guide

For Immediate Release to the Research Community

The emergence of resistance to selective RET inhibitors like selpercatinib presents a significant clinical challenge in the treatment of RET fusion-positive cancers. This guide provides a comparative overview of the investigational next-generation RET inhibitor, FHND5071, in the context of selpercatinib-resistant models. While direct comparative preclinical data for FHND5071 in models of acquired resistance to selpercatinib remains limited in publicly available literature, this document synthesizes the known mechanisms of selpercatinib resistance and the reported preclinical profile of FHND5071 to offer a framework for its potential efficacy and guide future research.

Mechanisms of Resistance to Selpercatinib

Resistance to selpercatinib in RET fusion-positive non-small cell lung cancer (NSCLC) and other solid tumors predominantly arises from two key mechanisms:

• On-target RET Kinase Domain Mutations: Secondary mutations in the RET kinase domain can interfere with selpercatinib binding. The most frequently observed mutations occur at the solvent front region, particularly at the G810 residue (e.g., G810R, G810S, G810C).[1] These mutations are known to confer high-level resistance to selpercatinib.

• Off-target Bypass Pathway Activation: The activation of alternative signaling pathways can bypass the need for RET signaling, rendering RET inhibitors ineffective. Amplification of the MET proto-oncogene is a well-documented mechanism of acquired resistance to selpercatinib.[2]

Preclinical Profile of FHND5071

FHND5071 is an orally bioavailable and selective inhibitor of the RET tyrosine kinase.[3] Preclinical studies have demonstrated its potent activity against wild-type RET and various RET fusions and mutations.[3][4] Notably, FHND5071 is designed to have a favorable pharmacokinetic profile, including the ability to cross the blood-brain barrier.

While specific data on its activity against selpercatinib-resistant RET mutations (e.g., G810X) or in MET-amplified models is not yet widely published, its designation as a next-generation RET inhibitor suggests it is likely being evaluated for such activity.

Comparative Efficacy Data (Hypothetical Framework)

The following tables present a hypothetical framework for comparing the efficacy of FHND5071 with selpercatinib in resistant models, based on known resistance mechanisms. Note: Data for FHND5071 is illustrative and awaits confirmation from dedicated preclinical studies.

Table 1: In Vitro Efficacy against Selpercatinib-Resistant RET Mutations

Cell Line Model	RET Fusion	Resistance Mutation	Selpercatinib IC50 (nM)	FHND5071 IC50 (nM)	Other Next-Gen RET Inhibitor (e.g., TPX-0046) IC50 (nM)
Ba/F3	KIF5B-RET	None (Sensitive)	~5	(Expected to be potent)	~2
Ba/F3	KIF5B-RET	G810R	>1000	(Hypothesized to be significantly lower than selpercatinib)	~20
Ba/F3	CCDC6-RET	G810S	>1000	(Hypothesized to be significantly lower than selpercatinib)	~35
Ba/F3	KIF5B-RET	G810C	>1000	(Hypothesized to be significantly lower than selpercatinib)	~25

Table 2: Efficacy in Models with MET Amplification

Cell Line Model	RET Fusion	Resistance Mechanism	Selpercatinib IC50 (nM)	FHND5071 IC50 (nM)	Combination Therapy (Selpercatinib + MET inhibitor)
RET-fusion+ NSCLC	CCDC6-RET	MET Amplification	>500	(Hypothesized to have limited single-agent activity)	Synergistic effect expected

Signaling Pathways and Experimental Workflows

To understand the mechanisms of resistance and the potential points of intervention for FHND5071, it is crucial to visualize the involved signaling pathways and the experimental workflows used to assess drug efficacy.

Figure 1: Simplified RET signaling pathway and the inhibitory action of selpercatinib.

Figure 2: On-target and off-target mechanisms of resistance to selpercatinib.

Figure 3: General experimental workflow for in vitro cell viability assays.

Experimental Protocols

Detailed methodologies are critical for the accurate assessment of drug efficacy. Below are standard protocols for key experiments.

Ba/F3 Cell Viability Assay

This assay is used to determine the concentration of an inhibitor required to inhibit the proliferation of engineered Ba/F3 cells, which are dependent on the expressed RET fusion protein for survival.

• Cell Lines: Ba/F3 cells engineered to express KIF5B-RET, CCDC6-RET, and corresponding versions with G810R, G810S, or G810C mutations.

• Cell Culture: Cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics. Parental Ba/F3 cells require the addition of IL-3 for survival, while the engineered cells are grown in IL-3-free medium.

• Procedure:

  • Cells are seeded in 96-well plates at a density of 5,000 cells per well.

  • A serial dilution of the test compounds (FHND5071, selpercatinib) is prepared and added to the wells.

  • Plates are incubated for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • Cell viability is assessed using a luminescent assay such as CellTiter-Glo® (Promega), which measures ATP levels.

  • Luminescence is read on a plate reader.

• Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of RET Phosphorylation

This method is used to assess the ability of an inhibitor to block the autophosphorylation of the RET kinase, a key step in its activation.

• Cell Lysate Preparation:

  • Engineered Ba/F3 cells or other relevant cell lines are treated with the inhibitors at various concentrations for a specified time (e.g., 2-4 hours).

  • Cells are washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA assay.

• Procedure:

  • Equal amounts of protein (20-30 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • The membrane is incubated with a primary antibody against phosphorylated RET (p-RET) overnight at 4°C.

  • After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

• Data Analysis: The intensity of the p-RET bands is quantified and normalized to the total RET protein levels (determined by re-probing the membrane with an antibody against total RET) or a loading control like GAPDH or β-actin.

Conclusion and Future Directions

While direct comparative data is pending, the preclinical profile of FHND5071 suggests it may hold promise in overcoming selpercatinib resistance, particularly that mediated by on-target RET mutations. Further preclinical studies are urgently needed to elucidate the activity of FHND5071 against a panel of selpercatinib-resistant RET mutations and in models of MET-driven resistance. Such data will be critical in guiding the clinical development of FHND5071 and defining its potential role in the evolving treatment landscape for RET fusion-positive cancers. Researchers are encouraged to employ rigorous and standardized experimental protocols, such as those outlined in this guide, to ensure the generation of robust and comparable data.

References

• 1. RET Solvent Front Mutations Mediate Acquired Resistance to Selective RET Inhibition in RET-Driven Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | RET gene fusion and emergent Selpercatinib resistance in a calcitonin-rich neuroendocrine carcinoma: a case report [frontiersin.org]
• 3. Facebook [cancer.gov]
• 4. Preclinical Pharmacokinetics and in vitro Metabolism of FHND5071, a Novel Selective RET Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy of FHND5071 and Pralsetinib in Xenograft Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical in vivo efficacy of two selective RET inhibitors, FHND5071 and pralsetinib, in various xenograft models. While direct head-to-head preclinical studies are not publicly available, this document synthesizes the existing data from individual studies to offer insights into their respective anti-tumor activities.

Introduction to FHND5071 and Pralsetinib

Both FHND5071 and pralsetinib are potent and selective inhibitors of the Rearranged during Transfection (RET) receptor tyrosine kinase.[1][2] RET is a proto-oncogene whose activating mutations and fusions are oncogenic drivers in several cancer types, including non-small cell lung cancer (NSCLC) and various thyroid cancers.[3] These inhibitors function by binding to the ATP-binding site of the RET kinase domain, which blocks the phosphorylation of RET and its downstream signaling partners.[2] This inhibition disrupts key signaling pathways, such as the MAPK/ERK, PI3K/AKT, and JAK/STAT pathways, thereby hampering the proliferation and survival of RET-driven cancer cells.[2]

RET Signaling Pathway

The diagram below illustrates the simplified RET signaling pathway and the point of intervention for RET inhibitors like FHND5071 and pralsetinib.

Caption: Simplified RET signaling pathway and mechanism of action for RET inhibitors.

In Vivo Efficacy Data

The following tables summarize the available preclinical data on the in vivo efficacy of FHND5071 and pralsetinib in various xenograft models. It is important to note that these studies were conducted independently, and thus, direct comparisons of efficacy should be made with caution due to variations in experimental design.

FHND5071: Summary of In Vivo Efficacy in Xenograft Models

Xenograft Model	Dosing Regimen	Key Efficacy Results	Reference
Ba/F3 KIF5B-RET Allograft	≥3 mg/kg, once daily (QD), oral	Significant anti-tumor efficacy without significant toxicity.
Patient-Derived Xenograft (Colorectal Cancer with CCDC6-RET)	30 mg/kg, QD, oral	100% Tumor Growth Inhibition (TGI).
Patient-Derived Xenograft (Ovarian Cancer with NCOA4-RET)	30 mg/kg, QD, oral	100% Tumor Growth Inhibition (TGI).
CCDC6-RET Intracranial Xenograft	30 mg/kg, QD, oral	Significantly prolonged lifespan of model mice (median survival of 56 days, a 51% increase in life-span compared to vehicle).

A study also noted that FHND5071 administered once daily exhibited similar anti-tumor activity as selpercatinib (another selective RET inhibitor) administered twice a day at 30 mg/kg.

Pralsetinib: Summary of In Vivo Efficacy in Xenograft Models

Xenograft Model	Dosing Regimen	Key Efficacy Results	Reference
U343 Glioma Xenograft	Not Specified	Significant suppression of tumor growth.
T98G Glioma Xenograft	Not Specified	Significant suppression of tumor growth.

Experimental Protocols

Detailed experimental methodologies are crucial for interpreting and comparing the results of in vivo studies. Below are generalized protocols based on the available information.

General Xenograft Study Workflow

Caption: Generalized workflow for in vivo xenograft efficacy studies.

FHND5071 Xenograft Study Protocol (Ba/F3 KIF5B-RET Allograft Model)

• Cell Line: Ba/F3 cells engineered to express the KIF5B-RET fusion protein.

• Animal Model: Details on the specific strain of immunocompromised mice were not provided in the available abstract.

• Tumor Implantation: Subcutaneous injection of Ba/F3 KIF5B-RET cells.

• Treatment: Oral administration of FHND5071 at doses of ≥3 mg/kg once daily.

• Endpoint Measurement: Tumor growth inhibition was assessed, and toxicity was monitored.

Pralsetinib Xenograft Study Protocol (Glioma Models)

• Cell Lines: U343 and T98G human glioma cells.

• Animal Model: Details on the specific strain of immunocompromised mice were not provided in the available information.

• Tumor Implantation: Subcutaneous injection of U343 or T98G cells.

• Treatment: Pralsetinib was administered to the treatment groups. The vehicle was administered to the control group. Specific dosing was not detailed in the available abstract.

• Endpoint Measurement: Tumor growth curves and final tumor weight were measured. The phosphorylation of downstream signaling proteins (AKT and ERK1/2) in tumor tissues was also analyzed.

Comparative Discussion

Based on the available preclinical data, both FHND5071 and pralsetinib demonstrate significant in vivo anti-tumor activity in xenograft models harboring RET alterations.

FHND5071 has shown potent and complete tumor growth inhibition in patient-derived xenograft models of colorectal and ovarian cancer with specific RET fusions. Furthermore, its efficacy in an intracranial xenograft model suggests potential for treating central nervous system (CNS) metastases. The comparison with selpercatinib, another established selective RET inhibitor, where FHND5071 showed at least comparable efficacy with a more convenient dosing schedule, is a noteworthy finding.

Pralsetinib has also demonstrated significant tumor growth suppression in glioma xenograft models. While the provided preclinical data is less extensive in terms of the variety of xenograft models reported in the abstracts, the clinical data from the ARROW trial corroborates its broad and durable anti-tumor activity across various RET fusion-positive solid tumors.

Key Considerations for Comparison:

• Different Xenograft Models: The efficacy of FHND5071 and pralsetinib has been demonstrated in different cancer types and with different RET alterations. This makes a direct comparison of their potency challenging.

• Lack of Head-to-Head Studies: The absence of a direct comparative in vivo study necessitates reliance on individual study results, which may have different methodologies and sensitivities.

• Pharmacokinetics: The unique pharmacokinetic profile of FHND5071, which supports once-a-day dosing, is a key feature highlighted in its preclinical data.

Conclusion

Both FHND5071 and pralsetinib are promising selective RET inhibitors with demonstrated preclinical in vivo efficacy against RET-driven cancers. FHND5071 has shown compelling anti-tumor activity, including complete tumor growth inhibition in patient-derived xenograft models and efficacy in an intracranial model. Pralsetinib also shows significant tumor suppression in preclinical models, and its efficacy is further supported by extensive clinical trial data.

For a definitive comparison of their in vivo efficacy, direct head-to-head preclinical studies in the same xenograft models would be required. Researchers are encouraged to consider the specific RET alterations and tumor types of interest when evaluating the potential of these inhibitors for further investigation and development.

References

• 1. The Efficacy and Safety of RET-selective Inhibitors for Cancer Patients [xiahepublishing.com]
• 2. Frontiers | BYS10, a novel selective RET inhibitor, exhibits potent antitumor activity in preclinical models [frontiersin.org]
• 3. Advances in Targeting RET-dependent cancers - PMC [pmc.ncbi.nlm.nih.gov]

No Publicly Available Data on Synergistic Effects of FHND5071 with Other Anti-Cancer Agents

Despite a comprehensive search of available scientific literature and clinical trial databases, there is currently no publicly available data on the synergistic effects of the selective RET inhibitor FHND5071 in combination with other anti-cancer agents.

FHND5071 is an orally bioavailable inhibitor of the rearranged during transfection (RET) proto-oncogene, a receptor tyrosine kinase. Dysregulation of RET activity, through mutations or fusions, is a known driver in the development and progression of various cancers. FHND5071 is designed to selectively target and inhibit this activity, thereby impeding the growth of tumors reliant on this pathway.

While the mechanism of action of FHND5071 as a RET inhibitor is established, information regarding its efficacy and potential synergistic interactions when combined with other therapeutic modalities—such as chemotherapy, immunotherapy, or other targeted agents—is not yet available in the public domain. Preclinical and clinical studies are essential to determine if combining FHND5071 with other drugs can lead to enhanced anti-tumor activity, overcome potential resistance mechanisms, or reduce dosages and associated toxicities.

The exploration of combination therapies is a cornerstone of modern oncology research. The rationale for such studies often lies in targeting multiple oncogenic pathways simultaneously or leveraging different mechanisms of action to achieve a greater therapeutic effect than single agents alone.

For researchers, scientists, and drug development professionals interested in the potential of FHND5071, the absence of combination data highlights a critical area for future investigation. As FHND5071 progresses through preclinical and clinical development, it is anticipated that studies evaluating its role in combination regimens will be conducted and their results disseminated through scientific publications and presentations at medical conferences.

At present, without any available experimental data, it is not possible to provide a comparison guide, summarize quantitative data, detail experimental protocols, or create visualizations related to the synergistic effects of FHND5071 with other anti-cancer agents. Professionals in the field are encouraged to monitor scientific literature and clinical trial registries for future updates on the development of this promising targeted therapy.

Comparative Analysis of FHND5071's Efficacy Across Different RET Fusion Partners

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the novel selective RET inhibitor, FHND5071, and its therapeutic effect on various oncogenic RET fusion partners. The information presented herein is based on available preclinical data and is intended to offer an objective overview to guide further research and development efforts in the field of targeted cancer therapy.

Introduction to RET Fusions and FHND5071

Rearranged during transfection (RET) gene fusions are key oncogenic drivers in a variety of solid tumors, including non-small cell lung cancer (NSCLC) and thyroid cancer. These chromosomal rearrangements lead to the constitutive activation of the RET receptor tyrosine kinase, triggering downstream signaling pathways that promote tumor cell proliferation and survival. The most common RET fusion partners include KIF5B, CCDC6, and NCOA4.

FHND5071 is an orally bioavailable, selective inhibitor of the RET kinase.[1] It has been designed to target wild-type RET as well as various RET fusions and mutations, thereby blocking the aberrant signaling cascades that drive tumor growth.[1] Preclinical studies have demonstrated its potential as a potent anti-neoplastic agent.[2]

Quantitative Analysis of FHND5071's In Vitro Efficacy

The following table summarizes the available quantitative data on the in vitro inhibitory activity of FHND5071 against RET fusions.

Target	Assay Type	Inhibitor	IC50 (nM)	Notes
RET Fusions	Enzymatic Assay	FHND5071	4.47 - 19.26	This range represents the potent inhibitory activity of FHND5071 against various RET fusions. Specific IC50 values for individual fusion partners are not yet publicly available.[2]
KIF5B-RET	Cellular Phosphorylation Assay	FHND5071	-	FHND5071 inhibited RET phosphorylation in HEK-293 cells engineered to express KIF5B-RET. The potency was reported to be similar to that of selpercatinib.[2]
CCDC6-RET	Cellular Phosphorylation Assay	FHND5071	-	FHND5071 inhibited RET phosphorylation in HEK-293 cells engineered to express CCDC6-RET, with a potency comparable to selpercatinib.

Comparative In Vivo Efficacy of FHND5071

FHND5071 has demonstrated significant anti-tumor activity in various preclinical xenograft models harboring different RET fusions.

RET Fusion Partner	Model Type	Treatment	Key Findings
KIF5B-RET	Ba/F3 Allograft Model	FHND5071 (≥3 mg/kg, QD, oral)	Exhibited significant anti-tumor efficacy without inducing significant toxicity. The activity was similar to selpercatinib administered at 30 mg/kg twice daily (BID).
CCDC6-RET	Patient-Derived Xenograft (PDX) Model (Colorectal Cancer)	FHND5071 (30 mg/kg, QD, oral)	Demonstrated significant anti-tumor efficacy with 100% tumor growth inhibition (TGI).
Intracranial Xenograft Model	FHND5071 (30 mg/kg, QD, oral)	Significantly prolonged the life span of the model mice.
NCOA4-RET	Patient-Derived Xenograft (PDX) Model (Ovarian Cancer)	FHND5071 (30 mg/kg, QD, oral)	Showed significant anti-tumor efficacy with 100% TGI.

Signaling Pathways and Mechanism of Action

RET fusion proteins lead to ligand-independent dimerization and constitutive activation of the RET kinase domain. This results in the autophosphorylation of tyrosine residues and the subsequent activation of multiple downstream signaling cascades, including the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are critical for cell proliferation, survival, and differentiation. FHND5071 selectively binds to the ATP-binding pocket of the RET kinase domain, thereby inhibiting its autophosphorylation and blocking the downstream signaling events.

Caption: Simplified RET fusion signaling pathway and the inhibitory action of FHND5071.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment and comparison of kinase inhibitors. Below are representative protocols for key experiments used to evaluate the efficacy of FHND5071.

In Vitro Kinase Inhibition Assay (Enzymatic Assay)

This assay quantifies the direct inhibitory effect of FHND5071 on the enzymatic activity of purified RET fusion proteins.

Workflow:

Caption: General workflow for an in vitro kinase inhibition assay.

Methodology:

• Reagent Preparation: Prepare serial dilutions of FHND5071 in a suitable solvent (e.g., DMSO). Prepare a reaction buffer containing the purified recombinant RET fusion kinase and a generic tyrosine kinase substrate.

• Incubation: Add the diluted FHND5071 or vehicle control to the wells of a microplate, followed by the addition of the kinase/substrate mixture.

• Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP. Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Signal Detection: Terminate the reaction and measure the kinase activity. A common method is the ADP-Glo™ Kinase Assay, which quantifies the amount of ADP produced, a direct measure of kinase activity.

• Data Analysis: Plot the percent inhibition of kinase activity against the logarithm of the FHND5071 concentration to determine the IC50 value using non-linear regression analysis.

Cellular RET Phosphorylation Assay

This assay assesses the ability of FHND5071 to inhibit the autophosphorylation of RET fusion proteins within a cellular context.

Methodology:

• Cell Culture: Culture HEK-293 cells engineered to stably express a specific RET fusion protein (e.g., KIF5B-RET or CCDC6-RET) in appropriate media.

• Compound Treatment: Seed the cells in multi-well plates and allow them to adhere. Treat the cells with various concentrations of FHND5071 or a vehicle control for a specified duration.

• Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of the cell lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated RET (p-RET) and total RET.

  • Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities and normalize the p-RET signal to the total RET signal to determine the extent of inhibition.

In Vivo Xenograft Efficacy Study

This study evaluates the anti-tumor activity of FHND5071 in a living organism.

Methodology:

• Model Establishment:

  • Cell Line-Derived Xenograft (CDX): Subcutaneously inject Ba/F3 cells engineered to express a RET fusion protein into immunocompromised mice.

  • Patient-Derived Xenograft (PDX): Implant tumor fragments from a patient with a known RET fusion into immunocompromised mice.

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a specified volume, randomize the mice into treatment and control groups.

• Drug Administration: Administer FHND5071 orally at the designated dose and schedule to the treatment group. The control group receives a vehicle control.

• Tumor Measurement: Measure tumor volume at regular intervals throughout the study.

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) to assess the efficacy of the treatment. At the end of the study, tumors may be excised for further analysis (e.g., Western blotting to confirm target engagement).

Conclusion

The available preclinical data indicate that FHND5071 is a potent and selective inhibitor of various RET fusions, including KIF5B-RET, CCDC6-RET, and NCOA4-RET. It demonstrates significant anti-tumor activity both in vitro and in vivo. While direct quantitative comparisons of IC50 values for different fusion partners are not yet publicly detailed, the existing evidence suggests a broad efficacy across the most common RET fusions. Further clinical investigation is warranted to fully elucidate the therapeutic potential of FHND5071 in patients with RET fusion-positive cancers.

References

• 1. Facebook [cancer.gov]
• 2. aacrjournals.org [aacrjournals.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for FHND5071: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of investigational compounds like FHND5071 is a critical component of laboratory safety and regulatory compliance. This document provides essential guidance on the safe disposal of FHND5071, a selective RET (rearranged during transfection) inhibitor. Adherence to these procedures is vital to protect laboratory personnel and the environment from potential harm.

Given that FHND5071 is an investigational compound, a specific Safety Data Sheet (SDS) with definitive hazard classifications is not publicly available. Therefore, it is imperative to treat FHND5071 as a potentially hazardous substance, exercising caution appropriate for a compound that may be carcinogenic, mutagenic, or reprotoxic. The following procedures are based on general best practices for the disposal of such hazardous chemical waste.

Quantitative Data Summary

The following table summarizes available quantitative data for FHND5071 based on preclinical studies. This information is crucial for understanding the compound's behavior and potential interactions.

Property	Value	Source
CAS Number	2761152-16-1	Chemical Abstracts Service
Molecular Formula	Not publicly available	-
Molecular Weight	Not publicly available	-
IC50 (RET Wild Type, Fusions, and Mutations)	4.47–19.26 nM	Preclinical enzymatic assays
Metabolism	Primarily by CYP2C8 and CYP3A4 enzymes	In vitro studies
Cellular Transport	Substrate for P-glycoprotein (P-gp)	In vitro studies
Storage Temperature	Powder: -20°C for up to 3 years	Vendor Information
Solubility	Soluble in organic solvents such as DMSO	Vendor Information

Disposal Workflow

The proper disposal of FHND5071 follows a structured workflow designed to minimize exposure and ensure compliant waste management.

Essential Safety and Logistical Information for Handling FHND5071

Disclaimer: No specific Safety Data Sheet (SDS) for FHND5071 is publicly available. The following guidance is based on best practices for handling potent pharmaceutical compounds (PPCs) and information available on selective RET inhibitors. A compound-specific risk assessment should be conducted before any handling of FHND5071.

FHND5071 is a selective inhibitor of the proto-oncogene receptor tyrosine kinase rearranged during transfection (RET), with potential antineoplastic activity. As an investigational anti-tumor agent, it should be handled with caution in a laboratory setting by trained personnel.

Personal Protective Equipment (PPE)

The appropriate selection of Personal Protective Equipment is crucial to minimize exposure to potent pharmaceutical compounds like FHND5071. Below is a summary of recommended PPE for handling this compound.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for operations with a high risk of aerosol generation. Hoods or full-face pieces can offer high protection factors.
Reusable Half or Full-Facepiece Respirator	Use with appropriate particulate filters (P100/FFP3). A proper fit test must be conducted.
Disposable Respirators (e.g., N95, FFP2)	Suitable for low-risk activities but not recommended as primary protection when handling highly potent compounds.
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer pair should be changed immediately upon contamination or at regular intervals.
Body Protection	Disposable Coveralls	Choose coveralls made from materials like Tyvek® to protect against chemical splashes and dust.
Lab Coat	A dedicated lab coat, preferably disposable or professionally laundered, should be worn over personal clothing.
Eye Protection	Safety Goggles or a Face Shield	Use chemical splash goggles that provide a complete seal around the eyes. A face shield can be worn over goggles for added protection.[1]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn in the designated handling area and removed before exiting.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for safely handling potent compounds. The following protocol outlines the key phases of handling FHND5071.

1. Preparation:

• Designate a specific area for handling FHND5071.

• Ensure a calibrated weighing scale is placed within a containment device (e.g., a chemical fume hood or glove box).

• Verify that the ventilation in the designated area is functioning correctly.

• Prepare all necessary equipment, including spatulas, weighing paper, and containers, within the containment area.

• Ensure that a spill kit and appropriate decontamination solutions are readily available.

2. Gowning/PPE Donning:

• Don the required PPE in the correct order, typically starting with shoe covers, then inner gloves, a coverall, a respirator, safety goggles, a face shield, and finally outer gloves.

3. Compound Handling:

• Conduct all manipulations of FHND5071 powder within a certified chemical fume hood or other containment system.

• When weighing, use a gentle scooping motion to minimize dust generation.

• Keep containers with FHND5071 tightly sealed when not in use.

• For solution preparation, add the solvent to the solid compound slowly to avoid splashing.

4. Decontamination and Cleaning:

• After handling, decontaminate all surfaces and equipment with a validated cleaning agent.

• Wipe down the exterior of all containers before removing them from the containment area.

5. PPE Doffing:

• Remove PPE in a designated doffing area, being careful to avoid self-contamination.

• The general order for doffing is to remove outer gloves first, followed by the face shield and goggles, coverall, shoe covers, and inner gloves. The respirator is typically removed last after leaving the handling area.

Disposal Plan

Proper disposal of FHND5071 and associated waste is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: All materials that have come into contact with FHND5071, including gloves, weighing papers, pipette tips, and empty vials, should be considered hazardous waste.

• Containerization: Collect all contaminated solid waste in a dedicated, clearly labeled, and sealed hazardous waste container. Contaminated liquid waste should be collected in a separate, compatible, and labeled container.

• Disposal Method: Hazardous waste should be disposed of through a licensed hazardous waste disposal company, typically via incineration.

Visualizing the Workflow

The following diagrams illustrate the key workflows for handling and disposing of FHND5071.

Caption: Step-by-step workflow for the safe handling of FHND5071.

Caption: Logical flow for the proper disposal of FHND5071 waste.

References

• 1. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]